m-PEG24-DSPE

Core Science & Biosynthesis

In-Depth Technical Guide: The Molecular Weight of m-PEG24-DSPE

For Immediate Release

A Comprehensive Analysis for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight determination for methoxy-polyethylene glycol (24 units)-distearoylphosphatidylethanolamine (m-PEG24-DSPE), a critical component in advanced drug delivery systems. The precise molecular weight is essential for accurate formulation, dosage calculations, and regulatory submissions.

Executive Summary

The calculated molecular weight of m-PEG24-DSPE is approximately 1847.4 g/mol . This value is derived from the summation of the molecular weights of its constituent parts, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) and a monodisperse methoxy-polyethylene glycol with 24 repeating ethylene glycol units (m-PEG24), accounting for the formation of a stable amide bond that links the two moieties.

Quantitative Data Summary

For clarity and ease of comparison, the molecular weights of the components and the final conjugate are presented in the table below.

Component	Chemical Formula	Molecular Weight ( g/mol )	Source
DSPE	C41H82NO8P	748.07	[1][2]
m-PEG24-Acid	C50H100O26	1117.3	[3][4]
Water (H₂O)	H₂O	18.015
m-PEG24-DSPE (Calculated)	C91H180NO33P	1847.4

Methodology for Molecular Weight Calculation

The final molecular weight of m-PEG24-DSPE is determined by the following protocol:

• Establish the Molecular Weight of DSPE: The molecular weight of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) is consistently reported as approximately 748.07 g/mol . Its chemical formula is C41H82NO8P.

• Establish the Molecular Weight of the m-PEG24 Moiety: The m-PEG24 component is a monodisperse polyethylene glycol chain with 24 ethylene glycol units, terminated with a methoxy group at one end and a functional group for conjugation at the other. For the purpose of forming a stable conjugate with DSPE, an m-PEG24-acid derivative is commonly utilized. The molecular weight of m-PEG24-acid is 1117.3 g/mol with a chemical formula of C50H100O26.

• Account for the Conjugation Reaction: The linkage of the m-PEG24-acid to the primary amine of DSPE typically proceeds via an amidation reaction. This reaction forms a stable amide bond and results in the elimination of one molecule of water (H₂O).

• Calculate the Final Molecular Weight:

  • Sum the molecular weights of the reactants: 1117.3 g/mol (m-PEG24-acid) + 748.07 g/mol (DSPE) = 1865.37 g/mol .

  • Subtract the molecular weight of the eliminated water molecule: 1865.37 g/mol - 18.015 g/mol = 1847.355 g/mol .

  • The resulting molecular weight of m-PEG24-DSPE is therefore approximately 1847.4 g/mol .

Visualization of the Molecular Structure

The logical relationship between the constituent molecules forming m-PEG24-DSPE is depicted in the following diagram.

Caption: Molecular components and linkage of m-PEG24-DSPE.

Experimental Protocols

The synthesis of m-PEG24-DSPE generally involves the reaction of an activated m-PEG24 derivative with DSPE. A common method is the carbodiimide-mediated coupling of m-PEG24-carboxylic acid with the primary amine of DSPE.

Key Experimental Steps:

• Activation of m-PEG24-Carboxylic Acid: The carboxylic acid terminus of m-PEG24 is activated, often using N-hydroxysuccinimide (NHS) in the presence of a carbodiimide such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form a more reactive NHS ester.

• Conjugation to DSPE: The activated m-PEG24-NHS ester is then reacted with DSPE in an appropriate aprotic solvent. The primary amine group of the ethanolamine moiety of DSPE acts as a nucleophile, attacking the activated carbonyl of the PEG-NHS ester to form a stable amide linkage.

• Purification: The resulting m-PEG24-DSPE conjugate is purified from byproducts and unreacted starting materials using techniques such as dialysis or size-exclusion chromatography.

The successful conjugation can be confirmed by various analytical methods, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry, to verify the formation of the amide bond and the final molecular weight.

References

• 1. 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine, 1069-79-0 | BroadPharm [broadpharm.com]
• 2. 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine | CAS: 1069-79-0 | AxisPharm [axispharm.com]
• 3. m-PEG24-acid, 125220-94-2 | BroadPharm [broadpharm.com]
• 4. advancedchemtech.com [advancedchemtech.com]

An In-depth Technical Guide to m-PEG24-DSPE: Structure, Properties, and Applications in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methoxy-polyethylene glycol (24)-1,2-distearoyl-sn-glycero-3-phosphoethanolamine (m-PEG24-DSPE), a critical component in advanced drug delivery systems. This document details its chemical structure, physicochemical properties, and its application in the formulation of nanoparticles, with a focus on liposomes. Detailed experimental protocols for nanoparticle preparation and characterization are also provided to facilitate practical application in a research and development setting.

Core Concepts: Chemical Structure and Physicochemical Properties

m-PEG24-DSPE is an amphiphilic block copolymer, a class of molecules that possesses both water-loving (hydrophilic) and water-fearing (hydrophobic) segments.[1][2] This dual nature is fundamental to its function in drug delivery. The molecule consists of two main parts:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): This is a phospholipid component that forms the hydrophobic "anchor" of the molecule. It is composed of a glycerol backbone, two saturated 18-carbon stearoyl fatty acid chains, and a phosphoethanolamine headgroup. The long fatty acid chains allow it to readily integrate into the lipid bilayers of nanoparticles like liposomes.[3][4]

• methoxy-polyethylene glycol (m-PEG): This is a hydrophilic polymer chain made of 24 repeating ethylene glycol units, capped with a methoxy group. This PEG chain is covalently linked to the DSPE headgroup and forms a flexible, water-soluble corona on the surface of nanoparticles.[3]

The primary role of the DSPE moiety is to securely embed the molecule within the lipid core of a drug carrier, while the hydrophilic PEG chain extends into the surrounding aqueous environment. This "PEGylation" creates a steric barrier, or a "stealth" layer, that shields the nanoparticle from opsonization and subsequent clearance by the reticuloendothelial system (RES), thereby prolonging its circulation time in the bloodstream.

Below is a diagram illustrating the fundamental structure and its role in nanoparticle formulation.

Caption: Structural components of m-PEG24-DSPE and their functional roles.

Quantitative Data

The key physicochemical properties of m-PEG24-DSPE are summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Weight	1847.36 g/mol
Chemical Formula	C₉₁H₁₈₀NO₃₃P (Calculated)
Purity	≥98%
Solubility	Methylene Chloride, Methanol, Acetonitrile, DMF
Appearance	White to off-white solid
Storage Conditions	-20°C, under inert atmosphere

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of nanoparticles utilizing m-PEG24-DSPE.

Liposome Preparation via Thin-Film Hydration and Extrusion

The thin-film hydration method is a robust and widely used technique for preparing liposomes. The process involves the dissolution of lipids in an organic solvent, which is then evaporated to form a thin lipid film. This film is subsequently hydrated with an aqueous buffer to form multilamellar vesicles (MLVs), which are then downsized to form small unilamellar vesicles (SUVs) of a defined size.

Caption: Thin-film hydration and extrusion workflow for liposome synthesis.

Detailed Methodology:

• Lipid Dissolution: In a round-bottom flask, dissolve the desired lipids in a suitable organic solvent, such as a chloroform:methanol mixture (e.g., 2:1 v/v). A common lipid composition for long-circulating liposomes includes a primary phospholipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC), cholesterol, and m-PEG24-DSPE at a specific molar ratio (e.g., 55:40:5).

• Film Formation: Attach the flask to a rotary evaporator. Rotate the flask under reduced pressure to evaporate the organic solvent, resulting in the formation of a thin, uniform lipid film on the inner surface of the flask.

• Drying: To ensure complete removal of any residual organic solvent, further dry the lipid film under high vacuum for at least 2 hours, or overnight.

• Hydration: Hydrate the dried lipid film by adding an aqueous buffer (e.g., phosphate-buffered saline, PBS, pH 7.4). The temperature of the buffer should be above the phase transition temperature (Tc) of the lipid with the highest Tc to ensure proper lipid mobility. If encapsulating a hydrophilic drug, it would be dissolved in this buffer.

• Vesicle Formation: Agitate the flask by vortexing or mechanical shaking. This process allows the lipid film to peel off the flask wall and self-assemble into multilamellar vesicles (MLVs).

• Sizing by Extrusion: To produce vesicles with a uniform and defined size, the MLV suspension is repeatedly passed through polycarbonate membranes with a specific pore size (e.g., 100 nm) using a high-pressure extruder. This process breaks down the large MLVs into smaller, unilamellar vesicles (SUVs).

Nanoparticle Characterization by Dynamic Light Scattering (DLS)

Dynamic Light Scattering (DLS) is a non-invasive technique used to measure the size distribution, polydispersity index (PDI), and zeta potential of nanoparticles in suspension.

• Size: DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of particles. Smaller particles move faster, causing more rapid fluctuations. The hydrodynamic diameter of the particles is then calculated from these fluctuations.

• Polydispersity Index (PDI): This is a measure of the heterogeneity of particle sizes in the sample. A PDI value below 0.3 is generally considered acceptable for pharmaceutical nanoparticle formulations.

• Zeta Potential: This is a measure of the magnitude of the electrostatic charge on the surface of the nanoparticles. It is an indicator of the stability of the colloidal suspension; highly charged particles will repel each other, preventing aggregation.

Caption: Key steps for analyzing nanoparticles using Dynamic Light Scattering.

Detailed Methodology:

• Sample Preparation: Dilute the liposome suspension to an appropriate concentration using the same filtered buffer used for hydration (e.g., 1:100 dilution). This is crucial to prevent multiple scattering events, which can lead to inaccurate size measurements.

• Instrument Setup: Transfer the diluted sample to a clean DLS cuvette. Place the cuvette into the sample holder of the DLS instrument.

• Equilibration: Allow the sample to thermally equilibrate to the desired measurement temperature (e.g., 25°C) for several minutes.

• Measurement: Set the instrument parameters (e.g., laser wavelength, scattering angle, measurement duration) and initiate the measurement. The instrument's photodetector will record the fluctuations in scattered light intensity over time.

• Data Analysis: The instrument's software uses a correlation function to analyze the intensity fluctuations and calculates the particle size distribution, PDI, and, if measured, the zeta potential.

Conclusion

m-PEG24-DSPE is a highly versatile and effective amphiphilic polymer for the formulation of advanced drug delivery systems. Its well-defined structure, with a hydrophobic DSPE anchor and a hydrophilic PEG24 chain, enables the creation of "stealth" nanoparticles that can encapsulate therapeutic agents, exhibit prolonged circulation times, and improve drug solubility and stability. The experimental protocols outlined in this guide for thin-film hydration and DLS characterization provide a solid foundation for researchers and drug development professionals to effectively utilize m-PEG24-DSPE in the creation and evaluation of novel nanomedicines.

References

• 1. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation | Springer Nature Experiments [experiments.springernature.com]
• 2. mdpi.com [mdpi.com]
• 3. DSPE PEG, DSPE linker, Drug delivery | AxisPharm [axispharm.com]
• 4. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin film dispersed hydr... [protocols.io]

In-Depth Technical Guide: Critical Micelle Concentration of m-PEG24-DSPE

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical micelle concentration (CMC) of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-24] (m-PEG24-DSPE). It includes a detailed summary of relevant quantitative data, experimental protocols for CMC determination, and visualizations of key processes.

Core Concept: Critical Micelle Concentration (CMC)

The critical micelle concentration is the concentration of a surfactant in a solution above which micelles form. For m-PEG24-DSPE, a PEGylated phospholipid, this is the concentration at which individual molecules (unimers) self-assemble into larger, organized structures (micelles) in an aqueous environment. This parameter is crucial for the formulation of drug delivery systems, as it dictates the stability of the micellar nanocarriers upon dilution in physiological fluids.

Quantitative Data Summary: CMC of m-PEG-DSPE Conjugates

DSPE-PEG Conjugate	PEG Molecular Weight (Da)	Critical Micelle Concentration (µM)	Solvent/Buffer
DSPE-PEG750	750	~97-243	HEPES Buffered Saline (HBS)
DSPE-PEG2000	2000	~0.5 - 1.5	Not specified
DSPE-PEG2000	2000	~10 - 20	Pure Water
DSPE-PEG2000	2000	~0.5 - 1.0	HEPES Buffered Saline
DSPE-PEG3000	3000	~0.5 - 1.5	Not specified
DSPE-PEG5000	5000	~0.5 - 1.5	Not specified

Data compiled from multiple sources. The CMC is influenced by factors such as solvent, temperature, and ionic strength.

Based on this data, the CMC of m-PEG24-DSPE is expected to be in the low micromolar range, likely between the values reported for DSPE-PEG750 and DSPE-PEG2000.

Experimental Protocols for CMC Determination

Two common and reliable methods for determining the CMC of PEGylated lipids are fluorescence spectroscopy using a hydrophobic probe and surface tensiometry.

Fluorescence Spectroscopy using Pyrene as a Probe

This method relies on the sensitivity of the fluorescence emission spectrum of pyrene to the polarity of its microenvironment. Pyrene exhibits a higher fluorescence intensity in a nonpolar environment (the hydrophobic core of a micelle) compared to a polar aqueous environment.

Materials:

• m-PEG24-DSPE

• Pyrene

• High-purity water (e.g., Milli-Q)

• Volumetric flasks

• Fluorometer

Procedure:

• Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone) at a concentration of approximately 1x10⁻³ M.

• Prepare a series of aqueous solutions of m-PEG24-DSPE with varying concentrations, bracketing the expected CMC.

• To each m-PEG24-DSPE solution, add a small aliquot of the pyrene stock solution such that the final concentration of pyrene is constant across all samples (typically around 1x10⁻⁶ M). Ensure the volume of the organic solvent is minimal to avoid affecting micellization.

• Incubate the solutions for a sufficient time at a controlled temperature to allow for equilibration and micelle formation.

• Measure the fluorescence emission spectra of each solution using a fluorometer. The excitation wavelength for pyrene is typically around 335 nm.

• Record the fluorescence intensity at two different emission wavelengths, corresponding to the first and third vibrational bands of the pyrene monomer (I₁ at ~373 nm and I₃ at ~384 nm).

• Plot the ratio of the fluorescence intensities (I₁/I₃) against the logarithm of the m-PEG24-DSPE concentration.

• The CMC is determined as the concentration at which a sharp decrease in the I₁/I₃ ratio is observed. This change signifies the partitioning of pyrene into the nonpolar micellar core.

Surface Tensiometry

This technique measures the surface tension of a liquid. Surfactant molecules tend to accumulate at the air-water interface, reducing the surface tension. Once the interface is saturated, further addition of the surfactant leads to the formation of micelles in the bulk solution, and the surface tension remains relatively constant.

Materials:

• m-PEG24-DSPE

• High-purity water

• Tensiometer (with a Wilhelmy plate or Du Noüy ring)

• Glass vessel

Procedure:

• Prepare a stock solution of m-PEG24-DSPE in high-purity water.

• Prepare a series of dilutions of the stock solution to cover a wide range of concentrations, both below and above the anticipated CMC.

• Calibrate the tensiometer according to the manufacturer's instructions, typically using high-purity water.

• Measure the surface tension of each m-PEG24-DSPE solution, starting from the most dilute. Ensure the Wilhelmy plate or Du Noüy ring is thoroughly cleaned between measurements.

• Allow each solution to equilibrate before taking a stable surface tension reading.

• Plot the surface tension as a function of the logarithm of the m-PEG24-DSPE concentration.

• The resulting plot will show a decrease in surface tension with increasing concentration, followed by a plateau.

• The CMC is identified as the concentration at the intersection of the two linear portions of the graph.

Visualization of Key Processes

Experimental Workflow for CMC Determination by Fluorescence Spectroscopy

An In-depth Technical Guide to the Synthesis and Purification of m-PEG24-DSPE

This guide provides a comprehensive overview of the synthesis and purification methodologies for methoxy-polyethylene glycol (24)-1,2-distearoyl-sn-glycero-3-phosphoethanolamine (m-PEG24-DSPE), a critical component in drug delivery systems, particularly in the formulation of liposomes and other nanoparticles. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction to m-PEG24-DSPE

m-PEG24-DSPE is a phospholipid-polyethylene glycol conjugate. The DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) moiety provides a hydrophobic anchor, enabling its incorporation into lipid bilayers of nanoparticles, while the methoxy-terminated PEG24 chain forms a hydrophilic corona. This PEGylated "stealth" layer sterically hinders the binding of opsonins, thereby reducing clearance by the reticuloendothelial system and prolonging the circulation time of the drug carrier in the bloodstream. The precise length of the PEG chain is crucial for its function, with PEG24 offering a balance between effective shielding and potential immunogenicity.

Synthesis of m-PEG24-DSPE

The synthesis of m-PEG24-DSPE typically involves the covalent conjugation of a reactive m-PEG24 derivative with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE). The most prevalent and efficient method involves the formation of a stable amide bond.

Amide Bond Formation via NHS Ester Chemistry

This is the most common and well-documented method for synthesizing m-PEG24-DSPE. It is a two-step process:

• Activation of m-PEG24-acid: The carboxylic acid terminus of m-PEG24-acid is activated to form a more reactive intermediate, typically an N-hydroxysuccinimide (NHS) ester.

• Conjugation with DSPE: The activated m-PEG24-NHS ester is then reacted with the primary amine group of DSPE to form a stable amide linkage.

• Materials:

  • m-PEG24-carboxylic acid

  • N-hydroxysuccinimide (NHS)

  • N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

  • Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)

  • Anhydrous diethyl ether

• Procedure:

  • Dissolve m-PEG24-carboxylic acid (1 equivalent) and NHS (1.1-1.5 equivalents) in anhydrous DCM or DMF under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add a solution of DCC or EDC (1.1-1.5 equivalents) in anhydrous DCM or DMF dropwise to the reaction mixture with constant stirring.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC.

  • Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct if DCC was used.

  • Precipitate the m-PEG24-NHS ester product by adding cold anhydrous diethyl ether.

  • Collect the precipitate by filtration and dry under vacuum.

  • The product should be used immediately or stored under anhydrous conditions at -20°C, as the NHS ester is moisture-sensitive.[1][2]

• Materials:

  • m-PEG24-NHS ester

  • 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE)

  • Anhydrous chloroform or a mixture of chloroform and methanol

  • Triethylamine (TEA) or diisopropylethylamine (DIPEA) (as a non-nucleophilic base)

• Procedure:

  • Dissolve DSPE (1 equivalent) in anhydrous chloroform, potentially with a small amount of methanol to aid solubility.

  • Add TEA or DIPEA (1.5-2.0 equivalents) to the DSPE solution. This acts as a proton scavenger.

  • In a separate flask, dissolve the freshly prepared or stored m-PEG24-NHS ester (1.0-1.2 equivalents) in anhydrous chloroform.

  • Slowly add the m-PEG24-NHS ester solution to the DSPE solution with continuous stirring under an inert atmosphere.

  • Allow the reaction to proceed at room temperature for 4-24 hours.

  • Monitor the formation of m-PEG24-DSPE using TLC or HPLC.

Alternative Synthesis Route: Carboxylic Acid Activation in Situ

A variation of the above method involves the in-situ activation of m-PEG24-acid in the presence of DSPE, avoiding the isolation of the m-PEG24-NHS ester intermediate.

• Materials:

  • m-PEG24-carboxylic acid

  • DSPE

  • EDC and NHS

  • Anhydrous DMF or a mixture of DCM and DMF

  • TEA or DIPEA

• Procedure:

  • Dissolve m-PEG24-carboxylic acid (1 equivalent), NHS (1.1 equivalents), and DSPE (1 equivalent) in anhydrous DMF.

  • Add TEA or DIPEA (1.5-2.0 equivalents) to the mixture.

  • Cool the reaction mixture to 0°C.

  • Add EDC (1.2 equivalents) portion-wise to the stirred solution.

  • Allow the reaction to slowly warm to room temperature and continue stirring for 24-48 hours.

  • Monitor the reaction progress by HPLC.

Purification of m-PEG24-DSPE

Purification is a critical step to remove unreacted starting materials (m-PEG24 derivatives and DSPE), coupling reagents, and byproducts. A combination of techniques is often employed to achieve high purity.

Precipitation

Precipitation is a useful initial step to remove a significant portion of the unreacted, more polar m-PEG24-acid or m-PEG24-NHS ester.

• Procedure:

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in a minimal amount of a suitable solvent (e.g., DCM or methanol).

  • Slowly add the solution to a large volume of a cold non-solvent, such as diethyl ether or a hexane/ethyl acetate mixture, with vigorous stirring.

  • The m-PEG24-DSPE product, being more lipophilic, will precipitate.

  • Collect the precipitate by filtration or centrifugation and wash with the cold non-solvent.

  • This process can be repeated to improve purity.

Column Chromatography

For high-purity m-PEG24-DSPE required for pharmaceutical applications, chromatographic techniques are essential.

SEC separates molecules based on their hydrodynamic volume. It is effective in removing smaller molecules like unreacted DSPE, NHS, and EDC/DCU byproducts from the larger m-PEG24-DSPE conjugate.[3][4]

• Typical Protocol:

  • Column: Sephadex G-25 or G-50, or a similar gel filtration medium.

  • Mobile Phase: A buffered aqueous solution (e.g., phosphate-buffered saline, PBS) or an organic solvent system in which the product is soluble (e.g., chloroform/methanol mixture).

  • Procedure:

    • Dissolve the crude product in the mobile phase.

    • Load the sample onto the equilibrated SEC column.

    • Elute with the mobile phase, collecting fractions.

    • Monitor the fractions by TLC or UV-Vis spectroscopy (if applicable) to identify those containing the purified product.

    • Pool the product-containing fractions and remove the solvent under reduced pressure.

RP-HPLC is a high-resolution technique that separates compounds based on their hydrophobicity. It is very effective for separating the desired m-PEG24-DSPE from unreacted DSPE and PEG starting materials.

• Typical Protocol:

  • Column: C8 or C18 stationary phase.

  • Mobile Phase A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% TFA or formic acid.

  • Gradient: A linear gradient from a lower to a higher concentration of Mobile Phase B is typically used to elute compounds of increasing hydrophobicity.

  • Detection: Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or Mass Spectrometry (MS).

  • Procedure:

    • Dissolve the partially purified product in the initial mobile phase composition.

    • Inject the sample onto the equilibrated RP-HPLC column.

    • Run the gradient elution and collect fractions corresponding to the m-PEG24-DSPE peak.

    • Pool the pure fractions and remove the solvents by lyophilization or rotary evaporation. It is important to neutralize the acidic mobile phase with a base like ammonium bicarbonate before solvent removal to prevent hydrolysis of the phospholipid esters.

Characterization of m-PEG24-DSPE

The final product must be thoroughly characterized to confirm its identity, purity, and integrity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 31P NMR are used to confirm the covalent attachment of the PEG chain to the DSPE headgroup and to verify the overall structure. The characteristic peaks of the DSPE fatty acid chains, the glycerol backbone, the phosphate group, and the repeating ethylene glycol units of the PEG chain should be present and integrated in the correct ratios.

• Mass Spectrometry (MS): Techniques like Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS or Electrospray Ionization (ESI) MS are used to determine the molecular weight distribution of the PEGylated lipid and to confirm the successful conjugation.

• High-Performance Liquid Chromatography (HPLC): HPLC with ELSD, CAD, or MS detection is used to assess the purity of the final product.

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis and purification of m-PEG-DSPE conjugates. Note that specific values for m-PEG24-DSPE are not always available in the literature, so data from similar PEG-DSPE syntheses are included for reference.

Parameter	Typical Value/Range	Method of Determination	Reference
Synthesis
Reactant Molar Ratio (m-PEG-NHS:DSPE)	1.0:1 to 1.5:1	-	Inferred from protocols
Reaction Time	4 - 24 hours	TLC, HPLC
Reaction Temperature	Room Temperature (20-25°C)	-
Reaction Yield (crude)	> 80%	Gravimetric	General synthetic experience
Purification
Purity after Precipitation	70 - 90%	HPLC	General purification knowledge
Purity after SEC	> 95%	HPLC
Final Purity after RP-HPLC	> 98%	HPLC-ELSD/CAD
Overall Yield (after purification)	50 - 70%	Gravimetric/HPLC	General synthetic experience

Visualizations

Synthesis Workflow

Caption: Workflow for the two-step synthesis of m-PEG24-DSPE via NHS ester chemistry.

Purification Workflow

Caption: A multi-step purification strategy for obtaining high-purity m-PEG24-DSPE.

Logical Relationship of Components

Caption: The molecular components and linkage of the m-PEG24-DSPE conjugate.

References

• 1. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 2. broadpharm.com [broadpharm.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Size-exclusion reaction chromatography (SERC): a new technique for protein PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Amphiphilic Nature of m-PEG24-DSPE

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxy-poly(ethylene glycol)24-distearoylphosphatidylethanolamine (m-PEG24-DSPE) is a phospholipid-polymer conjugate that has garnered significant attention in the field of drug delivery. Its unique amphiphilic nature, characterized by a hydrophilic methoxy-poly(ethylene glycol) (m-PEG) head and a hydrophobic distearoylphosphatidylethanolamine (DSPE) tail, allows it to self-assemble into stable micellar structures in aqueous environments. This property makes it an excellent vehicle for the encapsulation and delivery of poorly water-soluble therapeutic agents. This technical guide provides a comprehensive overview of the core principles governing the amphiphilic behavior of m-PEG24-DSPE, supported by quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and experimental workflows.

Core Concept: The Amphiphilic Nature of m-PEG24-DSPE

The defining characteristic of m-PEG24-DSPE lies in its dual chemical nature. The molecule is composed of two distinct regions:

• Hydrophilic Headgroup: A methoxy-terminated polyethylene glycol chain with 24 repeating ethylene oxide units. This PEG chain is highly soluble in aqueous environments, forming a protective corona that sterically stabilizes the resulting nanoparticle and helps to evade the reticuloendothelial system (RES), thereby prolonging circulation time in vivo.

• Hydrophobic Tail: A 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) lipid. The two stearoyl acyl chains (C18) are highly hydrophobic and drive the self-assembly process in aqueous media to minimize their exposure to water.

This distinct separation of hydrophilic and hydrophobic moieties is the driving force behind the formation of core-shell micellar structures when m-PEG24-DSPE is dispersed in an aqueous solution above its critical micelle concentration (CMC). The hydrophobic DSPE tails congregate to form the core of the micelle, creating a microenvironment suitable for encapsulating lipophilic drugs. Simultaneously, the hydrophilic m-PEG24 chains orient themselves towards the aqueous exterior, forming a stabilizing corona.

Quantitative Data

While specific experimental data for m-PEG24-DSPE can be limited in publicly available literature, we can infer and calculate key parameters based on its chemical structure and data from similar DSPE-PEG conjugates.

Property	Value	Method/Reference
Molecular Weight (MW)	~1847.36 g/mol	Calculated (DSPE: ~748.07 g/mol [1][2]; m-PEG24: ~1099.29 g/mol ). Note: The exact MW can vary slightly based on the specific PEG synthesis and end groups. A supplier lists the MW as 1847.36 g/mol [3][4].
Critical Micelle Concentration (CMC)	Estimated to be in the low micromolar (µM) range.	Inferred from data on DSPE-PEG2000, which has a CMC of approximately 1-2 µM.[5] Generally, for DSPE-PEG conjugates, the CMC is in the micromolar range (0.5-1.5 µM), with longer PEG chains leading to a higher CMC.
Hydrophilic-Lipophilic Balance (HLB)	~15.1	Calculated using Griffin's method: HLB = 20 * (Mh / M), where Mh is the molecular mass of the hydrophilic portion (m-PEG24) and M is the total molecular mass.
Micelle Size (Hydrodynamic Diameter)	Typically in the range of 10-30 nm.	Inferred from data on DSPE-PEG2000 micelles, which are generally in this size range. The exact size can be influenced by preparation method and concentration.
Zeta Potential	Near-neutral to slightly negative.	The methoxy-terminated PEG chain is neutral, leading to a near-neutral surface charge which helps in reducing non-specific interactions with biological components.

Experimental Protocols

Determination of Critical Micelle Concentration (CMC) using a Fluorescence Probe

This method utilizes a fluorescent probe, such as pyrene, which exhibits a change in its fluorescence spectrum upon partitioning into the hydrophobic core of micelles.

Materials:

• m-PEG24-DSPE

• Pyrene

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrofluorometer

Protocol:

• Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone) at a concentration of 1x10⁻⁴ M.

• Prepare a series of aqueous solutions of m-PEG24-DSPE in PBS with concentrations ranging from 1x10⁻⁸ M to 1x10⁻⁴ M.

• To each m-PEG24-DSPE solution, add the pyrene stock solution to achieve a final pyrene concentration of 1x10⁻⁶ M.

• Incubate the solutions at room temperature in the dark for at least 2 hours to allow for equilibrium.

• Measure the fluorescence emission spectra of each solution using a spectrofluorometer with an excitation wavelength of 335 nm. Record the emission intensities at the first (I₁) and third (I₃) vibronic peaks (approximately 373 nm and 384 nm, respectively).

• Plot the ratio of the intensities (I₁/I₃) as a function of the logarithm of the m-PEG24-DSPE concentration.

• The CMC is determined as the concentration at which a sharp decrease in the I₁/I₃ ratio is observed, indicating the partitioning of pyrene into the hydrophobic micelle cores. This can be determined from the intersection of the two linear portions of the plot.

Micelle Size and Size Distribution by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the hydrodynamic diameter of nanoparticles in suspension.

Materials:

• m-PEG24-DSPE micelle suspension in a suitable buffer (e.g., PBS)

• Dynamic Light Scattering (DLS) instrument

Protocol:

• Prepare a solution of m-PEG24-DSPE in the desired buffer at a concentration above its estimated CMC.

• Filter the solution through a 0.22 µm syringe filter to remove any dust or large aggregates.

• Transfer the filtered solution into a clean, dust-free cuvette.

• Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature (e.g., 25 °C).

• Set the instrument parameters, including the scattering angle (commonly 90° or 173°), laser wavelength, and viscosity and refractive index of the solvent.

• Perform the measurement. The instrument software will analyze the fluctuations in scattered light intensity caused by the Brownian motion of the micelles to calculate the particle size distribution and the average hydrodynamic diameter (Z-average).

• The polydispersity index (PDI) will also be provided, indicating the broadness of the size distribution. A PDI value below 0.3 is generally considered acceptable for a monodisperse population.

Visualization of Micelles by Transmission Electron Microscopy (TEM)

TEM provides direct visualization of the morphology and size of the micelles.

Materials:

• m-PEG24-DSPE micelle suspension

• TEM grid (e.g., carbon-coated copper grid)

• Negative staining agent (e.g., 2% uranyl acetate or phosphotungstic acid)

• Filter paper

• Transmission Electron Microscope

Protocol:

• Place a drop of the m-PEG24-DSPE micelle suspension onto the carbon-coated side of the TEM grid.

• Allow the sample to adsorb for 1-2 minutes.

• Blot off the excess liquid from the edge of the grid using a piece of filter paper.

• Apply a drop of the negative staining agent to the grid and leave it for 1-2 minutes.

• Blot off the excess staining solution.

• Allow the grid to air-dry completely.

• Image the grid using a transmission electron microscope at an appropriate magnification. The micelles will appear as bright, spherical structures against a dark background.

Mandatory Visualizations

Cellular Uptake of m-PEG24-DSPE Micelles

The cellular uptake of PEGylated nanoparticles, such as m-PEG24-DSPE micelles, is a complex process that can occur through various endocytic pathways. The presence of the PEG corona generally shifts the uptake mechanism away from non-specific phagocytosis towards more specific pathways like clathrin-mediated and caveolae-mediated endocytosis.

Cellular uptake pathways for m-PEG24-DSPE micelles.

Experimental Workflow for Micelle Characterization

The following diagram illustrates a typical workflow for the preparation and characterization of m-PEG24-DSPE micelles.

Workflow for m-PEG24-DSPE micelle preparation and characterization.

Conclusion

The amphiphilic nature of m-PEG24-DSPE is the cornerstone of its utility in advanced drug delivery systems. By understanding its fundamental physicochemical properties, researchers and drug development professionals can better design and optimize nanoparticle formulations for a wide range of therapeutic applications. The ability to form stable, biocompatible micelles with a controlled size and a protective hydrophilic shell makes m-PEG24-DSPE a valuable tool in overcoming the challenges associated with the delivery of hydrophobic drugs. The experimental protocols and conceptual diagrams provided in this guide serve as a foundational resource for the effective characterization and application of this versatile phospholipid-polymer conjugate.

References

• 1. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]
• 2. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DSPE PEG, DSPE linker, Drug delivery | AxisPharm [axispharm.com]
• 5. Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

m-PEG24-DSPE solubility in different organic solvents

An In-Depth Technical Guide to the Solubility of m-PEG24-DSPE in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-24] (m-PEG24-DSPE), a critical excipient in drug delivery systems, particularly in the formation of liposomes and lipid nanoparticles. Due to the limited availability of specific quantitative solubility data for m-PEG24-DSPE in public literature, this guide also includes data from closely related DSPE-PEG compounds with similar polyethylene glycol (PEG) chain lengths. This information allows for a predictive understanding of the solubility characteristics of m-PEG24-DSPE.

The solubility of m-PEG24-DSPE is a crucial parameter as it directly impacts the efficiency of drug encapsulation, the stability of nanoparticle formulations, and the overall success of drug delivery strategies. The hydrophilic PEG linker enhances the aqueous solubility of the compound, which is essential for its function in creating "stealth" liposomes that can evade the immune system and prolong circulation time.

Comparative Solubility of DSPE-PEG Compounds

The following table summarizes the available quantitative and qualitative solubility data for various DSPE-PEG compounds in a range of organic solvents. This data provides valuable insights into the expected solubility of m-PEG24-DSPE. The length of the PEG chain significantly influences solubility, with longer chains generally conferring greater solubility in a wider range of solvents.

Compound	Solvent	Solubility	Conditions
DSPE-PEG2000	Dimethyl Sulfoxide (DMSO)	50 mg/mL	Requires sonication.
Ethanol	25 mg/mL	Requires sonication, warming, and heating to 60°C[1].
Water	25 mg/mL	Requires sonication, warming, and heating to 60°C[1].
Chloroform	Soluble	-
Dichloromethane (DCM)	Soluble	-
Dimethylformamide (DMF)	Soluble	-
DSPE-PEG(2000)-amine	Ethanol	~20 mg/mL	-[2]
Dimethylformamide (DMF)	~11 mg/mL	-[2]
m-dPEG®12-amido-dPEG®24-DSPE	Methylene Chloride	Soluble	-[3]
Methanol	Soluble	-
Acetonitrile	Soluble	-
Dimethylformamide (DMF)	Soluble	-
DSPE-PEG-MAL (MW 3.4k)	Chloroform	Soluble	-
Methylene Chloride	Soluble	-
Dimethylformamide (DMF)	Soluble	-
Dimethyl Sulfoxide (DMSO)	Soluble	-
DSPE (un-PEGylated)	Chloroform/Methanol (3:1)	20 mg/mL	-
Ethanol	< 1 mg/mL	Insoluble, even with sonication and pH adjustment.
Dimethyl Sulfoxide (DMSO)	< 1 mg/mL	Insoluble or slightly soluble, even with sonication.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for formulation development. Below are detailed methodologies for key experiments used to assess the solubility of lipid-based excipients like m-PEG24-DSPE.

Protocol 1: Equilibrium Solubility Determination by Shake-Flask Method

This method is the gold standard for determining the equilibrium solubility of a compound in a liquid solvent.

Objective: To determine the saturation concentration of m-PEG24-DSPE in a specific organic solvent at a controlled temperature.

Materials:

• m-PEG24-DSPE powder

• Selected organic solvent (e.g., ethanol, chloroform, DMSO)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (PTFE, 0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., ELSD, CAD, or UV-Vis if the compound has a chromophore)

Methodology:

• Preparation: Add an excess amount of m-PEG24-DSPE powder to a glass vial containing a known volume of the selected organic solvent. The excess solid should be clearly visible.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, remove the vials and allow them to stand undisturbed for a short period to let the excess solid settle. Centrifuge the vials to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe. Filter the aliquot through a 0.22 µm PTFE syringe filter into a clean vial for analysis. This step is crucial to remove any remaining solid particles.

• Quantification: Analyze the concentration of m-PEG24-DSPE in the filtrate using a validated HPLC method. Prepare a calibration curve with standards of known concentrations to ensure accurate quantification.

• Data Reporting: Express the solubility in mg/mL or molarity at the specified temperature.

Caption: Workflow for the Shake-Flask Method.

Protocol 2: Solubility Determination by Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for determining the saturation solubility of a compound in a solid or semi-solid lipid excipient by analyzing the melting enthalpy.

Objective: To estimate the saturation solubility by observing the depression in the melting enthalpy of m-PEG24-DSPE as a function of the concentration of a model drug.

Materials:

• m-PEG24-DSPE

• Model drug

• Differential Scanning Calorimeter (DSC)

• Aluminum DSC pans and lids

• Analytical balance

Methodology:

• Sample Preparation: Prepare a series of physical mixtures of the model drug and m-PEG24-DSPE at different weight ratios (e.g., 1%, 5%, 10%, 20% drug).

• Homogenization: Gently melt the m-PEG24-DSPE and mix in the drug until a homogenous mixture is achieved. Allow the mixture to cool and solidify.

• DSC Analysis: Accurately weigh a small amount (5-10 mg) of each mixture into an aluminum DSC pan and seal it.

• Thermal Scan: Place the pan in the DSC instrument and heat it at a controlled rate (e.g., 10°C/min) over a temperature range that encompasses the melting point of m-PEG24-DSPE.

• Data Analysis: Record the melting endotherm for each sample and calculate the melting enthalpy (ΔH). Plot the melting enthalpy as a function of the drug concentration.

• Solubility Determination: The saturation solubility is the point at which the melting enthalpy no longer decreases with increasing drug concentration. This break in the trend indicates that the system is saturated.

Caption: Workflow for DSC-Based Solubility Analysis.

Protocol 3: Solubility Estimation by Hot-Stage Microscopy (HSM)

HSM provides a visual method to estimate solubility by observing the temperature at which a crystalline drug completely dissolves in a molten lipid.

Objective: To visually determine the temperature at which a known concentration of a model drug dissolves in m-PEG24-DSPE.

Materials:

• m-PEG24-DSPE

• Model drug (crystalline)

• Polarizing microscope equipped with a hot stage

• Microscope slides and cover slips

Methodology:

• Sample Preparation: Prepare mixtures of the model drug and m-PEG24-DSPE at various concentrations, similar to the DSC method.

• Mounting: Place a small amount of a mixture onto a microscope slide and cover it with a cover slip.

• Microscopic Observation: Place the slide on the hot stage of the microscope. Use cross-polarized light to observe the sample. The crystalline drug will appear birefringent (bright against a dark background).

• Heating: Heat the sample at a controlled rate (e.g., 10°C/min).

• Dissolution Point: Observe the sample as it heats. The temperature at which the last of the birefringent drug crystals disappears into the molten lipid is the dissolution temperature for that concentration.

• Solubility Estimation: By testing a range of concentrations, a temperature-concentration phase diagram can be constructed to estimate the solubility at different temperatures.

Caption: Workflow for HSM-Based Solubility Estimation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. vectorlabs.com [vectorlabs.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the In Vivo Safety and Toxicity Profile of m-PEG-DSPE

1.0 Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) conjugated to methoxy polyethylene glycol (m-PEG) is a cornerstone excipient in the field of advanced drug delivery, particularly in the formulation of nanoparticles such as liposomes and micelles. The m-PEG-DSPE conjugate is an amphiphilic polymer, comprising a hydrophobic DSPE lipid anchor that integrates into the lipid bilayer of a nanoparticle, and a hydrophilic m-PEG chain that forms a protective corona on the nanoparticle surface. This "stealth" coating sterically hinders opsonization and subsequent uptake by the mononuclear phagocyte system (MPS), significantly prolonging circulation time and improving the pharmacokinetic profile of the encapsulated therapeutic agent[1][2][3].

The specific variant, m-PEG24-DSPE, denotes a DSPE molecule linked to a PEG chain with 24 repeating ethylene glycol units. While much of the available safety and toxicity literature pertains to more common, larger PEG variants like PEG2000 or PEG5000, the fundamental biocompatibility and immunogenicity principles are largely translatable. DSPE-PEG constructs are key components in several FDA-approved nanomedicines, attesting to their general safety and utility in clinical applications[4].

This technical guide provides a comprehensive overview of the in vivo safety and toxicity profile of m-PEG-DSPE. It consolidates current knowledge on its biocompatibility, immunogenicity, and potential for hypersensitivity reactions, offering detailed experimental protocols and structured data to aid researchers in designing and interpreting preclinical studies.

2.0 Core Safety Profile: Biocompatibility and General Toxicity

m-PEG-DSPE is widely regarded as a biocompatible and biodegradable material[2]. The DSPE component is a naturally occurring phospholipid, and PEG is known for its low toxicity and water solubility. However, like any exogenous material, its administration requires a thorough toxicological assessment.

2.1 Acute and Sub-Chronic Toxicity

Table 1: Key Parameters in Preclinical Toxicological Assessment of m-PEG-DSPE Formulations

Parameter Category	Specific Endpoint	Description	Reference
Acute Toxicity	Median Lethal Dose (LD50)	The statistically estimated dose that is expected to be lethal to 50% of the test animal population.
Sub-Chronic Toxicity	No-Observed-Adverse-Effect Level (NOAEL)	The highest dose at which there are no statistically or biologically significant increases in the frequency or severity of adverse effects.
Hematology	Complete Blood Count (CBC)	Evaluation of red blood cells, white blood cells (neutrophils, lymphocytes, monocytes), and platelets to detect signs of inflammation, anemia, or clotting disorders.
Clinical Chemistry	Serum Enzyme Levels (ALT, AST, ALP)	Markers for liver function and potential hepatotoxicity.
Kidney Function Markers (BUN, Creatinine)	Indicators of renal function and potential nephrotoxicity.
Histopathology	Microscopic Examination of Organs	Post-mortem analysis of key organs (liver, spleen, kidneys, lungs, heart) for signs of cellular damage, inflammation, or necrosis.

Experimental Protocol: General Acute Intravenous Toxicity Study

• Animal Model: Healthy, young adult mice (e.g., ICR strain), equally divided by sex.

• Test Article: m-PEG24-DSPE formulated in a relevant vehicle (e.g., saline or as part of a liposomal formulation).

• Dosing: A range of graded doses are administered as a single intravenous (IV) bolus injection. A control group receives the vehicle only.

• Observation Period: Animals are closely monitored for clinical signs of toxicity (e.g., changes in behavior, respiration, posture) and mortality immediately after dosing and daily for 14 days.

• Data Collection: Body weights are recorded prior to dosing and at specified intervals throughout the 14-day period.

• Endpoint Analysis: At the end of the observation period, surviving animals are euthanized. Gross necropsy is performed on all animals. The LD50 is calculated using appropriate statistical methods (e.g., probit analysis).

3.0 Immunogenicity and Related Phenomena

While PEGylation is intended to reduce immune recognition, a growing body of evidence shows that PEG-conjugated nanocarriers can elicit specific immune responses. These responses are a critical safety consideration as they can alter the efficacy and toxicity profile of the drug product.

3.1 The Accelerated Blood Clearance (ABC) Phenomenon

The ABC phenomenon is an unexpected immune response characterized by the rapid clearance of PEGylated nanoparticles upon repeated administration. The first injection of a PEGylated formulation can induce the production of anti-PEG antibodies, primarily of the Immunoglobulin M (IgM) isotype. Upon subsequent injection, these pre-existing anti-PEG IgM antibodies bind to the PEG chains on the nanoparticle surface, leading to complement activation and rapid uptake by phagocytic cells in the liver and spleen, thus dramatically reducing the nanoparticle's circulation half-life and therapeutic efficacy.

References

• 1. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetic consequences of pegylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cenmed.com [cenmed.com]

The Core Mechanism of m-PEG24-DSPE in Advanced Drug Delivery Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxy-poly(ethylene glycol)24-distearoylphosphatidylethanolamine (m-PEG24-DSPE) is a pivotal component in the formulation of modern drug delivery systems, particularly in the realm of nanomedicines such as liposomes and lipid nanoparticles. Its unique amphiphilic architecture, comprising a hydrophilic PEG chain and a hydrophobic DSPE lipid anchor, imparts "stealth" characteristics to nanocarriers. This modification sterically hinders opsonization and subsequent recognition by the mononuclear phagocyte system (MPS), dramatically extending the circulation half-life of encapsulated therapeutics. This prolonged systemic presence enhances the probability of nanoparticle accumulation in pathological tissues, such as tumors, through the Enhanced Permeability and Retention (EPR) effect. This technical guide provides an in-depth exploration of the mechanism of action of m-PEG24-DSPE, supported by quantitative data, detailed experimental protocols, and visual diagrams to elucidate key processes.

Introduction: The Advent of Stealth Nanocarriers

Conventional drug delivery systems often suffer from rapid clearance from the bloodstream and non-specific distribution, leading to suboptimal therapeutic efficacy and significant off-target toxicity. The development of nanocarriers, such as liposomes, offered a promising alternative by encapsulating drugs, thereby altering their pharmacokinetic profiles. However, these early formulations were still susceptible to rapid uptake by the reticuloendothelial system (RES), primarily in the liver and spleen.[1]

The advent of "stealth" technology, achieved by grafting polyethylene glycol (PEG) to the surface of these nanoparticles, marked a paradigm shift in drug delivery.[1][2] m-PEG24-DSPE has emerged as a gold-standard PEGylated lipid for this purpose.[3] Its distearoylphosphatidylethanolamine (DSPE) anchor ensures stable integration into the lipid bilayer of the nanocarrier, while the methoxy-capped PEG chain of approximately 24 repeating units forms a hydrated layer on the surface.[4] This steric barrier effectively shields the nanoparticle from opsonins, the plasma proteins that mark foreign particles for phagocytosis, thereby enabling prolonged systemic circulation.

Mechanism of Action of m-PEG24-DSPE

The primary mechanism of action of m-PEG24-DSPE revolves around its ability to confer "stealth" properties to nanocarriers, leading to a cascade of advantageous effects for drug delivery.

Steric Hindrance and Evasion of the Reticuloendothelial System (RES)

The core function of the m-PEG24-DSPE coating is to create a physical barrier that prevents the adsorption of plasma proteins, a process known as opsonization. The hydrophilic and flexible PEG chains extend from the nanoparticle surface into the aqueous environment, creating a hydrated layer. This layer sterically hinders the interaction between the nanoparticle and opsonins, such as immunoglobulins and complement proteins. By evading opsonization, the nanocarrier is not recognized by phagocytic cells of the RES, primarily macrophages located in the liver and spleen. This "stealth" characteristic is the cornerstone of prolonged circulation.

Prolonged Systemic Circulation

By minimizing RES uptake, m-PEG24-DSPE significantly extends the circulation half-life of nanocarriers. For instance, doxorubicin encapsulated in PEGylated liposomes (Doxil®/Caelyx®), which utilizes a PEG-DSPE conjugate, exhibits a circulation half-life of approximately 45 to 95 hours in humans, a dramatic increase compared to free doxorubicin. This extended presence in the bloodstream is critical for maximizing the drug's therapeutic window and enabling targeted delivery.

Enhanced Permeability and Retention (EPR) Effect

The prolonged circulation time afforded by m-PEG24-DSPE is a prerequisite for the passive targeting of solid tumors through the EPR effect. Tumor vasculature is characteristically leaky or fenestrated, with pore sizes ranging from 100 to 780 nm, allowing nanoparticles to extravasate from the bloodstream into the tumor interstitium. Furthermore, tumors often have impaired lymphatic drainage, which leads to the retention of these nanoparticles within the tumor microenvironment. The extended circulation of PEGylated nanocarriers increases the probability of them passing through the tumor vasculature and accumulating at the target site. It has been observed that PEGylated liposomal doxorubicin can achieve a 10 to 15-fold higher concentration in tumor tissues compared to surrounding normal tissues.

Influence on Drug Release Kinetics

The inclusion of m-PEG24-DSPE in a liposomal formulation can also influence the release rate of the encapsulated drug. The PEG layer can act as a diffusion barrier, potentially slowing the release of the drug from the nanocarrier. This can be advantageous for sustained-release applications, ensuring that the drug is released predominantly at the target site over an extended period. However, the exact impact on release kinetics can vary depending on the specific drug, the overall lipid composition, and the PEG density on the nanoparticle surface.

Quantitative Data on the Impact of m-PEG24-DSPE

The following tables summarize key quantitative data from various studies, illustrating the significant impact of m-PEG24-DSPE on the performance of drug delivery systems.

Table 1: Pharmacokinetic Parameters of Doxorubicin Formulations

Formulation	Half-life (t½)	Clearance (CL)	Volume of Distribution (Vd)	Area Under the Curve (AUC)	Reference
Free Doxorubicin	Short	45 L/h	254 L	~1 µg·h/mL
PEGylated Liposomal Doxorubicin (Doxil®)	45 - 95 h	0.1 L/h	4 L	~300 µg·h/mL
DSPE-PEG2000 Micellar Ridaforolimus	Increased by 170% vs. control	Decreased by 58% vs. control	-	-

Table 2: Encapsulation Efficiency and Drug Loading of DSPE-PEG Formulations

Formulation	Drug	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
PEGylated Liposomes	Albendazole	81%	-
Conventional Liposomes	Albendazole	72%	-
DSPE-PEG2000-R8 Liposomes	Paclitaxel	>90%	-
DSPE-PEG-C60 Micelles	Doxorubicin	86.1% - 97.5%	-
DSPE-PEG2000 Micelles	Ridaforolimus	77.5%	7.2%

Experimental Protocols

Preparation of m-PEG24-DSPE Incorporated Liposomes (Thin-Film Hydration Method)

This protocol describes a common method for preparing PEGylated liposomes.

Materials:

• Primary lipid (e.g., HSPC or DSPC)

• Cholesterol

• m-PEG24-DSPE

• Drug to be encapsulated (e.g., Doxorubicin)

• Chloroform or a suitable organic solvent mixture

• Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

Procedure:

• Dissolve the lipids (e.g., HSPC, cholesterol, and m-PEG24-DSPE in a desired molar ratio, for instance, 56:38:5) and the hydrophobic drug (if applicable) in chloroform in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator under vacuum at a temperature above the lipid phase transition temperature to form a thin, uniform lipid film on the flask wall.

• Dry the lipid film further under high vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with the aqueous hydration buffer, which may contain the hydrophilic drug to be encapsulated. This step should be performed at a temperature above the lipid's phase transition temperature with gentle agitation.

• The resulting multilamellar vesicles (MLVs) are then downsized to form small unilamellar vesicles (SUVs) by extrusion through polycarbonate membranes with defined pore sizes (e.g., 100 nm). This process is typically repeated 10-20 times to ensure a homogenous size distribution.

• Remove the unencapsulated drug by a suitable method such as dialysis or size exclusion chromatography.

In Vitro Drug Release Assay

This protocol outlines a dialysis-based method to assess the in vitro release of a drug from PEGylated liposomes.

Materials:

• Drug-loaded PEGylated liposomes

• Release buffer (e.g., PBS at pH 7.4, or an acidic buffer like acetate buffer at pH 5.0 to simulate the tumor microenvironment)

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO) that allows the free drug to pass through but retains the liposomes.

• A shaker incubator or water bath maintained at 37°C.

Procedure:

• Place a known concentration of the drug-loaded liposome formulation into a dialysis bag.

• Seal the dialysis bag and immerse it in a known volume of the release buffer in a beaker or flask.

• Incubate the system at 37°C with continuous gentle stirring.

• At predetermined time intervals, withdraw a small aliquot of the release buffer from outside the dialysis bag and replace it with an equal volume of fresh buffer to maintain sink conditions.

• Quantify the concentration of the released drug in the collected aliquots using a suitable analytical method (e.g., HPLC, UV-Vis spectrophotometry).

• Calculate the cumulative percentage of drug released over time.

Visualizations

Caption: Mechanism of m-PEG24-DSPE in drug delivery.

Caption: Workflow for PEGylated liposome preparation.

Conclusion

m-PEG24-DSPE is a critical enabler of modern nanomedicine, fundamentally altering the pharmacokinetic properties of drug delivery systems. Its ability to create a "stealth" shield around nanocarriers leads to prolonged circulation, reduced RES uptake, and enhanced accumulation in pathological tissues via the EPR effect. The quantitative data and experimental protocols provided in this guide offer a comprehensive overview for researchers and professionals in the field of drug development, highlighting the profound impact of this PEGylated lipid on improving the therapeutic index of a wide range of drugs. Further research into optimizing PEG density, chain length, and the development of next-generation stealth polymers will continue to advance the field of targeted drug delivery.

References

• 1. Quantitative Analysis of the Enhanced Permeation and Retention (EPR) Effect | PLOS One [journals.plos.org]
• 2. The long-circulating effect of pegylated nanoparticles revisited via simultaneous monitoring of both the drug payloads and nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PEGylated Liposomes in the Clinic and Clinical Trials | Biopharma PEG [biochempeg.com]
• 4. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of m-PEG24-DSPE: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic methods used to characterize 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-24] (m-PEG24-DSPE). This amphiphilic polymer is a critical component in drug delivery systems, particularly in the formation of liposomes and micelles for enhanced stability, prolonged circulation, and targeted delivery. Accurate and thorough characterization is essential to ensure the quality, purity, and performance of m-PEG24-DSPE in pharmaceutical formulations.

Introduction to m-PEG24-DSPE

m-PEG24-DSPE is a lipid-polymer conjugate consisting of a hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) anchor and a hydrophilic methoxy-terminated polyethylene glycol (m-PEG) chain with 24 repeating ethylene glycol units. This structure allows for self-assembly into various nanostructures in aqueous environments. The DSPE moiety integrates into the lipid bilayer of nanoparticles, while the m-PEG chain forms a hydrated layer on the surface, providing a "stealth" characteristic that reduces recognition by the immune system and prolongs circulation time.

This guide will focus on the primary spectroscopic techniques for its characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Molecular Structure and Key Functional Groups

A clear understanding of the m-PEG24-DSPE structure is fundamental for interpreting spectroscopic data.

Figure 1: Molecular structure of m-PEG24-DSPE.

Spectroscopic Characterization Data

The following tables summarize the expected quantitative data from the spectroscopic analysis of m-PEG24-DSPE. These values are based on typical data for similar PEGylated lipids and may vary slightly depending on the specific experimental conditions.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: Expected ¹H NMR Chemical Shifts for m-PEG24-DSPE

Chemical Group	Approximate Chemical Shift (δ, ppm)	Multiplicity
Methoxy (CH₃-O-)	3.38	Singlet
PEG backbone (-O-CH₂-CH₂-)	3.64	Broad Singlet
DSPE - Glycerol backbone	~3.9 - 5.2	Multiplets
DSPE - Phosphate head group	~3.8 - 4.1	Multiplets
DSPE - Stearoyl chains (-CH₂-)	~1.25	Broad Singlet
DSPE - Stearoyl chains (terminal -CH₃)	~0.88	Triplet
DSPE - Stearoyl chains (α-CH₂-C=O)	~2.2-2.3	Multiplet

Mass Spectrometry (MS) Data

Table 2: Expected Mass Spectrometry Data for m-PEG24-DSPE

Parameter	Expected Value	Notes
Molecular Weight (Monoisotopic)	~1837.2 g/mol	Calculated for the specified structure.
Observed Ion (e.g., in ESI-MS)	[M+H]⁺, [M+Na]⁺, [M+NH₄]⁺	The observed m/z will depend on the adduct formed.
Polydispersity Index (PDI)	~1.0	For monodisperse m-PEG24-DSPE, the PDI should be very close to 1.0.

Fourier-Transform Infrared (FTIR) Spectroscopy Data

Table 3: Expected FTIR Absorption Bands for m-PEG24-DSPE

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~2850-2960	C-H stretching	Aliphatic chains (DSPE)
~1735	C=O stretching	Ester (DSPE)
~1640	N-H bending	Amide
~1540	N-H bending & C-N stretching	Amide
~1240	P=O stretching	Phosphate (DSPE)
~1100	C-O-C stretching	PEG backbone
~1060	P-O-C stretching	Phosphate ester (DSPE)

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Figure 2: Workflow for ¹H NMR Spectroscopy.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of m-PEG24-DSPE in approximately 0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in an NMR tube. Ensure the sample is fully dissolved.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or 600 MHz) for optimal resolution.

• Data Acquisition:

  • Tune and shim the spectrometer to ensure a homogeneous magnetic field.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

  • Reference the spectrum to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Perform phase and baseline corrections to the spectrum.

  • Integrate the characteristic peaks. The ratio of the integral of the PEG backbone protons (~3.64 ppm) to the integral of the terminal methyl protons of the DSPE stearoyl chains (~0.88 ppm) can be used to confirm the PEG chain length.

Mass Spectrometry (MS)

Figure 3: Workflow for Mass Spectrometry.

Methodology (High-Resolution Mass Spectrometry - HRAM-MS):

• Sample Preparation: Prepare a dilute solution of m-PEG24-DSPE (e.g., 1 mg/mL) in a solvent compatible with the ionization source, such as methanol or a mixture of acetonitrile and water with a small amount of formic acid to promote protonation.

• Instrumentation: Employ a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument, coupled with an electrospray ionization (ESI) source.

• Data Acquisition:

  • Infuse the sample solution directly into the ESI source or inject it via a liquid chromatography system.

  • Acquire the mass spectrum in positive ion mode to observe protonated ([M+H]⁺) or other adducted species ([M+Na]⁺, [M+NH₄]⁺).

  • Perform fragmentation (MS/MS) on the parent ion to confirm the structure by observing characteristic fragments of the DSPE and PEG moieties.

• Data Analysis:

  • Determine the accurate mass of the parent ion and compare it to the theoretical mass of m-PEG24-DSPE.

  • Analyze the isotopic distribution to confirm the elemental composition.

  • Examine the spectrum for peaks corresponding to impurities or degradation products.

Fourier-Transform Infrared (FTIR) Spectroscopy

Figure 4: Workflow for FTIR Spectroscopy.

Methodology (Attenuated Total Reflectance - ATR-FTIR):

• Sample Preparation: Place a small amount of the solid m-PEG24-DSPE powder directly onto the ATR crystal. Alternatively, a thin film can be cast onto the crystal from a solution.

• Instrumentation: Use a Fourier-Transform Infrared spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Record the sample spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

  • Co-add multiple scans (e.g., 32 or 64) to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • Identify the characteristic absorption peaks and assign them to the corresponding vibrational modes of the functional groups present in m-PEG24-DSPE.

Conclusion

The comprehensive spectroscopic characterization of m-PEG24-DSPE using NMR, MS, and FTIR is crucial for ensuring its identity, purity, and suitability for use in drug delivery applications. This guide provides the foundational knowledge, expected data, and detailed protocols for researchers and scientists to effectively analyze this important lipid-polymer conjugate. The combination of these techniques provides a complete picture of the molecular structure and quality of m-PEG24-DSPE, which is paramount for the development of safe and effective nanomedicines.

The Pivotal Role of PEG Chain Length in mPEG-DSPE Function: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The conjugation of polyethylene glycol (PEG) to lipid bilayers, a process known as PEGylation, is a cornerstone of modern drug delivery systems, particularly for liposomal and nanoparticle-based therapeutics. Among the various PEGylated lipids, methoxy-poly(ethylene glycol)-distearoylphosphatidylethanolamine (mPEG-DSPE) is extensively utilized to enhance the systemic circulation time and stability of these nanocarriers. The length of the PEG chain is a critical parameter that dictates the physicochemical properties and biological performance of the resulting formulation. This technical guide provides a comprehensive analysis of the role of the PEG chain length in mPEG-DSPE function, with a focus on mPEG24-DSPE, a shorter-chain PEG derivative. We will delve into its impact on liposome stability, pharmacokinetics, drug release, and cellular interactions, supported by quantitative data and detailed experimental protocols.

Introduction: The "Stealth" Advantage of PEGylation

The primary function of incorporating mPEG-DSPE into liposomal formulations is to create a hydrophilic protective layer on the surface of the liposomes.[1] This "stealth" coating sterically hinders the adsorption of opsonin proteins from the bloodstream, thereby reducing recognition and uptake by the mononuclear phagocyte system (MPS), primarily in the liver and spleen.[1][2] This evasion of the immune system leads to a significantly prolonged circulation half-life, allowing for greater accumulation of the therapeutic agent at the target site, such as a tumor, through the enhanced permeability and retention (EPR) effect.[3][4]

The length of the PEG chain is a key determinant of the effectiveness of this steric barrier. It influences the conformation of the PEG chains on the liposome surface, which can range from a "mushroom" regime at low grafting densities to a more extended "brush" regime at higher densities. The brush conformation is generally considered more effective for steric stabilization.

Physicochemical Properties as a Function of PEG Chain Length

The molecular weight of the PEG chain in mPEG-DSPE directly influences several key physicochemical properties of the resulting liposomes. mPEG24-DSPE, with its 24 ethylene glycol repeating units, has an approximate PEG molecular weight of 1100 Da. This places it in the category of shorter PEG chains when compared to the commonly used mPEG2000-DSPE (approx. 45 PEG units) and mPEG5000-DSPE (approx. 114 PEG units).

Liposome Size and Stability

The inclusion of mPEG-DSPE can affect the size and stability of liposomes. While PEGylation generally contributes to colloidal stability by preventing aggregation, the chain length can have nuanced effects. Shorter PEG chains, like in mPEG24-DSPE, may result in a less dense protective layer compared to longer chains, which could influence vesicle-vesicle interactions and overall formulation stability. However, some studies have shown that increasing the concentration of even shorter-chain PEGs can lead to a decrease in liposome size.

Bilayer Properties and Drug Leakage

The presence of PEG-DSPE can perturb the lipid bilayer. Longer PEG chains have been shown to increase the bending modulus and water permeability of the bilayer. Conversely, PEG-DSPE has been reported to decrease the drug leakage from liposomes, with the effect being dependent on the PEG chain length. Shorter PEG chains may have a less pronounced effect on bilayer destabilization compared to their longer-chain counterparts.

Impact of PEG Chain Length on Pharmacokinetics and Biodistribution

The "stealth" property conferred by PEGylation is directly correlated with the length of the PEG chain. Longer circulation times are generally observed with increasing PEG molecular weight.

Circulation Time

Numerous studies have demonstrated a direct relationship between PEG chain length and the in vivo circulation time of liposomes. For instance, a study comparing different PEG molecular weights showed that the circulation time of liposomes increased with increasing PEG length from 1000 to 5000 Da. Therefore, liposomes formulated with mPEG24-DSPE would be expected to have a shorter circulation half-life compared to those formulated with mPEG2000-DSPE or mPEG5000-DSPE, but still significantly longer than non-PEGylated liposomes.

Biodistribution

The biodistribution of liposomes is also heavily influenced by the PEG chain length. Longer PEG chains are more effective at reducing MPS uptake, leading to lower accumulation in the liver and spleen and higher concentrations in the blood pool. This suggests that formulations with shorter PEG chains, such as mPEG24-DSPE, might exhibit a biodistribution profile that is intermediate between non-PEGylated and long-chain PEGylated liposomes.

Influence of PEG Chain Length on Drug Release and Cellular Interactions

While long PEG chains are beneficial for prolonging circulation, they can also present a barrier to drug release and cellular uptake at the target site, a phenomenon often referred to as the "PEG dilemma".

Drug Release

The rate of drug release from liposomes can be influenced by the PEG chain length. For pH-sensitive liposomes, it has been shown that longer PEG chains can reduce their pH-responsiveness in vitro. This is likely due to the steric hindrance of the PEG layer, which may impede the conformational changes in the lipid bilayer required for drug release.

Cellular Uptake

The cellular uptake of PEGylated liposomes is a complex process that is dependent on the PEG chain length. While PEGylation generally reduces non-specific cellular uptake, in the context of targeted drug delivery, the PEG chain can sterically hinder the interaction of targeting ligands with their receptors on the cell surface. Studies have shown that optimizing the PEG linker length is crucial for enhancing the tumor-targeting ability of ligand-conjugated liposomes in vivo. Shorter PEG chains, as in mPEG24-DSPE, may offer an advantage in this regard by reducing the steric hindrance and allowing for more efficient receptor binding and subsequent cellular internalization. Some research even suggests that PEGylation can, in some cases, promote cellular uptake depending on the cell type and the specific PEG-lipid used.

Quantitative Data Summary

The following tables summarize quantitative data from various studies, illustrating the impact of PEG chain length on key liposomal parameters.

Table 1: Effect of PEG Chain Length on Liposome Size and Zeta Potential

mPEG-DSPE Molecular Weight (Da)	Liposome Formulation	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
N/A (Non-PEGylated)	HSPC:Chol:DSPE	~110	< 0.1	~ -40
2000	HSPC:Chol:DSPE-PEG2k	~100-120	< 0.1	~ -25 to -30
5000	HSPC:Chol:DSPE-PEG5k	~100-120	< 0.1	~ -20
10000	HSPC:Chol:DSPE-PEG10k	~100-120	< 0.1	~ -20

Table 2: Influence of PEG Chain Length on Pharmacokinetics

mPEG-DSPE Molecular Weight (Da)	Nanoparticle System	Half-life (t1/2) in rats	Area Under the Curve (AUC) in rats (µg·h/mL)	Reference
750	Chitosan NPs	~5 h	~20
2000	Chitosan NPs	~10 h	~40
5000	Chitosan NPs	~15 h	~60

Table 3: Impact of PEG Chain Length on Cellular Uptake

mPEG-DSPE Molecular Weight (Da)	Cell Line	Cellular Uptake (% of control)	Notes	Reference
N/A (Non-PEGylated)	J774A.1 Macrophages	100%	-
750	J774A.1 Macrophages	Decreased	Uptake decreased with increasing PEG surface density
2000	J774A.1 Macrophages	Further Decreased	Uptake decreased with increasing PEG molecular weight
5000	J774A.1 Macrophages	Most Decreased	-
2000 (Folate-targeted)	KB cells	High	No significant difference in vitro between 2k, 5k, 10k
5000 (Folate-targeted)	KB cells	High	No significant difference in vitro between 2k, 5k, 10k
10000 (Folate-targeted)	KB cells	High	In vivo tumor accumulation increased with PEG length

Experimental Protocols

Preparation of mPEG-DSPE Containing Liposomes (Thin-Film Hydration Method)

• Lipid Film Formation: Dissolve the desired lipids (e.g., HSPC, cholesterol) and mPEG-DSPE (with varying PEG chain lengths) in an organic solvent such as chloroform in a round-bottom flask. The molar ratio of the components should be carefully controlled (e.g., HSPC:Cholesterol:mPEG-DSPE at 55:40:5).

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by gentle rotation at a temperature above the phase transition temperature of the lipids.

• Size Extrusion: To obtain unilamellar vesicles with a defined size, subject the hydrated liposome suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm) using a mini-extruder.

Characterization of Liposomes

• Particle Size and Zeta Potential: Determine the mean hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the liposomal formulations using Dynamic Light Scattering (DLS) with a Zetasizer instrument.

• Morphology: Visualize the morphology of the liposomes using Transmission Electron Microscopy (TEM) or Cryo-TEM.

• PEG Chain Length Determination: The length of the PEG chain can be determined using techniques such as Gel Permeation Chromatography (GPC) or Size Exclusion Chromatography (SEC). Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) can also provide detailed information on the PEG chain length and purity.

In Vitro Drug Release Assay

• Sample Preparation: Encapsulate a fluorescent marker (e.g., calcein) or the drug of interest into the liposomes during the hydration step.

• Dialysis Method: Place the drug-loaded liposome suspension in a dialysis bag with a specific molecular weight cut-off and dialyze against a release buffer (e.g., PBS with or without serum proteins like BSA) at 37°C with gentle stirring.

• Sample Collection and Analysis: At predetermined time points, collect aliquots from the release medium and quantify the amount of released drug using a suitable analytical method (e.g., fluorescence spectroscopy for calcein, HPLC for small molecule drugs).

Cellular Uptake Study

• Cell Culture: Seed the target cells (e.g., cancer cell line) in a multi-well plate and allow them to adhere overnight.

• Incubation: Treat the cells with fluorescently labeled liposomes (e.g., containing a fluorescent lipid probe) at a specific concentration for a defined period.

• Washing: After incubation, wash the cells with cold PBS to remove non-internalized liposomes.

• Quantification: Lyse the cells and quantify the fluorescence intensity using a microplate reader. Alternatively, use flow cytometry for a quantitative analysis of the percentage of cells that have taken up the liposomes and the mean fluorescence intensity per cell.

• Visualization: Visualize the cellular uptake and intracellular localization of the liposomes using confocal microscopy.

Visualizations

Caption: PEG conformation on liposome surface.

Caption: The "Stealth" effect of PEGylation.

Caption: Liposome characterization workflow.

Conclusion

The length of the PEG chain in mPEG-DSPE is a critical design parameter in the development of PEGylated liposomal drug delivery systems. While longer PEG chains generally offer superior "stealth" properties, leading to extended circulation times, they can also impede drug release and cellular uptake at the target site. Shorter PEG chains, as in mPEG24-DSPE, may provide a compromise, offering a significant increase in circulation time compared to non-PEGylated liposomes while potentially minimizing the steric hindrance that can limit efficacy. The optimal PEG chain length is therefore application-dependent and requires careful consideration of the therapeutic goal, the nature of the encapsulated drug, and the specific biological target. This guide provides the foundational knowledge and experimental frameworks for researchers to rationally design and evaluate mPEG-DSPE-containing nanocarriers with tailored PEG chain lengths for improved therapeutic outcomes.

References

• 1. Mpeg-2000-dspe | C45H87NNaO11P | CID 86278269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Influence of PEG coating on the biodistribution and tumor accumulation of pH-sensitive liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shreechem.in [shreechem.in]

Protocols & Analytical Methods

Application Notes and Protocols for Nanoparticle Stabilization using m-PEG24-DSPE

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing m-PEG24-DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-24]) for the stabilization of nanoparticles, particularly liposomes and lipid nanoparticles (LNPs), crucial for therapeutic and diagnostic applications.

Introduction to m-PEG24-DSPE in Nanoparticle Formulation

m-PEG24-DSPE is a phospholipid-polymer conjugate that plays a pivotal role in modern drug delivery systems. It is a biocompatible and biodegradable amphiphilic molecule. The 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) portion serves as a lipid anchor, embedding itself within the lipid bilayer of a nanoparticle, while the methoxy-terminated polyethylene glycol with 24 PEG units (m-PEG24) chain extends into the aqueous exterior.

The primary function of m-PEG24-DSPE is to provide steric stabilization to nanoparticles. The hydrophilic and flexible PEG chains form a protective layer on the nanoparticle surface. This "stealth" coating inhibits the binding of opsonin proteins from the bloodstream, thereby reducing recognition and uptake by the mononuclear phagocyte system (MPS), primarily in the liver and spleen. This steric barrier significantly prolongs the circulation half-life of nanoparticles, allowing for greater accumulation at target sites, such as tumors, through the enhanced permeability and retention (EPR) effect.

Mechanism of Stabilization: Steric Hindrance

The stabilization of nanoparticles by m-PEG24-DSPE is primarily achieved through a mechanism known as steric hindrance or steric repulsion. Here's a breakdown of the process:

• Adsorption: The hydrophobic DSPE anchor of the m-PEG24-DSPE molecule integrates into the lipid bilayer of the nanoparticle during its formation.

• Hydration Layer Formation: The hydrophilic PEG chains extend from the nanoparticle surface into the surrounding aqueous medium, creating a hydrated layer.

• Steric Repulsion: When two PEGylated nanoparticles approach each other, the PEG chains begin to overlap and compress. This compression is energetically unfavorable due to two main effects:

  • Osmotic Effect: The local concentration of PEG chains in the overlap region increases, leading to an influx of solvent molecules to dilute them, which creates an osmotic pressure that pushes the particles apart.

  • Entropic (or Elastic) Effect: The confinement and compression of the flexible PEG chains reduce their conformational freedom (entropy), resulting in a repulsive force that prevents the nanoparticles from aggregating.

This steric repulsion overcomes the attractive van der Waals forces that would otherwise cause the nanoparticles to aggregate and become unstable.

Diagram: Mechanism of Steric Stabilization

Caption: Mechanism of nanoparticle stabilization by m-PEG24-DSPE.

Experimental Protocols

Protocol 1: Preparation of m-PEG24-DSPE Stabilized Liposomes using Thin-Film Hydration

This protocol describes the preparation of small unilamellar vesicles (SUVs) incorporating m-PEG24-DSPE using the thin-film hydration method followed by extrusion.

Materials:

• Primary phospholipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

• Cholesterol

• m-PEG24-DSPE

• Chloroform

• Methanol

• Hydration buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Vacuum pump

• Water bath

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Dissolution:

  • Dissolve the primary phospholipid, cholesterol, and m-PEG24-DSPE in a chloroform/methanol mixture (typically 2:1 v/v) in a round-bottom flask. The molar ratio of the components is critical and should be optimized for the specific application (see table below for examples).

• Thin-Film Formation:

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the lipids (e.g., 60-65 °C for DSPC).

  • Gradually reduce the pressure to evaporate the organic solvent, resulting in the formation of a thin, uniform lipid film on the inner surface of the flask.

• Film Drying:

  • Dry the lipid film under a high vacuum for at least 2 hours (or overnight) to remove any residual solvent.

• Hydration:

  • Add the hydration buffer, pre-heated to above the Tc of the lipids, to the flask.

  • Agitate the flask by hand or on a mechanical shaker until the lipid film is fully suspended in the buffer. This process typically forms multilamellar vesicles (MLVs).

• Extrusion (Size Reduction):

  • Assemble the extruder with the desired polycarbonate membrane (e.g., 100 nm).

  • Transfer the MLV suspension to the extruder.

  • Extrude the liposome suspension through the membrane multiple times (typically 11-21 passes) to form unilamellar vesicles of a more uniform size.

• Characterization:

  • Characterize the resulting liposomes for size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

  • Assess the stability of the formulation over time at appropriate storage conditions (e.g., 4 °C).

Diagram: Experimental Workflow for Liposome Preparation and Characterization

Caption: Workflow for liposome preparation and characterization.

Data Presentation: Influence of m-PEG24-DSPE Concentration

The concentration of m-PEG24-DSPE in a nanoparticle formulation is a critical parameter that influences its physicochemical properties and in vivo performance. The following table summarizes expected trends based on the inclusion of short-chain DSPE-PEG derivatives. Researchers should perform their own experiments to determine the optimal concentration for their specific nanoparticle system and application.

Molar % of m-PEG24-DSPE	Expected Nanoparticle Size (nm)	Expected Polydispersity Index (PDI)	Expected Zeta Potential (mV)	Expected Stability
0%	120 ± 20	> 0.2	-5 ± 2	Low (aggregation may occur)
1%	115 ± 15	< 0.2	-8 ± 3	Moderate
2.5%	110 ± 10	< 0.15	-12 ± 4	Good
5%	105 ± 10	< 0.1	-15 ± 5	High
10%	100 ± 15	< 0.1	-18 ± 5	High (potential for micelle formation)

Note: The exact values will depend on the specific lipid composition, preparation method, and analytical instrumentation used. Increasing the molar percentage of m-PEG24-DSPE generally leads to a slight decrease in particle size and a more neutral or slightly more negative zeta potential. Stability is expected to increase with higher m-PEG24-DSPE concentrations up to an optimal point, beyond which excess PEG-lipid may lead to the formation of micelles.

Conclusion

m-PEG24-DSPE is an effective agent for the steric stabilization of nanoparticles. By carefully selecting the molar concentration of m-PEG24-DSPE in the formulation, researchers can control the physicochemical properties of their nanoparticles, leading to improved stability and prolonged circulation times in vivo. The protocols and data presented here provide a foundation for the development of stabilized nanoparticle formulations for a wide range of drug delivery and diagnostic applications. It is crucial to experimentally optimize the formulation parameters for each specific application to achieve the desired therapeutic outcome.

Application Notes and Protocols: m-PEG24-DSPE in mRNA Vaccine Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of messenger RNA (mRNA) vaccines represents a paradigm shift in vaccinology, offering rapid development and potent immune responses. The success of these vaccines is intrinsically linked to their delivery vehicle: the lipid nanoparticle (LNP). A critical component of these LNPs is the PEGylated lipid, which plays a pivotal role in the stability, circulation time, and overall efficacy of the vaccine. This document provides detailed application notes and protocols for the use of m-PEG24-DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-24]) in the formulation of mRNA vaccine delivery systems.

m-PEG24-DSPE is a phospholipid-polymer conjugate that consists of a DSPE (C18 saturated acyl chains) anchor, which integrates into the lipid bilayer of the nanoparticle, and a hydrophilic polyethylene glycol (PEG) chain with approximately 24 repeating units. This structure confers a "stealth" characteristic to the LNPs, shielding them from opsonization and clearance by the mononuclear phagocyte system, thereby prolonging their circulation time.[1] However, the density and length of the PEG chains must be carefully optimized to balance this shielding effect with the need for efficient cellular uptake and endosomal escape.[2][3]

These notes will detail the role of m-PEG24-DSPE in LNP formulation, provide quantitative data on its impact on physicochemical properties, and offer step-by-step experimental protocols for the development and characterization of mRNA-LNP vaccines.

I. Role and Applications of m-PEG24-DSPE in mRNA-LNP Formulations

m-PEG24-DSPE is a key excipient in mRNA-LNP formulations, contributing to several critical quality attributes of the final vaccine product:

• Colloidal Stability: The hydrophilic PEG chains create a steric barrier on the surface of the LNPs, preventing their aggregation during formulation, storage, and in vivo administration.[2] This is crucial for maintaining a consistent particle size and ensuring dose accuracy.

• Prolonged Circulation Half-Life: By reducing nonspecific uptake by immune cells, the PEG coating extends the systemic circulation time of the LNPs.[1] This increased circulation allows for greater accumulation at target tissues, such as the liver and spleen, which are important sites for immune responses.

• Modulation of Cellular Uptake: While the PEG shield reduces non-specific interactions, it must be designed to allow for eventual cellular uptake by antigen-presenting cells (APCs). The length of the PEG chain and the nature of the lipid anchor (in this case, DSPE with its C18 tails) influence the kinetics of PEG-lipid shedding from the LNP surface, which is thought to be a prerequisite for efficient endocytosis.

• Control of Particle Size: The molar percentage of the PEGylated lipid in the formulation is a critical parameter that can be adjusted to control the final size of the LNPs. Smaller particle sizes are often associated with improved biodistribution and cellular uptake.

II. Quantitative Data on LNP Formulations

The precise composition of the lipid mixture is critical for the formation of stable and effective mRNA LNPs. The following tables summarize typical molar ratios and the resulting physicochemical properties of LNPs formulated with DSPE-PEG.

Table 1: Typical Lipid Composition of mRNA LNPs

Lipid Component	Molar Ratio (%)	Function
Ionizable Lipid (e.g., DLin-MC3-DMA, SM-102)	40 - 50	Encapsulates mRNA and facilitates endosomal escape
Helper Lipid (e.g., DSPC, DOPE)	10 - 20	Stabilizes the lipid bilayer
Cholesterol	38 - 48	Enhances LNP stability and membrane fusion
m-PEG24-DSPE	0.5 - 2.0	Provides colloidal stability and prolongs circulation

Note: The optimal molar ratio of m-PEG24-DSPE typically ranges from 1.5% to 3.0%. A molar content exceeding 3.0% can significantly reduce mRNA encapsulation and translation efficiency.

Table 2: Physicochemical Properties of LNPs Formulated with DSPE-PEG

LNP Formulation	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
LNP with 1.5 mol% DSPE-PEG	80 - 120	< 0.2	-5 to +5	> 90%
LNP with higher DSPE-PEG content	Smaller	Generally low	Neutral to slightly negative	May decrease
LNP with lower DSPE-PEG content	Larger	May increase	Neutral	Generally high

Data synthesized from multiple sources. The exact values will depend on the specific formulation parameters and manufacturing process.

III. Experimental Protocols

A. Protocol for mRNA-LNP Formulation using Microfluidic Mixing

This protocol describes the formulation of mRNA-LNPs using a microfluidic mixing device, a common method for producing monodisperse nanoparticles.

Materials:

• Ionizable lipid (e.g., SM-102) in ethanol

• Helper lipid (e.g., DSPC) in ethanol

• Cholesterol in ethanol

• m-PEG24-DSPE in ethanol

• mRNA in an aqueous buffer (e.g., 10 mM citrate buffer, pH 4.0)

• Microfluidic mixing device and pump system

• Dialysis cassette (e.g., 10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Preparation of Lipid Stock Solutions:

  • Prepare individual stock solutions of the ionizable lipid, helper lipid, cholesterol, and m-PEG24-DSPE in absolute ethanol at appropriate concentrations.

  • Combine the lipid stock solutions in the desired molar ratio (e.g., 50:10:38.5:1.5 of ionizable lipid:DSPC:cholesterol:m-PEG24-DSPE) to create the final lipid mixture in ethanol.

• Preparation of mRNA Solution:

  • Dilute the mRNA to the desired concentration in the aqueous buffer (e.g., 10 mM citrate buffer, pH 4.0).

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid mixture (in ethanol) into one syringe and the mRNA solution (in aqueous buffer) into another syringe.

  • Set the flow rates of the two pumps to achieve a specific flow rate ratio (e.g., 3:1 aqueous to organic phase).

  • Initiate the pumps to mix the two solutions within the microfluidic chip, leading to the self-assembly of mRNA-LNPs.

• Purification:

  • Collect the resulting LNP dispersion.

  • Dialyze the LNP suspension against PBS (pH 7.4) overnight at 4°C using a dialysis cassette to remove ethanol and unencapsulated mRNA.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the sterile mRNA-LNP solution at 4°C for short-term use or at -80°C for long-term storage.

B. Protocol for Characterization of mRNA-LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Method: Dynamic Light Scattering (DLS).

• Procedure:

  • Dilute a small aliquot of the LNP suspension in PBS.

  • Measure the hydrodynamic diameter and PDI using a DLS instrument.

  • Perform measurements in triplicate and report the average values.

2. Zeta Potential Measurement:

• Method: Laser Doppler Velocimetry.

• Procedure:

  • Dilute the LNP suspension in a low ionic strength buffer (e.g., 0.1x PBS) to minimize charge screening effects.

  • Measure the electrophoretic mobility to determine the zeta potential.

  • Perform measurements in triplicate.

3. mRNA Encapsulation Efficiency:

• Method: RiboGreen Assay.

• Procedure:

  • Prepare two sets of LNP samples.

  • To one set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the LNPs and release the encapsulated mRNA.

  • Add the RiboGreen reagent to both sets of samples (lysed and intact).

  • Measure the fluorescence intensity (Excitation: ~480 nm, Emission: ~520 nm).

  • Calculate the encapsulation efficiency using the following formula: EE (%) = (Fluorescence_lysed - Fluorescence_intact) / Fluorescence_lysed * 100

C. Protocol for In Vitro Transfection Efficiency Assay

Materials:

• HeLa or DC2.4 cells

• Cell culture medium (e.g., DMEM) with 10% FBS

• mRNA-LNPs encoding a reporter protein (e.g., Luciferase or GFP)

• Luciferase assay reagent or flow cytometer

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Transfection:

  • Dilute the mRNA-LNPs in cell culture medium to achieve the desired final mRNA concentration.

  • Remove the old medium from the cells and add the LNP-containing medium.

  • Incubate the cells for 24-48 hours.

• Analysis:

  • For Luciferase: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol.

  • For GFP: Analyze the percentage of GFP-positive cells and the mean fluorescence intensity using a flow cytometer.

D. Protocol for In Vivo Biodistribution Study in Mice

Materials:

• BALB/c mice (6-8 weeks old)

• mRNA-LNPs encapsulating mRNA for a reporter protein (e.g., Luciferase) or labeled with a fluorescent dye (e.g., Cy5).

• In vivo imaging system (IVIS)

• D-luciferin (for luciferase imaging)

Procedure:

• Administration:

  • Inject the mRNA-LNPs into the mice via the desired route (e.g., intramuscularly or intravenously).

• In Vivo Imaging:

  • At various time points post-injection (e.g., 6, 24, 48 hours), anesthetize the mice.

  • For Luciferase: Inject D-luciferin intraperitoneally and image the bioluminescence using an IVIS.

  • For Fluorescently labeled LNPs: Image the fluorescence distribution using the IVIS.

• Ex Vivo Analysis:

  • After the final imaging time point, euthanize the mice and harvest major organs (liver, spleen, lungs, kidneys, injection site muscle).

  • Homogenize the tissues and measure the reporter protein activity (e.g., luciferase assay) or fluorescence intensity to quantify LNP accumulation in each organ.

IV. Visualizations

Caption: Workflow for mRNA-LNP formulation and evaluation.

Caption: Cellular uptake and endosomal escape of mRNA-LNPs.

Caption: Schematic of an mRNA Lipid Nanoparticle (LNP).

References

• 1. mRNA lipid nanoparticle formulation, characterization and evaluation | Springer Nature Experiments [experiments.springernature.com]
• 2. Analysis of PEG-lipid anchor length on lipid nanoparticle pharmacokinetics and activity in a mouse model of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. purepeg.com [purepeg.com]

Application Notes & Protocols: A Step-by-Step Guide to Drug Encapsulation with m-PEG2000-DSPE

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (m-PEG2000-DSPE) is an amphiphilic polymer-lipid conjugate widely employed in advanced drug delivery systems.[1][2] Its structure consists of a hydrophobic distearoylphosphatidylethanolamine (DSPE) anchor and a hydrophilic methoxy polyethylene glycol (mPEG) chain.[2] This amphiphilic nature allows m-PEG2000-DSPE to integrate into lipid bilayers, forming nanocarriers such as liposomes and micelles. The mPEG chain creates a protective hydrophilic layer, known as a "stealth" layer, which reduces protein adsorption and minimizes uptake by the mononuclear phagocyte system (MPS). This PEGylation significantly prolongs the circulation half-life of encapsulated drugs, enhancing their potential to accumulate at target sites, such as tumors, through the Enhanced Permeability and Retention (EPR) effect. These properties make m-PEG2000-DSPE an essential component for improving the stability, solubility, and pharmacokinetic profile of therapeutic agents.

Experimental Protocols

Two primary methods for encapsulating drugs using m-PEG2000-DSPE are the thin-film hydration method, typically for forming liposomes, and the nanoprecipitation method, often used for creating smaller polymeric micelles and nanoparticles.

Protocol 1: Thin-Film Hydration Method for Liposome Formulation

This is one of the most common laboratory techniques for preparing liposomes. It involves dissolving lipids and the drug in an organic solvent, evaporating the solvent to create a thin lipid film, and then hydrating the film with an aqueous solution.

Materials:

• Primary phospholipid (e.g., HSPC, DOPE, DSPC)

• Cholesterol

• m-PEG2000-DSPE

• Drug (lipophilic or hydrophilic)

• Organic Solvent (e.g., Chloroform, Ethanol)

• Aqueous Buffer (e.g., Phosphate Buffered Saline (PBS) pH 7.4, Ammonium Sulfate solution)

Equipment:

• Round-bottom flask

• Rotary evaporator

• Water bath

• Probe sonicator or bath sonicator

• Extrusion device with polycarbonate membranes (e.g., 0.4 µm, 0.2 µm, 0.1 µm)

Procedure:

• Lipid Dissolution:

  • Weigh and dissolve the lipids (e.g., primary phospholipid, cholesterol, and m-PEG2000-DSPE in a desired molar ratio) and the lipophilic drug in a suitable organic solvent like chloroform in a round-bottom flask.

• Film Formation:

  • Attach the flask to a rotary evaporator.

  • Remove the organic solvent under reduced pressure at a temperature above the lipid's phase transition temperature (e.g., 40-60 °C). This creates a thin, uniform lipid film on the inner wall of the flask.

  • Further dry the film under a vacuum for several hours to overnight to remove any residual solvent.

• Hydration:

  • Hydrate the dried lipid film by adding an aqueous buffer. If the drug is hydrophilic, it should be dissolved in this buffer.

  • Agitate the flask in a water bath set to a temperature above the lipid's phase transition temperature (e.g., 60-70 °C) for 30-60 minutes. This process causes the lipid film to swell and form multilamellar vesicles (MLVs).

• Size Reduction (Homogenization):

  • To obtain small unilamellar vesicles (SUVs) with a uniform size distribution, the MLV suspension must be downsized.

  • Sonication: Sonicate the suspension using a probe sonicator (e.g., at 80 W for 80 seconds) or a bath sonicator. The flask should be kept in an ice bath to prevent overheating.

  • Extrusion: For more uniform sizing, pass the liposome suspension multiple times (e.g., 9-11 times) through a series of polycarbonate membranes with decreasing pore sizes (e.g., 0.4 µm, 0.2 µm, and finally 0.1 µm) using a high-pressure extrusion device. The extrusion should be performed at a temperature above the lipid's phase transition temperature.

• Purification:

  • Remove the unencapsulated (free) drug from the liposome suspension.

  • This can be achieved by methods such as dialysis against a fresh buffer using a membrane with an appropriate molecular weight cut-off (MWCO) or by size exclusion chromatography (e.g., using a Sephadex G-50 column).

Protocol 2: Nanoprecipitation Method for Micelle/Nanoparticle Formulation

Nanoprecipitation, also known as the solvent displacement method, is a simple and reproducible technique for preparing polymeric nanoparticles and micelles, particularly for poorly water-soluble drugs.

Materials:

• m-PEG2000-DSPE and/or other polymers

• Drug (typically hydrophobic)

• Water-miscible organic solvent (e.g., Ethanol, Methanol, Acetonitrile)

• Aqueous anti-solvent (e.g., Deionized water, PBS)

Equipment:

• Glass vials or beakers

• Magnetic stirrer

• Syringe pump (for controlled addition)

• Rotary evaporator or dialysis system (for solvent removal)

Procedure:

• Organic Phase Preparation:

  • Dissolve m-PEG2000-DSPE and the hydrophobic drug in a minimal amount of a water-miscible organic solvent.

• Nanoprecipitation:

  • Place the aqueous anti-solvent phase in a beaker and stir it at a constant, moderate speed.

  • Slowly inject the organic phase into the stirring aqueous phase. The rapid diffusion of the solvent into the anti-solvent causes the polymer and drug to co-precipitate, forming nanoparticles or micelles. The ratio of solvent to anti-solvent is a critical parameter.

• Solvent Removal and Purification:

  • Stir the resulting nanoparticle suspension at room temperature for several hours to allow the organic solvent to evaporate.

  • Alternatively, remove the solvent more efficiently using a rotary evaporator under reduced pressure or through dialysis against water or buffer.

• Concentration/Sterilization:

  • The nanoparticle suspension can be concentrated if necessary using ultrafiltration.

  • For in vivo applications, the final formulation may be sterilized by filtration through a 0.22 µm filter.

Characterization of Drug-Encapsulated Nanoparticles

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Method: Dynamic Light Scattering (DLS) is used to measure the average hydrodynamic diameter, the size distribution (PDI), and the surface charge (zeta potential) of the nanoparticles.

• Significance: Particle size influences the in vivo circulation time and biodistribution. A narrow PDI (typically < 0.2) indicates a homogenous population of nanoparticles. Zeta potential provides insights into the stability of the colloidal suspension, with higher absolute values generally indicating greater stability against aggregation.

2. Encapsulation Efficiency (EE) and Drug Loading Capacity (DLC):

• Method: This involves separating the unencapsulated (free) drug from the nanoparticles and then quantifying the drug in each fraction.

  • Separation: Use methods like ultracentrifugation with filter units (e.g., 30K MWCO), dialysis, or size exclusion chromatography.

  • Quantification: The amount of drug is measured using techniques such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculations:

  • EE (%) = (Total Drug - Free Drug) / Total Drug * 100

  • DLC (%) = (Total Drug - Free Drug) / Total Weight of Nanoparticles * 100

3. Morphology and Structure:

• Method: Transmission Electron Microscopy (TEM) is used to visualize the shape and structure of the nanoparticles.

• Significance: TEM confirms the formation of spherical micelles or liposomes and can provide information on their lamellarity and size, complementing DLS data.

Data Presentation

Quantitative data from characterization studies should be summarized for clear comparison.

Table 1: Example Formulation and Physicochemical Characteristics

Formulation ID	Drug	Lipid/Polymer Composition (molar ratio)	Drug/Lipid Ratio (w/w)	Size (nm)	PDI	Zeta Potential (mV)	EE (%)	DLC (%)
Lipo-A	Doxorubicin	HSPC:Chol:mPEG-DSPE (3:1:0.3)	1:10	110 ± 5.2	0.15	-15.8 ± 1.2	>90%	~8.5%
Micelle-B	Paclitaxel	mPEG-DSPE only	1:15	22 ± 2.5	0.11	-5.5 ± 0.9	~78%	~5.5%
Nsusp-C	Curcumin	mPEG-DSPE:Soybean Lecithin (1:2)	1:1.5	186 ± 2.7	<0.2	-19.0 ± 1.3	>90%	~67%

(Data are representative examples compiled from literature.)

Table 2: Representative Pharmacokinetic Parameters in Rats (IV Administration)

Formulation	Drug	t½ (half-life)	CL (Clearance)	AUC (Area Under Curve)
Free Drug Solution	Ridaforolimus	2.5 h	1.2 L/h/kg	8.3 µg·h/mL
mPEG-DSPE Micelles	Ridaforolimus	4.3 h (1.7x increase)	0.5 L/h/kg (58% decrease)	19.8 µg·h/mL (2.4x increase)

(Data adapted from a study on ridaforolimus-loaded micelles.)

Visualizations

Experimental Workflow Diagram

References

• 1. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MPEG-DSPE|PEGylated Phospholipid for Drug Delivery|RUO [benchchem.com]

Application Notes and Protocols: m-PEG24-DSPE for Targeted Drug Delivery to Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (m-PEG24-DSPE or DSPE-PEG2000) is an amphiphilic phospholipid-polymer conjugate widely utilized in the development of nanocarriers for drug delivery.[1][2] Its structure, comprising a hydrophobic distearoylphosphatidylethanolamine (DSPE) core and a hydrophilic polyethylene glycol (PEG) shell, allows for the self-assembly into various nanoparticle formulations such as liposomes and micelles.[3][4] These nanoparticles are biocompatible and biodegradable, making them excellent candidates for therapeutic applications.[1] The PEGylated surface of these nanoparticles, often referred to as a "stealth" coating, reduces recognition by the mononuclear phagocyte system, thereby prolonging their circulation time in the bloodstream. This extended circulation increases the likelihood of the nanoparticles accumulating in tumor tissues through the enhanced permeability and retention (EPR) effect.

Principle of PEGylation in Targeted Cancer Therapy

The use of DSPE-PEG in nanocarriers for cancer therapy is primarily based on the principle of passive and active targeting.

• Passive Targeting (EPR Effect): Tumor vasculature is often leaky with large fenestrations (100-780 nm) compared to healthy tissue (5-10 nm). This allows nanoparticles of a certain size (typically 10-200 nm) to extravasate and accumulate in the tumor microenvironment. The poor lymphatic drainage in tumors further enhances this accumulation. The hydrophilic PEG chains on the nanoparticle surface prevent opsonization and clearance by the immune system, leading to longer circulation times and greater accumulation at the tumor site.

• Active Targeting: The terminal end of the PEG chain can be functionalized with targeting ligands such as antibodies, peptides (e.g., iRGD, cRGD), or small molecules (e.g., folate) that specifically bind to receptors overexpressed on the surface of cancer cells. This active targeting mechanism enhances the cellular uptake of the nanoparticles by the cancer cells, leading to a more potent therapeutic effect.

Application Notes

m-PEG24-DSPE is a versatile component for formulating various nanocarriers to deliver a wide range of anticancer agents, from small molecule drugs to nucleic acids.

Formulation of Nanoparticles

DSPE-PEG can be incorporated into different types of nanoparticles:

• Liposomes: Vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic drugs. DSPE-PEG is included in the lipid composition to provide stability and stealth properties.

• Micelles: Self-assembled structures with a hydrophobic core and a hydrophilic shell, ideal for solubilizing poorly water-soluble drugs.

• Polymeric Nanoparticles: Solid nanoparticles where DSPE-PEG can be used as a surface coating to improve biocompatibility and circulation time.

Drug Encapsulation and Release

The choice of nanoparticle formulation and preparation method influences the drug loading and release characteristics. High encapsulation efficiency is desirable to maximize the therapeutic dose delivered to the tumor. Drug release can be designed to be sustained over time or triggered by specific stimuli in the tumor microenvironment, such as lower pH.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on DSPE-PEG based nanoparticles for cancer drug delivery.

Table 1: Physicochemical Properties of DSPE-PEG Nanoparticles

Nanoparticle Formulation	Drug(s)	Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
DSPE-PEG2000 Liposomes	Quercetin & Temozolomide	~120-140	< 0.2	~ -1.65	> 80%
DSPE-PEG2000 Micelles	Salinomycin	~ 10	-	-	> 90%
DSPE-PEG-NHS Micelles	Caffeic Acid Phenethyl Ester (CAPE)	-	-	-	~19.65% (1:1 drug:polymer ratio)
DSPE-PEG2000/Soluplus Micelles	-	~50-150	-	-	-
DSPE-PEG-C60 Micelles	Doxorubicin	97 - 260	-	~ -30	86.1 - 97.5%
DSPE-PEG2k Micelles	PTX-ss-Zos	-	-	-	-
PEGylated Nanoliposomes	Sirolimus	170-200	-	-	90-95%

Table 2: In Vitro and In Vivo Efficacy Data

Nanoparticle Formulation	Cancer Cell Line / Animal Model	Outcome	Reference
QUE/TMZ-DSPE-PEG2000 Nanoliposomes	U87 Glioma Cells	Enhanced potency in U87 and TMZ-resistant U87 cells.
QUE/TMZ-DSPE-PEG2000 Nanoliposomes	Rat Glioma Model	Significant accumulation in the brain, delayed clearance.
M-SAL-iRGD DSPE-PEG2000 Micelles	Liver Cancer Cells & CSCs	Increased cytotoxic effect compared to free drug.
M-SAL-iRGD DSPE-PEG2000 Micelles	Mouse Liver Cancer Xenograft	Superior tumor penetration and antitumor activity.
TE siRNA & Docetaxel DOPC/DSPE/PEG Nanoliposomes	VCaP Xenograft Mice	Reduced tumor growth by more than 84%.
PTX-ss-Zos@DSPE-PEG2k NPs	HeLa/PTX tumor-bearing mice	Tumor inhibition rate of 66.5%.
Doxorubicin-loaded DSPE-PEG-C60 Micelles	HepG2, BEL-7402, SGC-7901	Similar tumor inhibition to free doxorubicin in vitro.

Experimental Protocols

Protocol 1: Preparation of DSPE-PEG Coated Liposomes by Thin-Film Hydration

This method is widely used for the preparation of liposomes.

Materials:

• Lipids (e.g., DPPC, Cholesterol, DSPE-PEG2000)

• Drug to be encapsulated

• Chloroform

• Hydration buffer (e.g., PBS, HEPES-buffered saline)

• Rotary evaporator

• Bath sonicator or extruder

Procedure:

• Dissolve the lipids (e.g., DPPC, Cholesterol, and DSPE-PEG2000 in a desired molar ratio) and the hydrophobic drug in chloroform in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin lipid film on the wall of the flask.

• Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with an aqueous buffer (containing a hydrophilic drug, if applicable) by vortexing or gentle shaking at a temperature above the phase transition temperature of the lipids.

• To obtain unilamellar vesicles of a specific size, the resulting liposome suspension can be sonicated in a bath sonicator or extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Remove the unencapsulated drug by dialysis or size exclusion chromatography.

Protocol 2: Preparation of DSPE-PEG Micelles by Nanoprecipitation

This is a simple and rapid method for preparing polymeric nanoparticles.

Materials:

• DSPE-PEG2000

• Hydrophobic drug

• A water-miscible organic solvent (e.g., ethanol, acetone, DMSO)

• Water or aqueous buffer

• Stirrer

Procedure:

• Dissolve the DSPE-PEG2000 and the hydrophobic drug in a water-miscible organic solvent.

• Add the organic solution dropwise into a larger volume of water or aqueous buffer under constant stirring.

• The nanoparticles will form spontaneously as the organic solvent diffuses into the aqueous phase, leading to the precipitation of the polymer and drug.

• Continue stirring for several hours to allow for the complete evaporation of the organic solvent.

• The resulting micelle suspension can be purified by dialysis to remove the free drug and any remaining solvent.

Protocol 3: Characterization of Nanoparticles

1. Size and Zeta Potential:

• Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the nanoparticle suspension using Dynamic Light Scattering (DLS).

2. Encapsulation Efficiency:

• Separate the nanoparticles from the unencapsulated drug using methods like ultracentrifugation or column chromatography.

• Quantify the amount of drug in the supernatant (free drug) and/or in the nanoparticles (encapsulated drug) using a suitable analytical technique (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the Encapsulation Efficiency (EE%) using the following formula: EE% = (Total amount of drug - Amount of free drug) / Total amount of drug * 100

Protocol 4: In Vitro Cellular Uptake Study

This protocol assesses the internalization of nanoparticles by cancer cells.

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• Fluorescently labeled nanoparticles (e.g., incorporating a fluorescent lipid like Rhodamine-DSPE)

• Fluorescence microscope or flow cytometer

Procedure:

• Seed the cancer cells in a suitable plate (e.g., 6-well plate or confocal dish) and allow them to adhere overnight.

• Incubate the cells with the fluorescently labeled nanoparticles at a specific concentration for a defined period (e.g., 4 hours) at 37°C.

• As a control for non-specific binding, perform the incubation at 4°C.

• After incubation, wash the cells three times with cold PBS to remove any non-internalized nanoparticles.

• For qualitative analysis, visualize the cellular uptake of the nanoparticles using a fluorescence microscope.

• For quantitative analysis, detach the cells, resuspend them in PBS, and analyze the fluorescence intensity using a flow cytometer.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Bioconjugation of m-PEG24-DSPE with Peptides: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, the effective conjugation of peptides to lipid-polyethylene glycol (PEG) constructs like methoxy-PEG24-distearoylphosphatidylethanolamine (m-PEG24-DSPE) is a critical step in the development of targeted drug delivery systems, such as liposomes and micelles. This document provides detailed application notes and experimental protocols for three prevalent bioconjugation techniques: amine-reactive coupling, thiol-reactive coupling, and strain-promoted alkyne-azide cycloaddition (SPAAC), a form of "click chemistry."

Introduction to Bioconjugation with m-PEG24-DSPE

DSPE-PEG is an amphiphilic polymer widely used in drug delivery systems.[1] The DSPE portion provides a hydrophobic anchor for incorporation into lipid-based nanoparticles, while the hydrophilic PEG chain enhances stability, prolongs circulation time, and reduces immunogenicity.[1] By functionalizing the distal end of the PEG chain, peptides can be attached to the surface of these nanoparticles, enabling active targeting to specific cells or tissues.

This guide will cover three key strategies for achieving this conjugation, each with its own set of advantages and considerations.

Amine-Reactive Conjugation via NHS Ester Chemistry

Amine-reactive chemistry is a widely used method for conjugating molecules to peptides. This technique targets the primary amines found in the side chain of lysine residues and the N-terminus of the peptide. The most common amine-reactive functional group used for this purpose is the N-hydroxysuccinimide (NHS) ester. DSPE-PEG-NHS reacts with primary amines under neutral to slightly basic conditions to form a stable amide bond.[2]

Application Notes:

• Specificity: This method is not site-specific if the peptide contains multiple lysine residues, which can lead to a heterogeneous population of conjugates.

• pH Sensitivity: The reaction is most efficient at a pH between 7 and 9.[3] Below this range, the amine is protonated and less nucleophilic. Above this range, the NHS ester is prone to hydrolysis.

• Buffer Choice: Avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the peptide for reaction with the NHS ester.[3] Phosphate-buffered saline (PBS) is a suitable choice.

• Stability of NHS Ester: DSPE-PEG-NHS is moisture-sensitive and should be stored with a desiccant. Solutions should be prepared immediately before use, as the NHS ester can hydrolyze in aqueous solutions.

Quantitative Data for Amine-Reactive Conjugation:

Parameter	Value/Range	Reference
Molar Ratio (DSPE-PEG-NHS:Peptide)	1:3 to 20:1
pH	7.0 - 9.0
Reaction Time	30 minutes - 4 hours
Temperature	Room Temperature
Quenching Agent	Glycine or Tris buffer

Experimental Protocol: Amine-Reactive Conjugation

• Peptide Preparation: Dissolve the peptide in an amine-free buffer (e.g., PBS, pH 7.4) to a final concentration of 1-5 mg/mL.

• DSPE-PEG-NHS Preparation: Immediately before use, dissolve the DSPE-PEG-NHS in a small amount of anhydrous organic solvent, such as DMSO or DMF.

• Conjugation Reaction: Add the DSPE-PEG-NHS solution to the peptide solution with gentle mixing. A common starting point is a 20-fold molar excess of the NHS ester. Ensure the final concentration of the organic solvent does not exceed 10% of the total reaction volume.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C.

• Quenching: Add a quenching agent, such as glycine or Tris buffer, to a final concentration of 20-50 mM to react with any unreacted DSPE-PEG-NHS. Incubate for 15-30 minutes at room temperature.

• Purification: Remove the unreacted DSPE-PEG-NHS and quenching agent by dialysis, size exclusion chromatography, or HPLC.

Experimental Workflow: Amine-Reactive Conjugation

Amine-Reactive Conjugation Workflow

Thiol-Reactive Conjugation via Maleimide Chemistry

Thiol-reactive chemistry provides a more site-specific approach to peptide conjugation by targeting the sulfhydryl group of cysteine residues. Maleimide-functionalized DSPE-PEG is a popular choice for this method. The maleimide group reacts specifically with thiols at a neutral pH to form a stable thioether bond.

Application Notes:

• Site-Specificity: This method allows for precise, site-specific conjugation if the peptide contains a single cysteine residue.

• pH Dependence: The reaction is most efficient at a pH between 6.5 and 7.5. At higher pH values, the maleimide group can react with primary amines and is also more susceptible to hydrolysis.

• Reducing Agents: If the peptide's cysteine residues have formed disulfide bonds, they must be reduced prior to conjugation using a reducing agent like TCEP (tris(2-carboxyethyl)phosphine). TCEP is preferred over DTT or β-mercaptoethanol as it does not contain a thiol group that could compete in the conjugation reaction.

• Maleimide Stability: The maleimide group can hydrolyze, especially at pH values above 7.5. Therefore, it is recommended to prepare maleimide solutions immediately before use.

Quantitative Data for Thiol-Reactive Conjugation:

Parameter	Value/Range	Reference
Molar Ratio (DSPE-PEG-Maleimide:Peptide)	1:1.2 to 3:1
pH	6.5 - 7.5
Reaction Time	1 - 48 hours
Temperature	Room Temperature
Solvent	Chloroform:DMSO (1:1), DMF/Phosphate Buffer (1:1)

Experimental Protocol: Thiol-Reactive Conjugation

• Peptide Preparation: Dissolve the thiol-containing peptide in a degassed, amine-free buffer (e.g., PBS, pH 7.0) to a final concentration of 1-5 mg/mL. If necessary, reduce disulfide bonds by incubating with a 10-50 fold molar excess of TCEP for 30-60 minutes at room temperature.

• DSPE-PEG-Maleimide Preparation: Dissolve the DSPE-PEG-maleimide in an appropriate solvent, such as a mixture of chloroform and DMSO or DMF.

• Conjugation Reaction: Add the DSPE-PEG-maleimide solution to the peptide solution. The optimal molar ratio should be determined empirically, but a starting point of a 1.2 to 3-fold molar excess of the maleimide reagent can be used.

• Incubation: Incubate the reaction mixture for 1 to 48 hours at room temperature, protected from light.

• Quenching: The reaction can be quenched by adding a small molecule thiol, such as cysteine or β-mercaptoethanol, to react with any unreacted maleimide groups.

• Purification: Purify the conjugate using HPLC, size exclusion chromatography, or dialysis to remove unreacted starting materials and byproducts.

Experimental Workflow: Thiol-Reactive Conjugation

Thiol-Reactive Conjugation Workflow

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) is a highly efficient and bioorthogonal "click chemistry" reaction. It involves the reaction between a strained alkyne, such as dibenzocyclooctyne (DBCO), and an azide to form a stable triazole linkage. This reaction is copper-free, which is a significant advantage for biological applications as it avoids the cytotoxicity associated with copper catalysts. For this application, one would use DSPE-PEG-DBCO and an azide-modified peptide.

Application Notes:

• Bioorthogonality: The DBCO and azide groups are abiotic and do not react with naturally occurring functional groups in biological systems, ensuring high specificity.

• Copper-Free: The absence of a copper catalyst makes this reaction ideal for in vivo applications and conjugation to sensitive biomolecules.

• Reaction Conditions: SPAAC reactions are typically fast and can be performed under mild, physiological conditions (aqueous buffers, neutral pH, and room temperature).

• Stability: The resulting triazole linkage is highly stable.

• Reagent Preparation: The peptide needs to be synthesized with an incorporated azide-containing amino acid, and the DSPE-PEG must be functionalized with a DBCO group.

Quantitative Data for SPAAC:

Parameter	Value/Range	Reference
Molar Ratio (DSPE-PEG-DBCO:Azide-Peptide)	1.5:1 to 3:1
pH	~7.4
Reaction Time	2 - 24 hours
Temperature	Room Temperature or 4°C
Solvent	Aqueous buffer (e.g., PBS)

Experimental Protocol: SPAAC

• Reagent Preparation:

  • Dissolve the azide-containing peptide in an appropriate aqueous buffer (e.g., PBS, pH 7.4).

  • Dissolve the DSPE-PEG-DBCO in a compatible solvent. If the DSPE-PEG-DBCO is not readily soluble in the aqueous buffer, a small amount of a water-miscible organic solvent like DMSO can be used.

• Conjugation Reaction:

  • Add the DSPE-PEG-DBCO solution to the azide-peptide solution. A molar excess of the DBCO reagent (e.g., 1.5 to 3 equivalents) is often used to drive the reaction to completion.

• Incubation:

  • Incubate the reaction mixture for 2 to 24 hours at room temperature or 4°C. The reaction progress can be monitored by techniques such as HPLC or mass spectrometry.

• Purification:

  • Once the reaction is complete, purify the conjugate to remove any unreacted starting materials. This can be achieved using size exclusion chromatography, dialysis, or HPLC.

Experimental Workflow: SPAAC

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) Workflow

Conclusion

The choice of bioconjugation technique for attaching peptides to m-PEG24-DSPE depends on several factors, including the amino acid sequence of the peptide, the desired degree of site-specificity, and the intended application of the final conjugate. Amine-reactive chemistry is a robust and straightforward method but may lack site-specificity. Thiol-reactive chemistry offers excellent site-specificity for peptides containing a single cysteine. SPAAC provides a highly specific and bioorthogonal approach that is particularly well-suited for complex biological systems. By carefully considering the principles and protocols outlined in this guide, researchers can select and optimize the most appropriate method for their specific needs in the development of peptide-functionalized drug delivery systems.

References

• 1. A synthetic method for peptide-PEG-lipid conjugates: application of octreotide-PEG-DSPE synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Functionalization of m-PEG24-DSPE for Active Targeting

Audience: Researchers, scientists, and drug development professionals.

Introduction

The functionalization of methoxy-polyethylene glycol (24)-distearoylphosphatidylethanolamine (m-PEG24-DSPE) is a cornerstone in the development of targeted nanomedicine. The PEGylated lipid, m-PEG24-DSPE, is an amphiphilic polymer widely used to create "stealth" nanoparticles, such as liposomes and micelles, that can evade the mononuclear phagocyte system, leading to prolonged circulation times.[1][2][3][4][5] By functionalizing the distal end of the PEG chain with a targeting ligand, these nanoparticles can be engineered for "active targeting," enabling them to selectively bind to and be internalized by specific cells, such as cancer cells that overexpress certain receptors. This targeted approach enhances drug delivery to the site of action, improving therapeutic efficacy while minimizing off-target side effects.

This document provides detailed protocols for the functionalization of m-PEG24-DSPE using two of the most common and robust conjugation chemistries: N-Hydroxysuccinimide (NHS) ester chemistry for targeting primary amines and maleimide chemistry for targeting thiols. These methods allow for the covalent attachment of a wide array of targeting ligands, including antibodies, peptides, and small molecules.

Common Functionalization Chemistries

The choice of conjugation chemistry depends on the available functional groups on the targeting ligand.

• NHS-Ester Chemistry: This method targets primary amines (-NH2) present on ligands, such as the lysine residues of proteins or antibodies. The NHS ester of m-PEG24-DSPE reacts with the amine to form a stable amide bond.

• Maleimide Chemistry: This approach targets free thiol (sulfhydryl, -SH) groups, which can be found in cysteine residues of peptides and proteins. The maleimide group reacts with the thiol via a Michael addition reaction to form a stable thioether bond.

Experimental Protocols

Protocol 1: Functionalization of m-PEG24-DSPE with an Amine-Containing Ligand via NHS-Ester Chemistry

This protocol describes the conjugation of a targeting ligand with a primary amine to DSPE-PEG-NHS.

Materials:

• DSPE-PEG24-NHS (e.g., from Nanocs, Avanti Polar Lipids)

• Amine-containing targeting ligand (e.g., antibody, peptide)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4 and pH 8.0-8.5

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• Dialysis membrane (e.g., MWCO 3.5 kDa)

• Lyophilizer

Procedure:

• Dissolution of Reactants:

  • Dissolve the DSPE-PEG24-NHS in anhydrous DMF or DMSO at a concentration of 10 mg/mL.

  • Dissolve the amine-containing ligand in PBS (pH 8.0-8.5) at a suitable concentration. Note: The reaction is more efficient at a slightly alkaline pH where the primary amines are deprotonated and more nucleophilic.

• Conjugation Reaction:

  • Add the DSPE-PEG24-NHS solution to the ligand solution at a molar ratio of 3:1 to 10:1 (DSPE-PEG-NHS:ligand). The optimal ratio should be determined empirically.

  • If the reaction pH drops, add a small amount of TEA or DIEA to maintain a pH of 8.0-8.5.

  • Allow the reaction to proceed for 4-12 hours at room temperature with gentle stirring, protected from light.

• Purification:

  • Transfer the reaction mixture to a dialysis membrane.

  • Dialyze against PBS (pH 7.4) for 48 hours at 4°C, with at least four buffer changes, to remove unreacted DSPE-PEG-NHS and other small molecules.

• Lyophilization:

  • Freeze the purified conjugate solution and lyophilize to obtain the functionalized DSPE-PEG24-Ligand as a powder.

• Storage:

  • Store the lyophilized product at -20°C.

Protocol 2: Functionalization of m-PEG24-DSPE with a Thiol-Containing Ligand via Maleimide Chemistry

This protocol outlines the conjugation of a targeting ligand containing a free thiol group to DSPE-PEG-Maleimide.

Materials:

• DSPE-PEG24-Maleimide (e.g., from Tocris Bioscience, R&D Systems)

• Thiol-containing targeting ligand (e.g., peptide with a terminal cysteine)

• Phosphate-Buffered Saline (PBS), pH 6.5-7.5

• EDTA solution (e.g., 100 mM)

• Dialysis membrane (e.g., MWCO 3.5 kDa)

• Lyophilizer

Procedure:

• Dissolution of Reactants:

  • Dissolve DSPE-PEG24-Maleimide in PBS (pH 6.5-7.5) at a concentration of 10 mg/mL. Note: Maleimide hydrolysis is faster at higher pH; therefore, maintaining the pH in the recommended range is critical.

  • Dissolve the thiol-containing ligand in PBS (pH 6.5-7.5) containing 1-2 mM EDTA to prevent disulfide bond formation.

• Conjugation Reaction:

  • Add the DSPE-PEG24-Maleimide solution to the ligand solution at a molar ratio of 1.5:1 to 5:1 (DSPE-PEG-Maleimide:ligand).

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring, protected from light.

• Purification:

  • Transfer the reaction mixture to a dialysis membrane.

  • Dialyze against PBS (pH 7.4) for 48 hours at 4°C, with at least four buffer changes, to remove unreacted starting materials.

• Lyophilization:

  • Freeze the purified conjugate solution and lyophilize.

• Storage:

  • Store the lyophilized product at -20°C.

Characterization of Functionalized m-PEG24-DSPE

Successful conjugation should be confirmed using appropriate analytical techniques.

Characterization Technique	Purpose	Expected Outcome
FTIR Spectroscopy	To confirm the formation of the new covalent bond (amide or thioether).	Appearance of characteristic peaks for the amide bond (approx. 1650 cm⁻¹) or disappearance of the maleimide-related peaks.
¹H NMR Spectroscopy	To confirm the presence of both the DSPE-PEG and the ligand in the conjugate.	Appearance of characteristic proton signals from both the lipid-PEG and the targeting ligand.
MALDI-TOF Mass Spectrometry	To determine the molecular weight of the conjugate and confirm successful ligation.	A shift in the mass spectrum corresponding to the addition of the ligand to the DSPE-PEG.
HPLC	To assess the purity of the conjugate and quantify the conjugation efficiency.	A new peak for the conjugate with a different retention time from the starting materials.

Preparation and Characterization of Actively Targeted Nanoparticles

The functionalized m-PEG24-DSPE-Ligand can be incorporated into nanoparticles, such as liposomes or micelles, to confer targeting capabilities.

Protocol for Nanoparticle Formulation (Thin-Film Hydration Method):

• Co-dissolve lipids (e.g., DSPC, cholesterol), m-PEG24-DSPE, and the functionalized DSPE-PEG24-Ligand in chloroform or another suitable organic solvent in a round-bottom flask. A typical molar ratio is 5-10% of PEGylated lipid.

• Remove the organic solvent using a rotary evaporator to form a thin lipid film.

• Hydrate the lipid film with an aqueous buffer (e.g., PBS) containing the drug to be encapsulated.

• Sonicate or extrude the resulting suspension to form nanoparticles of a desired size.

Characterization of Targeted Nanoparticles:

Parameter	Method	Typical Values for Targeted Nanoparticles
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	50 - 200 nm with a PDI < 0.3.
Zeta Potential	Laser Doppler Velocimetry	-30 mV to +10 mV, depending on the ligand.
Encapsulation Efficiency (%EE)	Spectrophotometry or Chromatography	> 80%.
Drug Loading Content (%LC)	Spectrophotometry or Chromatography	Varies depending on the drug and formulation.

Visualizations

Caption: Chemical strategies for functionalizing m-PEG24-DSPE.

Caption: Workflow for targeted nanoparticle development.

Caption: Signaling pathway for active targeting.

References

• 1. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Active Drug Targeting by PEGylated Ligands - CD Bioparticles [cd-bioparticles.net]
• 5. Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formulation of m-PEG24-DSPE Micelles for Hydrophobic Drugs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation, characterization, and application of m-PEG24-DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-24]) micelles for the encapsulation of hydrophobic drugs. The protocols outlined below are based on established methodologies for the preparation of PEGylated phospholipid micelles.

Introduction

m-PEG24-DSPE is an amphiphilic polymer composed of a hydrophobic distearoylphosphatidylethanolamine (DSPE) lipid anchor and a hydrophilic methoxy polyethylene glycol (m-PEG) chain with 24 PEG repeat units. In aqueous solutions, these molecules self-assemble into core-shell structures known as micelles above a certain concentration, the Critical Micelle Concentration (CMC). The hydrophobic DSPE core serves as a reservoir for poorly water-soluble drugs, while the hydrophilic m-PEG shell forms a protective corona that sterically stabilizes the micelles, prolonging their circulation time in vivo and enabling passive targeting of tumor tissues through the Enhanced Permeability and Retention (EPR) effect.[1]

Key Physicochemical Properties

The properties of m-PEG24-DSPE micelles can be influenced by factors such as the length of the PEG chain. While specific data for m-PEG24-DSPE is not extensively published, data from DSPE-PEG with varying PEG lengths can provide valuable insights. Generally, a shorter PEG chain, such as in m-PEG24-DSPE (approximate PEG MW of 1100 Da), may result in a slightly higher CMC compared to longer PEG chains like PEG2000, as the increased hydrophilicity of longer chains can influence micelle formation.

Table 1: Physicochemical Properties of DSPE-PEG Micelles

Property	DSPE-PEG2000	DSPE-PEG3000	DSPE-PEG5000
CMC (µM)	0.5 - 1.0	~1.2	~1.5
Typical Size (nm)	10 - 20	15 - 25	20 - 30

Note: Data is compiled from various sources and should be considered as a general reference.

Experimental Protocols

Protocol for Preparation of Drug-Loaded m-PEG24-DSPE Micelles via Thin-Film Hydration

The thin-film hydration method is a common and straightforward technique for preparing drug-loaded micelles.[2]

Materials:

• m-PEG24-DSPE

• Hydrophobic drug of interest

• Organic solvent (e.g., chloroform, methanol, or a mixture)

• Aqueous buffer (e.g., Phosphate Buffered Saline (PBS) pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Syringe filters (0.22 µm)

Procedure:

• Dissolution: Accurately weigh the desired amounts of m-PEG24-DSPE and the hydrophobic drug and dissolve them in a suitable organic solvent in a round-bottom flask. The drug-to-lipid ratio will need to be optimized for each specific drug (see Table 2 for examples).

• Film Formation: Evaporate the organic solvent using a rotary evaporator. This will form a thin, uniform lipid-drug film on the inner surface of the flask. To ensure complete removal of the solvent, the flask can be placed under high vacuum for several hours.

• Hydration: Hydrate the thin film with a pre-warmed aqueous buffer (e.g., PBS pH 7.4) by rotating the flask gently. The temperature of the buffer should be above the phase transition temperature of the DSPE lipid.

• Micelle Formation: Sonicate the resulting suspension in a water bath sonicator for 5-15 minutes to facilitate the formation of homogenous micelles.

• Sterilization and Removal of Un-encapsulated Drug: Filter the micellar solution through a 0.22 µm syringe filter to sterilize the preparation and remove any larger aggregates or un-encapsulated drug precipitates.

Fig 1. Workflow for preparing drug-loaded micelles.

Protocol for Characterization of Micelles

3.2.1. Particle Size and Zeta Potential Analysis

Dynamic Light Scattering (DLS) is used to determine the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the micelles.

Procedure:

• Dilute the micellar suspension with the same aqueous buffer used for hydration to an appropriate concentration.

• Transfer the diluted sample to a disposable cuvette.

• Measure the particle size and PDI using a DLS instrument.

• For zeta potential, transfer the diluted sample to a specific zeta potential cell and perform the measurement.

3.2.2. Morphological Characterization

Transmission Electron Microscopy (TEM) provides visualization of the micelle's size, shape, and morphology.

Procedure:

• Place a drop of the diluted micellar solution onto a carbon-coated copper grid.

• Allow the sample to air-dry or use a negative staining agent (e.g., uranyl acetate) to enhance contrast.

• Observe the grid under a transmission electron microscope.

Protocol for Determining Drug Loading and Encapsulation Efficiency

Procedure:

• Quantification of Total Drug: Disrupt a known volume of the drug-loaded micelle solution by adding a suitable organic solvent (e.g., methanol or acetonitrile) to dissolve the micelles and release the encapsulated drug.

• Quantification of Free Drug (Optional but recommended): Separate the unencapsulated drug from the micelles using techniques like ultrafiltration or size exclusion chromatography.

• Analysis: Quantify the amount of drug in the disrupted micelle solution (and the free drug fraction, if separated) using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

• Calculations:

  • Drug Loading (DL %): (Mass of drug in micelles / Mass of micelles) x 100

  • Encapsulation Efficiency (EE %): (Mass of drug in micelles / Initial mass of drug used) x 100

References

• 1. PEG-lipid micelles as drug carriers: physiochemical attributes, formulation principles and biological implication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparation and Characterization of Lipophilic Doxorubicin Pro-drug Micelles - PMC [pmc.ncbi.nlm.nih.gov]

Application of m-PEG24-DSPE in Gene Delivery Research

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methoxy-poly(ethylene glycol)24-distearoylphosphatidylethanolamine (m-PEG24-DSPE) is an amphiphilic polymer-lipid conjugate increasingly utilized in the formulation of nanocarriers for gene delivery. It is a critical component in lipid nanoparticles (LNPs), liposomes, and other nano-assemblies designed to transport genetic material such as siRNA, mRNA, and plasmid DNA into cells. The structure of m-PEG24-DSPE consists of a hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) anchor, which integrates into the lipid bilayer of a nanoparticle, and a hydrophilic methoxy-terminated polyethylene glycol (PEG) chain with 24 repeating units. This PEG chain forms a hydrated layer on the nanoparticle surface, providing steric stabilization that prevents aggregation and reduces clearance by the reticuloendothelial system (RES). The relatively short PEG24 chain offers a unique balance between nanoparticle stability and efficient cellular uptake and endosomal escape, which can be hindered by longer PEG chains.

Principle of Action

The incorporation of m-PEG24-DSPE into lipid-based gene delivery systems serves several key functions:

• Steric Stabilization: The PEG layer prevents the aggregation of nanoparticles in biological fluids, enhancing their stability.

• Prolonged Circulation: By reducing opsonization (the process of marking particles for phagocytosis), PEGylation extends the circulation half-life of the nanoparticles, allowing more time for them to reach the target tissue.

• Modulated Cellular Interaction: The length of the PEG chain is a critical determinant of the nanoparticle's interaction with cells. While longer PEG chains (e.g., PEG2000, ~45 PEG units) provide excellent stability, they can also inhibit cellular uptake and endosomal escape, a phenomenon known as the "PEG dilemma". Shorter chains like PEG24 are hypothesized to provide sufficient stability while minimizing this inhibitory effect, potentially leading to higher transfection efficiency.

Quantitative Data Summary

Direct quantitative data for m-PEG24-DSPE in gene delivery is limited in publicly available literature. Therefore, the following tables present representative data from studies using DSPE-PEG with varying chain lengths to illustrate the expected impact of this parameter. The data for a shorter PEG chain can be used to infer the potential performance of m-PEG24-DSPE.

Table 1: Influence of DSPE-PEG Chain Length on Physicochemical Properties of Lipid Nanoparticles.

DSPE-PEG Variant	Molar Ratio (%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
DSPE-PEG2000	2.5	90 - 100	< 0.2	Neutral to slightly positive	> 80	[1]
DSPE-PEG550	2.5	~80	< 0.2	Not specified	> 80	[2]
DSPE-PEG (unspecified)	5	~70	< 0.2	~ -7	~ 50-60	[3]

Table 2: Comparative in vitro Transfection Efficiency of LNPs with Different DSPE-PEG Anchors.

DSPE-PEG Variant	Cell Line	Gene Target	Transfection Efficiency	Cytotoxicity	Reference
DSPE-PEG2000	MDA-MB-231	mEmerald	Significantly reduced in serum	Low	[4]
DMG-PEG2000 (shorter lipid anchor)	MDA-MB-231	mEmerald	High, not affected by serum	Low	[4]
DSPE-PEG2000	HepG2-GFP	GFP	Lower knockout efficiency	Not specified
DMPE-PEG2000 (shorter lipid anchor)	HepG2-GFP	GFP	Higher knockout efficiency	Not specified

Experimental Protocols

The following protocols are generalized methodologies for the formulation and evaluation of m-PEG24-DSPE-containing lipid nanoparticles for gene delivery, based on common practices in the field.

Protocol 1: Formulation of m-PEG24-DSPE-Containing Lipid Nanoparticles for siRNA Delivery

1. Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA)

• Helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

• Cholesterol

• m-PEG24-DSPE

• siRNA

• Ethanol (200 proof, molecular biology grade)

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr)

2. Procedure:

• Lipid Stock Preparation: Dissolve the ionizable lipid, DSPC, cholesterol, and m-PEG24-DSPE in ethanol at a molar ratio of, for example, 50:10:38.5:1.5. The total lipid concentration can be around 10-20 mM.

• siRNA Solution Preparation: Dissolve the siRNA in citrate buffer (pH 4.0) to a suitable concentration (e.g., 0.2 mg/mL).

• Nanoparticle Formation:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid solution into one syringe and the siRNA solution into another.

  • Set the flow rate ratio of the aqueous to alcoholic phase (e.g., 3:1).

  • Initiate mixing to allow for the self-assembly of the lipid nanoparticles encapsulating the siRNA.

• Dialysis and Concentration:

  • Dialyze the resulting LNP suspension against PBS (pH 7.4) for at least 6 hours at 4°C to remove ethanol and raise the pH.

  • Concentrate the LNPs using a centrifugal filter device if necessary.

• Characterization:

  • Measure the particle size, PDI, and zeta potential using dynamic light scattering (DLS).

  • Determine the siRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).

Protocol 2: In Vitro Gene Silencing Assay

1. Materials:

• Cells expressing a reporter gene (e.g., HeLa cells expressing Luciferase)

• Cell culture medium (e.g., DMEM with 10% FBS)

• LNP-siRNA formulation from Protocol 1

• Control siRNA-LNP (scrambled sequence)

• Lipofectamine 2000 (as a positive control)

• Luciferase assay reagent

• Luminometer

2. Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Dilute the LNP-siRNA and control LNPs in serum-free medium to the desired final siRNA concentrations (e.g., 10, 50, 100 nM).

  • Remove the old medium from the cells and add the LNP-containing medium.

  • Incubate for 4-6 hours at 37°C.

  • Add complete medium (with FBS) and continue to incubate.

• Gene Expression Analysis:

  • After 24-48 hours, lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol.

  • Normalize the luciferase expression to the total protein content in each well.

  • Calculate the percentage of gene silencing relative to the untreated or scrambled siRNA control.

Visualizations

Caption: Structure of an m-PEG24-DSPE-containing lipid nanoparticle for gene delivery.

Caption: Experimental workflow for gene delivery using m-PEG24-DSPE LNPs.

Caption: Proposed cellular uptake and endosomal escape pathway for gene delivery.

References

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. Surface De-PEGylation Controls Nanoparticle-Mediated siRNA Delivery In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Ensuring the Stability of m-PEG24-DSPE Liposomes

Welcome to the technical support center for m-PEG24-DSPE liposomes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common stability issues and answer frequently asked questions encountered during experimental work.

Troubleshooting Guide

This guide addresses specific problems you might face with your m-PEG24-DSPE liposome formulations. Each issue is followed by potential causes and recommended solutions.

Problem	Potential Causes	Recommended Solutions
Increased Particle Size / Aggregation	1. Inadequate Steric Stabilization: Insufficient m-PEG24-DSPE concentration on the liposome surface.[1][2][3] 2. Improper Storage Temperature: Storage at room temperature or elevated temperatures can increase particle size.[4][5] 3. Inappropriate pH or Ionic Strength: Suboptimal buffer conditions can lead to aggregation. 4. Phospholipid Hydrolysis: Breakdown of lipids can alter membrane integrity and lead to fusion.	1. Optimize m-PEG-DSPE Concentration: Incorporate an appropriate mole percentage of m-PEG24-DSPE (typically 2-10 mol%) to ensure adequate surface coverage and steric hindrance. 2. Maintain Cold Chain: Store liposome suspensions at 4°C. Avoid freezing unless a suitable cryoprotectant is used. 3. Use Buffered Saline: Formulate and store liposomes in a buffer of appropriate pH and ionic strength, such as phosphate-buffered saline (PBS) at pH 7.4. 4. Control pH and Temperature: Maintain a neutral pH and low temperature during processing and storage to minimize hydrolysis.
Drug or Encapsulant Leakage	1. Phospholipid Hydrolysis: Degradation of the lipid bilayer creates defects, leading to leakage. 2. Mechanical Stress: Physical forces during processing (e.g., vigorous mixing, interaction with bubbles) can disrupt the membrane. 3. Improper Storage: Elevated temperatures or freeze-thaw cycles can compromise membrane integrity. 4. Interaction with Plasma Components: In vivo, opsonins can bind to liposomes, leading to destabilization if PEGylation is insufficient.	1. Prevent Hydrolysis: Use high-purity lipids and maintain a neutral pH (e.g., PBS pH 7.4) during formulation and storage. 2. Gentle Handling: Avoid excessive shear forces and the introduction of air bubbles during preparation and handling. 3. Strict Temperature Control: Store at 4°C and avoid repeated freeze-thaw cycles. 4. Ensure Adequate PEGylation: Use a sufficient density of m-PEG24-DSPE to create a protective hydrophilic layer.
Changes in Physical Appearance (e.g., precipitation, color change)	1. Aggregation and Fusion: Significant instability leading to the formation of large, visible aggregates. 2. Chemical Degradation: Hydrolysis of lipids or degradation of the encapsulated drug. 3. Microbial Contamination: Growth of microorganisms in the suspension.	1. Review Formulation and Storage: Re-evaluate the formulation parameters (e.g., mol% m-PEG24-DSPE) and ensure proper storage at 4°C. 2. Use Stabilizers and Buffers: Incorporate buffers like 2-morpholinoethansulfonic acid (MES) to attenuate phospholipid and drug degradation. 3. Aseptic Technique: Prepare and handle liposomes under sterile conditions to prevent contamination.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage temperature for m-PEG24-DSPE liposomes?

A1: The recommended storage temperature is 4°C. Storing at room temperature (25°C) can lead to a significant increase in particle size and drug leakage, while freezing (-20°C) without a cryoprotectant can also compromise liposome integrity. Long-term stability for several months has been observed at 4°C.

Q2: How does the concentration of m-PEG24-DSPE affect liposome stability?

A2: The molar ratio of m-PEG24-DSPE is crucial for stability. It provides a "steric barrier" on the liposome surface that prevents aggregation and reduces uptake by the immune system. Increasing the m-PEG-DSPE concentration generally enhances stability against aggregation and in the presence of divalent cations. However, excessive concentrations can potentially destabilize the lipid bilayer. The optimal concentration often falls within the range of 2-10 mol%.

Q3: My liposome suspension is showing signs of hydrolysis. What can I do to prevent this?

A3: Phospholipid ester hydrolysis is often catalyzed by acidic or basic conditions and accelerated by heat. To prevent this, it is critical to use a neutral pH buffer, such as phosphate-buffered saline (PBS) at pH 7.4, throughout the formulation and storage process. Unbuffered water is not sufficient to prevent hydrolysis. Additionally, maintaining low temperatures (4°C) will slow down the rate of hydrolysis.

Q4: Can I freeze my m-PEG24-DSPE liposome suspension for long-term storage?

A4: Freezing can damage liposomes due to the formation of ice crystals, which can disrupt the lipid bilayer and lead to fusion and leakage. While storage at 4°C is preferred, if freezing is necessary, the use of cryoprotectants such as sucrose or trehalose is recommended to preserve liposome integrity during the freeze-thaw process.

Q5: What is the effect of PEG chain length on liposome stability?

A5: While the molar ratio of the PEG-lipid is a dominant factor, the chain length of the PEG can also play a role. However, some studies have found that the length of the PEG chain (e.g., comparing PEG2000 to PEG5000) does not have a significant effect on the overall stability of the liposomes in certain conditions.

Experimental Protocols

Dynamic Light Scattering (DLS) for Particle Size and Polydispersity Index (PDI) Analysis

Objective: To measure the mean hydrodynamic diameter and the size distribution of the liposome population.

Methodology:

• Dilute the liposome suspension to an appropriate concentration with the same buffer used for formulation (e.g., PBS pH 7.4) to avoid multiple scattering effects.

• Transfer the diluted sample to a clean cuvette.

• Equilibrate the sample to the desired measurement temperature (typically 25°C).

• Perform the DLS measurement using a calibrated instrument.

• Analyze the correlation function to obtain the average particle size (Z-average) and the Polydispersity Index (PDI). A PDI value below 0.3 is generally considered indicative of a monodisperse population.

High-Performance Liquid Chromatography (HPLC) for Encapsulation Efficiency

Objective: To quantify the amount of drug encapsulated within the liposomes versus the total amount of drug.

Methodology:

• Separation of Free Drug: Separate the unencapsulated drug from the liposomes. This can be achieved by methods such as size exclusion chromatography (e.g., using a Sephadex column) or microcolumn centrifugation.

• Quantification of Free Drug: Analyze the fraction containing the free drug by a validated HPLC method.

• Disruption of Liposomes: Disrupt the liposome fraction (e.g., by adding a suitable solvent like methanol or a detergent like Triton X-100) to release the encapsulated drug.

• Quantification of Total Drug: Analyze the disrupted liposome solution using the same HPLC method to determine the total drug concentration.

• Calculation of Encapsulation Efficiency (EE%): EE% = [(Total Drug - Free Drug) / Total Drug] x 100

Calcein Leakage Assay for Membrane Integrity

Objective: To assess the stability of the liposome membrane by measuring the leakage of an encapsulated fluorescent dye.

Methodology:

• Prepare liposomes encapsulating a self-quenching concentration of calcein (e.g., 50-100 mM).

• Remove unencapsulated calcein using size exclusion chromatography.

• Dilute the liposome suspension in the release buffer (e.g., PBS).

• Monitor the fluorescence intensity (Excitation ~495 nm, Emission ~515 nm) over time at a constant temperature.

• To determine the maximum fluorescence (representing 100% leakage), add a detergent (e.g., Triton X-100) to disrupt all liposomes.

• Calculation of Percent Leakage: % Leakage = [(Ft - F0) / (Fmax - F0)] x 100 Where:

  • Ft = fluorescence at time t

  • F0 = initial fluorescence

  • Fmax = maximum fluorescence after adding detergent

Visualizations

References

• 1. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Poly(ethylene glycol)-modified phospholipids prevent aggregation during covalent conjugation of proteins to liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. hrcak.srce.hr [hrcak.srce.hr]

Technical Support Center: m-PEG24-DSPE Synthesis and Purification

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with m-PEG24-DSPE.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of m-PEG24-DSPE and its derivatives.

Issue 1: Product degradation during synthesis or purification.

• Question: My final product shows a lower molecular weight than expected, or I see multiple peaks in my analysis. What could be the cause?

• Answer: A common issue is the hydrolysis of the ester bonds in the DSPE anchor, which can be catalyzed by acidic or unbuffered aqueous conditions, especially at elevated temperatures.[1][2][3] This results in the loss of one or both stearoyl fatty acid chains.

  • Troubleshooting Steps:

    • pH Control: Ensure all aqueous solutions, including buffers for conjugation and HPLC mobile phases, are maintained at a neutral pH (around 6.5-7.4) to minimize ester hydrolysis.[2][3] Phosphate-buffered saline (PBS) at pH 7.4 has been shown to prevent hydrolysis.

    • Temperature Management: Avoid high temperatures during purification steps. If heating is necessary, minimize the duration. For instance, DSPE-PEG in an acidic HPLC buffer at 60°C showed significant hydrolysis in as little as 30 minutes.

    • Solvent Choice: Use anhydrous solvents when possible, especially in reaction steps preceding aqueous purification. Methanol is a suitable solvent for preparing samples for mass spectrometry as it does not induce hydrolysis.

    • Analytical Verification: Use analytical techniques like MALDI-TOF and ESI-MS to detect hydrolysis. A shift in the molecular weight distribution to a lower value in MALDI-TOF or the appearance of a fragment at 341 Da in ESI-MS can indicate the loss of the fatty acid chains.

Issue 2: Presence of significant impurities in the final product.

• Question: My purified m-PEG24-DSPE contains impurities that are difficult to remove. What are the likely sources and how can I avoid them?

• Answer: Impurities can arise from the starting materials or from side reactions during the synthesis. A common impurity is the DSPE-PEG-DSPE dimer, which lacks the desired functional group for further conjugation. Other impurities can include unreacted DSPE or side products from the PEGylation reaction.

  • Troubleshooting Steps:

    • Starting Material Quality: Use high-purity starting materials (m-PEG24 and DSPE). Characterize the raw materials to identify any pre-existing impurities.

    • Reaction Stoichiometry: Optimize the molar ratio of reactants to minimize unreacted starting materials and side products.

    • Purification Strategy: Employ a multi-step purification process. Size exclusion chromatography (SEC) is effective for removing low molecular weight impurities and unreacted PEG. Ion-exchange chromatography (IEX) can separate molecules based on charge, which is useful if your PEGylated lipid has a terminal charge or if impurities have different charge characteristics.

Issue 3: Low yield of the final PEGylated product.

• Question: The yield of my m-PEG24-DSPE synthesis is consistently low. How can I improve it?

• Answer: Low yields can result from incomplete reactions, product degradation, or loss during purification.

  • Troubleshooting Steps:

    • Reaction Conditions: Optimize reaction parameters such as temperature, time, and catalyst concentration. For example, in the synthesis of PEG-alkyne, optimizing pressure, temperature, and catalyst-to-alkyne ratio in scCO2 significantly improved the yield.

    • Minimize Transfers: Each transfer step can lead to product loss. Streamline your workflow where possible.

    • Purification Method: Choose a purification method with high recovery. Dialysis can be a gentle method for removing small molecule impurities, though it may not be suitable for separating species of similar size.

Frequently Asked Questions (FAQs)

Synthesis

• Q1: What are the common methods for synthesizing functionalized DSPE-PEG derivatives?

• A1: Common methods involve reacting a pre-activated PEG with DSPE. For example, to synthesize a maleimide-terminated PEG-DSPE, amino-PEG-DSPE can be reacted with an N-succinimidyl-3-maleimidopropionate. Alternatively, a heterobifunctional PEG with a reactive group on one end (like succinimidyl carbonate) and a protected functional group on the other can be reacted with DSPE, followed by deprotection.

• Q2: What solvents are typically used for the synthesis of m-PEG24-DSPE?

• A2: The choice of solvent depends on the specific reaction. Chlorinated solvents like dichloromethane (CH2Cl2) and chloroform, often in combination with dimethylformamide (DMF), are frequently used. It is crucial to use anhydrous solvents to prevent side reactions.

Purification

• Q3: What are the recommended methods for purifying m-PEG24-DSPE?

• A3: A combination of chromatographic techniques is often recommended. Size Exclusion Chromatography (SEC) is effective for separating based on the hydrodynamic radius, which is useful for removing unreacted PEG or smaller impurities. High-Performance Liquid Chromatography (HPLC) with a suitable column (like a C8 column) can provide high-resolution separation. For larger scale or for removing salts and small molecules, dialysis or diafiltration can be used.

• Q4: How can I monitor the purity of my m-PEG24-DSPE during purification?

• A4: Purity can be monitored using HPLC with detectors like Charged Aerosol Detection (CAD) or Mass Spectrometry (MS). Thin-Layer Chromatography (TLC) can also be a quick, qualitative tool. A combination of analytical techniques provides the most complete picture of product quality.

Characterization

• Q5: Which analytical techniques are essential for characterizing m-PEG24-DSPE?

• A5: A comprehensive characterization typically involves:

  • Mass Spectrometry (MS): Both MALDI-TOF MS and ESI-MS are critical for confirming the molecular weight and assessing the PEG distribution (polydispersity).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is used to confirm the structure, including the presence of functional groups and to determine the average number of PEG units.

  • High-Performance Liquid Chromatography (HPLC): HPLC is used to assess purity and quantify impurities.

Data Presentation

Table 1: Effect of Different Conditions on DSPE-PEG Hydrolysis

Condition	Temperature	Duration	Observation (MALDI-TOF MS)	Observation (ESI-MS)	Reference
Ultrapure Milli-Q Water	Room Temp	72 hours	Shift to lower MW (loss of 2 stearic acids)	-
Ultrapure Milli-Q Water	60 °C	2 hours	Shift to lower MW	341 Da fragment appears
Water + 0.1% Formic Acid (pH 2.7)	Room Temp	72 hours	Shift to lower MW (loss of 2 stearic acids)	-
Water + 0.1% Formic Acid (pH 2.7)	60 °C	30 mins	Shift to lower MW	341 Da fragment appears
pH 7.4 PBS Buffer	Room Temp or 60 °C	At least 2 hours	No change in MW	No 341 Da fragment detected
Methanol	Room Temp	At least 72 hours	No change in MW	Intact DSPE-PEG signal

Experimental Protocols

Protocol 1: Testing for DSPE-PEG Hydrolysis

This protocol is adapted from studies investigating the stability of DSPE-PEG under various conditions.

• Sample Preparation: Weigh 10 mg of m-PEG24-DSPE into a microcentrifuge tube. Dissolve it in 1 mL of the test solvent (e.g., ultrapure water, PBS pH 7.4, or water with 0.1% formic acid).

• Incubation: Aliquot the solution into two separate tubes. Incubate one at room temperature and the other at 60 °C.

• Time Points: At desired time points (e.g., 30 minutes, 2 hours, 72 hours), take a 100 µL aliquot from each condition.

• Solvent Removal: For aqueous samples, rapidly freeze the aliquot in liquid nitrogen and lyophilize. For organic solvents like methanol, evaporate the solvent under a gentle stream of nitrogen.

• Analysis:

  • ESI-MS: Dissolve the dried sample in 100 µL of methanol. Analyze using an LC-MS system. The mobile phase can be 50% water + 0.1% formic acid and 50% methanol. Monitor for the appearance of a 341 Da fragment in positive ion mode.

  • MALDI-TOF MS: Prepare the sample according to the instrument's standard procedure and analyze for shifts in the average molecular weight distribution.

Protocol 2: Synthesis of DSPE-PEG-Maleimide

This protocol is a general procedure for creating a maleimide-functionalized PEG-DSPE.

• Reaction Setup: Dissolve amino-PEG-DSPE and N-succinimidyl-3-maleimidopropionate in a mixture of dichloromethane (CH2Cl2) and a small amount of DMF.

• Base Addition: Add triethylamine to the solution to act as a base.

• Reaction: Stir the mixture at room temperature for a specified period (e.g., overnight).

• Purification: Purify the product mixture using a Sephadex G-50 column or a similar size exclusion chromatography method to remove unreacted starting materials and byproducts.

• Characterization: Confirm the structure and purity of the final DSPE-PEG-Maleimide product using NMR and MS.

Visualizations

Caption: A generalized workflow for the synthesis, purification, and analysis of functionalized m-PEG24-DSPE.

Caption: A logical diagram for troubleshooting hydrolysis issues during m-PEG24-DSPE processing.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Drug Loading in m-PEG24-DSPE Micelles

Welcome to the technical support center for m-PEG24-DSPE micelles. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you optimize your drug loading efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for preparing drug-loaded m-PEG-DSPE micelles?

A1: The most common methods for preparing drug-loaded m-PEG-DSPE micelles are thin-film hydration, dialysis, and solvent evaporation/emulsification. The choice of method often depends on the physicochemical properties of the drug and the desired characteristics of the micelles.

• Thin-Film Hydration: This is a widely used method where the m-PEG-DSPE and the drug are dissolved in a volatile organic solvent, which is then evaporated to form a thin lipid film. The film is subsequently hydrated with an aqueous solution, leading to the self-assembly of drug-loaded micelles[1][2].

• Dialysis Method: In this technique, the polymer and drug are dissolved in a water-miscible organic solvent. This solution is then dialyzed against an aqueous medium, gradually removing the organic solvent and promoting micelle formation and drug encapsulation[2][3][4].

• Solvent Evaporation/Emulsification: This method involves dissolving the polymer in a water-immiscible organic solvent and the drug in either the aqueous or organic phase, depending on its solubility. An emulsion is then formed, and the organic solvent is subsequently removed by evaporation, resulting in the formation of drug-loaded micelles.

Q2: What are the key factors that influence drug loading efficiency in m-PEG-DSPE micelles?

A2: Several factors can significantly impact drug loading efficiency. Optimizing these parameters is crucial for achieving the desired drug payload in your micellar formulation.

• Drug-to-Polymer Ratio: The ratio of the drug to the m-PEG-DSPE polymer is a critical parameter. Increasing the polymer concentration relative to the drug can enhance encapsulation up to a certain point. However, an excessively high drug-to-polymer ratio can lead to drug precipitation and lower loading efficiency.

• Physicochemical Properties of the Drug: The hydrophobicity of the drug plays a major role. Highly hydrophobic drugs tend to have better compatibility with the hydrophobic core of the DSPE micelles, leading to higher loading efficiency.

• Solvent System: The choice of organic solvent for dissolving the drug and polymer can affect the final micelle characteristics and drug loading. The solvent should be able to dissolve both the drug and the polymer effectively and be easily removable.

• pH of the Medium: The pH of the aqueous medium can influence the solubility of ionizable drugs and the stability of the micelles, thereby affecting drug encapsulation. For pH-sensitive micelles, pH can trigger drug release.

• Temperature: Temperature can affect the micellization process, including the critical micelle concentration (CMC), and the solubility of the drug. The effect of temperature on CMC can be non-monotonic.

• PEG Chain Length: The length of the PEG chain can influence micelle size and drug solubilization. Shorter PEG chains may lead to greater drug solubilization in some cases.

Q3: How can I determine the drug loading content and encapsulation efficiency?

A3: Determining the drug loading content (DLC) and encapsulation efficiency (EE) is essential for characterizing your micellar formulation. The general steps are as follows:

• Separate Free Drug from Micelles: The first step is to separate the unencapsulated, free drug from the drug-loaded micelles. Common methods for this include centrifugation, ultracentrifugation, and dialysis.

• Quantify the Encapsulated Drug: After separation, the amount of drug encapsulated within the micelles is quantified. This typically involves disrupting the micelles with a suitable organic solvent (e.g., methanol, acetonitrile) to release the drug, followed by a quantitative analytical technique such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculate DLC and EE: The DLC and EE are then calculated using the following formulas:

  • Drug Loading Content (DLC %): (Weight of drug in micelles / Weight of drug-loaded micelles) x 100

  • Encapsulation Efficiency (EE %): (Weight of drug in micelles / Initial weight of drug used) x 100

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Low Drug Loading Efficiency	- Inappropriate drug-to-polymer ratio.- Poor drug solubility in the micelle core.- Suboptimal preparation method.	- Optimize the drug-to-polymer ratio by testing a range of ratios.- For hydrophobic drugs, ensure they are fully dissolved in the organic solvent with the polymer.- Try a different preparation method (e.g., switch from thin-film hydration to dialysis).
Drug Precipitation During Preparation	- Drug concentration exceeds its solubility limit in the solvent.- Rapid solvent removal.	- Increase the volume of the organic solvent to ensure the drug remains dissolved.- Slow down the rate of solvent evaporation or dialysis.
Large and Polydisperse Micelles	- Aggregation of micelles.- Incomplete removal of organic solvent.	- Ensure the polymer concentration is above the Critical Micelle Concentration (CMC).- Optimize the hydration/dialysis time and temperature.- Consider filtration through a syringe filter (e.g., 0.22 µm) to remove aggregates.
Instability of Drug-Loaded Micelles (e.g., drug leakage)	- Weak interaction between the drug and the micelle core.- Micelle dissociation upon dilution.	- Consider using a mixed micelle system with another polymer to enhance stability.- Ensure the final formulation is stored under appropriate conditions (e.g., temperature, pH).

Quantitative Data Summary

The following tables summarize quantitative data from various studies on drug loading in DSPE-PEG based micelles.

Table 1: Encapsulation Efficiency and Drug Loading of Various Drugs in DSPE-PEG Micelles

Drug	Micelle Composition	Preparation Method	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Paclitaxel (PCT)	PHIS-PEG/DSPE-PEG	Dialysis	88%	5%
Asulacrine (ASL)	DSPE-PEG2000 / TPGS (1:1 w/w)	Not Specified	~94.12%	Not Specified
Doxorubicin (DOX)	DSPE-PEG-C60	Heating and Stirring	86.1% - 97.5%	Not Specified
All-trans-retinoic acid (ATRA)	mPEG-DSPE (1:20 drug:polymer)	Not Specified	17.47%	Not Specified
Ridaforolimus	DSPE-PEG2000	Solvent Evaporation	Not Specified	Increased solubility ~40x

Experimental Protocols

Protocol 1: Thin-Film Hydration Method

This protocol is a generalized procedure based on common practices for preparing drug-loaded m-PEG-DSPE micelles.

Materials:

• m-PEG24-DSPE

• Drug of interest

• Volatile organic solvent (e.g., chloroform, methanol)

• Aqueous buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

Procedure:

• Accurately weigh the desired amounts of m-PEG24-DSPE and the drug.

• Dissolve both the m-PEG24-DSPE and the drug in a suitable volatile organic solvent in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

• Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the thin film with a pre-warmed aqueous buffer (e.g., PBS, pH 7.4) by rotating the flask in a water bath set to a temperature above the phase transition temperature of the lipid.

• Sonicate the resulting suspension in a bath sonicator for 5-15 minutes to form a clear or slightly opalescent micellar solution.

• To remove any large aggregates or un-encapsulated drug precipitate, the solution can be filtered through a 0.22 µm syringe filter.

Protocol 2: Dialysis Method

This protocol provides a general outline for the dialysis method.

Materials:

• m-PEG24-DSPE

• Drug of interest

• Water-miscible organic solvent (e.g., Dimethyl sulfoxide - DMSO, Dimethylformamide - DMF)

• Aqueous buffer (e.g., PBS, pH 7.4)

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO)

• Stir plate and stir bar

Procedure:

• Dissolve the m-PEG24-DSPE and the drug in a minimal amount of a water-miscible organic solvent.

• Load the solution into a dialysis bag with a suitable MWCO (e.g., 3.5-14 kDa).

• Immerse the sealed dialysis bag in a large volume of the desired aqueous buffer.

• Stir the buffer gently at room temperature or a specified temperature for 24-48 hours.

• Change the external buffer periodically (e.g., every 6-8 hours) to ensure complete removal of the organic solvent.

• After dialysis, collect the micellar solution from the dialysis bag.

• The solution can be filtered to remove any aggregates.

Visualizations

Experimental Workflow for Micelle Preparation

Caption: General experimental workflow for preparing drug-loaded m-PEG-DSPE micelles.

Factors Affecting Drug Loading Efficiency

Caption: Key factors influencing the drug loading efficiency in m-PEG-DSPE micelles.

References

• 1. Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pH-sensitive poly(histidine)-PEG/DSPE-PEG co-polymer micelles for cytosolic drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: m-PEG24-DSPE Bioconjugation

Welcome to the technical support center for m-PEG24-DSPE bioconjugation. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for your experiments. Below, you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs) & Troubleshooting

General Questions

Q1: What is m-PEG24-DSPE and what is it used for?

A1: m-PEG24-DSPE is a lipid-polyethylene glycol (PEG) conjugate. It consists of a methoxy-capped PEG chain with 24 PEG units, covalently linked to 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE). The DSPE portion is a hydrophobic lipid that can be incorporated into lipid-based nanoparticles like liposomes, while the hydrophilic PEG chain provides a protective layer. This "stealth" characteristic helps to reduce clearance by the immune system, thereby prolonging circulation time in the body. The terminal end of the PEG chain can be functionalized (e.g., with NHS ester or maleimide) to allow for the covalent attachment of biomolecules such as proteins, peptides, or antibodies for targeted drug delivery.

Q2: Which functional group on my m-PEG24-DSPE should I choose for my bioconjugation?

A2: The choice of functional group depends on the available reactive groups on your biomolecule of interest.

• NHS (N-Hydroxysuccinimide) ester: Reacts with primary amines (-NH2), such as the side chain of lysine residues or the N-terminus of proteins and peptides.

• Maleimide: Reacts specifically with free sulfhydryl (thiol, -SH) groups, typically found on cysteine residues.

• Carboxylic acid (-COOH): Can be activated to react with primary amines, often using carbodiimide chemistry (e.g., with EDC and NHS).

Troubleshooting Low Conjugation Efficiency

Q3: I am observing very low or no conjugation of my protein to m-PEG24-DSPE-NHS. What are the possible causes and solutions?

A3: Low conjugation efficiency with NHS esters is a common issue. Here are the primary causes and how to address them:

• Hydrolysis of the NHS ester: NHS esters are highly susceptible to hydrolysis in aqueous solutions, especially at neutral to high pH. Once hydrolyzed, they can no longer react with amines.

  • Solution: Prepare fresh solutions of m-PEG24-DSPE-NHS immediately before use. If you must prepare a stock solution, use an anhydrous organic solvent like DMSO or DMF and store it at -20°C, protected from moisture. When performing the reaction, ensure the final concentration of the organic solvent is low enough (typically <10%) to not denature your protein.

• Incorrect pH of the reaction buffer: The reaction of NHS esters with primary amines is most efficient at a pH of 7.2 to 8.5.[1] At lower pH, the amine is protonated and less nucleophilic. At higher pH, the rate of NHS ester hydrolysis increases significantly.[1]

  • Solution: Ensure your reaction buffer is within the optimal pH range. Phosphate-buffered saline (PBS) at pH 7.4 is a common choice. Avoid buffers containing primary amines, such as Tris, as they will compete with your biomolecule for reaction with the NHS ester.[2]

• Insufficient molar excess of m-PEG24-DSPE-NHS: To drive the reaction to completion, a molar excess of the PEG reagent is often required.

  • Solution: Increase the molar ratio of m-PEG24-DSPE-NHS to your biomolecule. A starting point of 10-20 fold molar excess is common, but this may need to be optimized for your specific system.[2]

• Steric hindrance: The primary amines on your protein may be sterically inaccessible.

  • Solution: You may need to consider alternative conjugation strategies, such as targeting a different functional group or using a longer PEG linker if available.

Q4: My thiol-containing peptide is not conjugating efficiently to m-PEG24-DSPE-Maleimide. What should I do?

A4: Inefficient maleimide-thiol conjugation can often be traced back to the state of the thiol group or the stability of the maleimide.

• Oxidation of thiols: Free sulfhydryl groups can oxidize to form disulfide bonds, which are unreactive with maleimides.

  • Solution: Reduce disulfide bonds in your peptide or protein using a reducing agent like TCEP (tris(2-carboxyethyl)phosphine). TCEP is often preferred as it does not need to be removed before the conjugation reaction. If you use DTT (dithiothreitol), it must be removed prior to adding the maleimide reagent, as it contains a thiol group itself.[3] It is also advisable to use degassed buffers to minimize oxidation.

• Hydrolysis of the maleimide group: Maleimide groups can hydrolyze, particularly at pH values above 7.5.

  • Solution: Perform the conjugation reaction in a buffer with a pH between 6.5 and 7.5. As with NHS esters, prepare solutions of the maleimide-functionalized lipid fresh.

• Incorrect molar ratio: An insufficient amount of the maleimide reagent will lead to an incomplete reaction.

  • Solution: Optimize the molar ratio of the m-PEG24-DSPE-Maleimide to your peptide. A 10-20 fold molar excess of the maleimide reagent is a good starting point.

Troubleshooting Aggregation

Q5: My liposomes are aggregating after conjugation with m-PEG24-DSPE. How can I prevent this?

A5: Aggregation during or after bioconjugation is a significant problem that can compromise the quality and efficacy of your formulation.

• Insufficient PEGylation: The density of the PEG chains on the liposome surface may not be sufficient to provide steric stabilization and prevent aggregation, especially if the conjugated biomolecule is large or has hydrophobic patches.

  • Solution: Ensure you are using a sufficient concentration of m-PEG24-DSPE in your liposome formulation. Including a certain percentage of non-functionalized m-PEG-DSPE alongside the reactive lipid can help to increase the overall PEG density on the surface.

• High salt concentration: High ionic strength buffers can shield the surface charge of the liposomes, reducing electrostatic repulsion and promoting aggregation.

  • Solution: If possible, reduce the salt concentration of your buffer. If high salt is required for your biomolecule's stability, increasing the PEG density on the liposome surface becomes even more critical.

• Suboptimal reaction conditions: The conjugation process itself can sometimes induce aggregation.

  • Solution: Optimize the reaction temperature and incubation time. Gentle mixing during the reaction can also be beneficial.

Troubleshooting Product Purity and Characterization

Q6: I am having difficulty purifying my m-PEG24-DSPE bioconjugate from unreacted materials. What methods can I use?

A6: Purification is a critical step to remove unreacted PEG-lipid, unconjugated biomolecules, and other reagents.

• Size Exclusion Chromatography (SEC): This is a widely used method for separating components based on their size. It is effective at removing smaller molecules like unreacted m-PEG24-DSPE from larger bioconjugates.

• Ion Exchange Chromatography (IEX): This technique separates molecules based on their charge. It can be very effective for separating the conjugated product from the unconjugated protein or peptide, as the PEGylation can alter the overall charge of the biomolecule.

• Dialysis/Diafiltration: These methods are useful for removing small molecule impurities and for buffer exchange.

Q7: How can I confirm that my bioconjugation was successful?

A7: Several analytical techniques can be used to characterize your final product.

• SDS-PAGE (for protein/peptide conjugates): Successful conjugation will result in an increase in the molecular weight of the protein or peptide, which can be visualized as a band shift on an SDS-PAGE gel.

• Mass Spectrometry (MS): Techniques like MALDI-TOF or ESI-MS can be used to determine the exact mass of the conjugate, confirming the addition of the m-PEG24-DSPE moiety.

• HPLC/UPLC: Reversed-phase or size-exclusion chromatography can be used to assess the purity of the conjugate and separate it from starting materials.

Data Presentation

Table 1: Recommended Reaction Conditions for m-PEG24-DSPE Bioconjugation

Parameter	m-PEG24-DSPE-NHS (Amine-reactive)	m-PEG24-DSPE-Maleimide (Thiol-reactive)
pH	7.2 - 8.5	6.5 - 7.5
Buffer	Phosphate, Borate, Bicarbonate/Carbonate (Amine-free)	Phosphate, HEPES (Thiol-free)
Molar Ratio (PEG:Biomolecule)	10:1 to 20:1 (starting point)	10:1 to 20:1 (starting point)
Temperature	4°C to Room Temperature	4°C to Room Temperature
Reaction Time	1 - 4 hours	2 - 4 hours
Quenching Agent	Tris, Glycine, or other primary amine	Cysteine or other free thiol

Note: These are general recommendations. Optimal conditions should be determined empirically for each specific biomolecule.

Experimental Protocols

Protocol 1: General Procedure for Conjugation of a Protein to Pre-formed Liposomes using m-PEG24-DSPE-NHS (Post-insertion Method)

• Preparation of m-PEG24-DSPE-NHS Micelles: a. Dissolve m-PEG24-DSPE-NHS in an anhydrous organic solvent (e.g., DMSO) to prepare a stock solution (e.g., 10 mg/mL). b. In a separate tube, prepare your protein solution in an amine-free buffer (e.g., PBS, pH 7.4).

• Conjugation Reaction: a. Add the desired molar excess of the m-PEG24-DSPE-NHS stock solution to the protein solution. Ensure the final concentration of the organic solvent is below 10%. b. Incubate the reaction mixture for 1-4 hours at room temperature with gentle mixing.

• Post-insertion into Liposomes: a. Add the reaction mixture containing the protein-PEG-DSPE conjugate to your pre-formed liposome suspension. b. Incubate for 1-2 hours at a temperature slightly above the phase transition temperature of the liposome lipids (e.g., 60°C for DSPC-based liposomes).

• Purification: a. Remove unreacted components and purify the final conjugated liposomes using size exclusion chromatography (SEC) or dialysis.

• Characterization: a. Analyze the final product for conjugation efficiency using SDS-PAGE and quantify the amount of conjugated protein using a suitable protein assay (e.g., BCA or Bradford).

Protocol 2: General Procedure for Conjugation of a Thiolated Peptide to Liposomes during Formulation (Pre-insertion Method)

• Preparation of Lipid Film: a. In a round-bottom flask, dissolve your liposome-forming lipids (e.g., DSPC, cholesterol) and m-PEG24-DSPE-Maleimide in a suitable organic solvent (e.g., chloroform). b. Remove the organic solvent using a rotary evaporator to form a thin lipid film. Further dry the film under vacuum for at least 2 hours to remove residual solvent.

• Hydration and Liposome Formation: a. Prepare a solution of your thiolated peptide in a degassed, thiol-free buffer (e.g., PBS, pH 7.0). b. Hydrate the lipid film with the peptide solution by vortexing or sonicating. This will form multilamellar vesicles (MLVs) with the peptide conjugating to the maleimide groups on the surface.

• Size Extrusion: a. To obtain unilamellar vesicles of a defined size, subject the liposome suspension to extrusion through polycarbonate membranes of a specific pore size.

• Purification: a. Remove any unconjugated peptide by dialysis or size exclusion chromatography.

• Characterization: a. Confirm peptide conjugation using HPLC and quantify the amount of conjugated peptide.

Visualizations

Caption: Experimental workflow for m-PEG24-DSPE bioconjugation.

Caption: Troubleshooting decision tree for m-PEG24-DSPE bioconjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]

how to control the size of m-PEG24-DSPE nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling the size of m-PEG24-DSPE nanoparticles. Here you will find answers to frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the size of m-PEG24-DSPE nanoparticles?

The size of m-PEG24-DSPE nanoparticles is a critical parameter that can be influenced by several factors during formulation. The key factors include:

• Lipid Concentration: The total lipid concentration in the formulation can impact nanoparticle size. Higher lipid concentrations (> 10 mM) may lead to the formation of larger particles due to the increased availability of lipids.[1] Conversely, lower concentrations generally result in smaller nanoparticles.[1]

• m-PEG24-DSPE Concentration: The concentration of the PEGylated lipid, m-PEG24-DSPE, plays a crucial role. Higher concentrations of PEG-lipids can help stabilize the nanoparticles and reduce aggregation, often leading to smaller and more uniform sizes.[1] However, excessively high concentrations might lead to the formation of micelles.

• Temperature: The temperature during nanoparticle formation is a critical parameter, particularly in relation to the phase transition temperature (Tm) of the lipids.[2][3] Performing the process above the Tm of DSPE will result in a more fluid lipid bilayer, which can influence the final particle size.

• pH: The pH of the buffer solution can affect the surface charge of the lipids and influence particle size and stability. For DSPE-based lipids, pH can impact the hydrolysis rate of the ester bonds, potentially leading to aggregation at acidic pH.

• Solvent Composition: The type of organic solvent used to dissolve the lipids and the ratio of the organic to the aqueous phase can significantly impact the nanoparticle formation process and, consequently, their size.

• Processing Method: The method used for nanoparticle preparation and size reduction, such as sonication or extrusion, has a direct and significant impact on the final particle size and polydispersity.

Q2: How does the concentration of m-PEG24-DSPE specifically affect nanoparticle size?

The molar percentage of m-PEG24-DSPE in the lipid composition is a key determinant of nanoparticle size. Increasing the concentration of DSPE-PEG has been shown to result in a decrease in liposome size. The hydrophilic PEG chains create a hydrated layer on the surface of the nanoparticle, which provides steric hindrance and prevents aggregation. This steric repulsion between the PEGylated lipids can lead to a higher curvature of the lipid bilayer, resulting in the formation of smaller vesicles. However, there is an optimal concentration range. Some studies have reported that increasing the DSPE-PEG concentration beyond a certain point (e.g., above 8 mol%) can lead to a reduction in liposome size, while an initial increase from lower concentrations might slightly increase the diameter.

Q3: What is the role of temperature in controlling nanoparticle size?

Temperature primarily influences the fluidity and elasticity of the lipid bilayer. For DSPE, which has a high phase transition temperature (Tm), it is often necessary to perform the hydration and extrusion steps at a temperature above its Tm to ensure the lipids are in a fluid, liquid-crystalline phase. Operating above the Tm allows for more efficient reorganization of the lipid molecules and can lead to the formation of smaller and more uniform nanoparticles. Conversely, processing at temperatures below the Tm can result in more rigid, gel-phase bilayers, which may form larger and more irregular particles.

Q4: Can pH be used to control the size of m-PEG24-DSPE nanoparticles?

Yes, pH can influence nanoparticle size, primarily by affecting the stability of the lipid components and the surface charge of the nanoparticles. For instance, some PEGylated lipids can be designed to be pH-sensitive. For example, nanoparticles formulated with lipids containing pH-sensitive bonds, like succinate esters, can exhibit dramatic and rapid increases in size due to aggregation when the pH is lowered to an acidic environment (e.g., pH 5). This is due to the hydrolysis of the pH-sensitive linker, leading to the shedding of the PEG coating and subsequent particle aggregation. Therefore, maintaining a neutral or slightly basic pH (e.g., 7.4) is generally recommended for stable m-PEG24-DSPE nanoparticle formulations unless pH-triggered release is the desired outcome.

Troubleshooting Guides

Issue 1: The prepared nanoparticles are too large.

Potential Cause	Troubleshooting Step
High Lipid Concentration	Decrease the total lipid concentration in your formulation. Lower concentrations generally favor the formation of smaller nanoparticles.
Insufficient Sonication/Extrusion	Increase the sonication time or power, or perform more extrusion cycles through smaller pore size membranes.
Low m-PEG24-DSPE Concentration	Increase the molar percentage of m-PEG24-DSPE in the lipid mixture. This will enhance steric stabilization and promote the formation of smaller particles.
Processing Temperature Too Low	Ensure that the hydration and extrusion steps are performed at a temperature well above the phase transition temperature (Tm) of DSPE to ensure a fluid lipid bilayer.
Inappropriate Solvent Mixing	If using a solvent injection method, increasing the flow rate of the lipid solution into the aqueous phase can lead to faster mixing and smaller particles.

Issue 2: The nanoparticle size distribution is too broad (high Polydispersity Index - PDI).

Potential Cause	Troubleshooting Step
Incomplete Hydration	Ensure the lipid film is fully hydrated. Increase the hydration time and temperature (above Tm). Gentle agitation during hydration can also help.
Inefficient Size Reduction	Extrusion is highly recommended for achieving a narrow size distribution. Use a sequential extrusion process with decreasing pore sizes (e.g., 400 nm, 200 nm, 100 nm). Increase the number of passes through the final membrane.
Aggregation Over Time	Check the stability of your formulation. A high PDI might indicate particle aggregation. Ensure the zeta potential is sufficiently high (typically > ±20 mV) for electrostatic stabilization or that the PEGylation is sufficient for steric stabilization.
Inconsistent Sonication	If using sonication, ensure the probe is properly positioned and that the sample is kept cool in an ice bath to prevent overheating and potential lipid degradation.

Issue 3: Nanoparticle size increases over time (instability).

Potential Cause	Troubleshooting Step
Insufficient PEGylation	The concentration of m-PEG24-DSPE may be too low to provide adequate steric hindrance against aggregation. Consider increasing the molar percentage of the PEGylated lipid.
Inappropriate pH or Buffer	The pH of the storage buffer may be causing lipid hydrolysis or affecting surface charge. Store nanoparticles in a suitable buffer at a neutral pH (unless pH-sensitivity is intended).
Storage Temperature	Store the nanoparticle suspension at the recommended temperature, typically 4°C. Avoid freezing unless a suitable cryoprotectant is used, as freeze-thaw cycles can disrupt the nanoparticle structure.
High Particle Concentration	Highly concentrated nanoparticle suspensions are more prone to aggregation. Dilute the sample for storage if possible.

Experimental Protocols

Protocol 1: Nanoparticle Formation by Thin-Film Hydration and Extrusion

This protocol describes a common method for preparing m-PEG24-DSPE nanoparticles with a controlled size.

• Lipid Film Preparation:

  • Dissolve the lipids (e.g., a mixture of a primary phospholipid like DSPC and m-PEG24-DSPE) in a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture) in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the wall of the flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) by adding the buffer to the flask.

  • The hydration temperature should be maintained above the phase transition temperature (Tm) of the highest Tm lipid in the mixture (for DSPE, this is >55°C).

  • Gently agitate the flask to facilitate the formation of multilamellar vesicles (MLVs). This can be done by hand or using a vortex mixer at low speed.

• Size Reduction by Extrusion:

  • Assemble a mini-extruder with a polycarbonate membrane of a specific pore size (e.g., 400 nm).

  • Transfer the MLV suspension to the extruder, which has been pre-heated to the same temperature as the hydration step.

  • Force the suspension through the membrane multiple times (e.g., 10-20 passes).

  • Sequentially repeat the extrusion process with membranes of smaller pore sizes (e.g., 200 nm and then 100 nm) to achieve a more uniform size distribution.

• Characterization:

  • Determine the nanoparticle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Assess the zeta potential to understand the surface charge and stability of the nanoparticles.

Protocol 2: Nanoparticle Size Reduction by Sonication

This protocol outlines the use of sonication for reducing the size of m-PEG24-DSPE nanoparticles.

• Prepare the initial nanoparticle suspension: Follow steps 1 and 2 of the thin-film hydration protocol to obtain a suspension of multilamellar vesicles (MLVs).

• Sonication:

  • Place the vial containing the MLV suspension in an ice-water bath to dissipate heat generated during sonication.

  • Immerse the tip of a probe sonicator into the suspension. Ensure the tip is submerged but not touching the sides or bottom of the vial.

  • Sonicate the suspension in pulsed mode (e.g., 30 seconds on, 30 seconds off) to prevent overheating.

  • The total sonication time will depend on the desired final size and the specific instrument settings. It is recommended to take aliquots at different time points to monitor the size reduction by DLS.

• Purification and Characterization:

  • After sonication, the suspension may be centrifuged at a low speed to remove any larger aggregates or titanium particles shed from the probe tip.

  • Characterize the final nanoparticle suspension for size, PDI, and zeta potential.

Data Summary Tables

Table 1: Effect of Lipid Concentration on Nanoparticle Size

Total Lipid Concentration	Average Nanoparticle Size (nm)	Reference
Low (e.g., < 10 mM)	Generally smaller
High (e.g., > 10 mM)	Generally larger

Table 2: Influence of m-PEG24-DSPE Concentration on Nanoparticle Size

m-PEG24-DSPE (mol%)	Average Nanoparticle Size (nm)	Polydispersity Index (PDI)	Reference
Increasing Concentration	Tends to decrease	Tends to decrease
> 8 mol%	May show further reduction	-

Visualizations

Caption: Experimental workflow for the preparation and characterization of m-PEG24-DSPE nanoparticles.

Caption: Key parameters influencing the size of m-PEG24-DSPE nanoparticles.

References

• 1. What are the factors that influence the lipid nanoparticle size? | AAT Bioquest [aatbio.com]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. quora.com [quora.com]

addressing polydispersity in m-PEG24-DSPE formulations

Welcome to the technical support center for m-PEG24-DSPE formulations. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to polydispersity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is polydispersity and why is it important in m-PEG24-DSPE formulations?

A1: Polydispersity, quantified by the Polydispersity Index (PDI), is a measure of the heterogeneity of particle sizes in a given formulation. In the context of m-PEG24-DSPE containing nanoparticles such as liposomes, a low PDI indicates a uniform population of particles, which is crucial for reproducibility, stability, and predictable in vivo performance.[1][2][3] A high PDI suggests a wide range of particle sizes, which can negatively impact drug delivery efficiency, biodistribution, and cellular uptake.[3][4] For most drug delivery applications, a PDI value below 0.3 is considered acceptable, with values below 0.2 being ideal.

Q2: What are the common causes of high polydispersity in my m-PEG24-DSPE liposome preparations?

A2: High polydispersity in m-PEG24-DSPE liposome formulations can stem from several factors:

• Raw Material Variability: Significant differences can exist in the purity and PEG chain length of m-PEG24-DSPE sourced from different vendors or even between different lots from the same vendor. These variations in molecular weight distribution and impurity profiles can directly impact the final formulation's polydispersity.

• Inadequate Homogenization: Insufficient energy input during sizing steps like extrusion or sonication is a primary cause of broad size distribution.

• Formulation Parameters: The concentration of m-PEG24-DSPE, lipid composition, and the ratio of lipids can influence vesicle size and uniformity.

• Processing Conditions: Factors such as hydration temperature, flow rates in microfluidics, and the number of extrusion passes can all affect the final PDI.

• Post-Formulation Aggregation: Liposomes may aggregate over time due to suboptimal buffer conditions (pH, ionic strength) or improper storage, leading to an increased PDI.

Q3: How does the concentration of m-PEG24-DSPE affect the size and polydispersity of my liposomes?

A3: The concentration of m-PEG24-DSPE can have a significant impact on liposome size and, consequently, polydispersity. Generally, increasing the concentration of PEGylated lipids can lead to a decrease in liposome size due to the steric hindrance provided by the PEG chains, which influences the curvature of the lipid bilayer. However, there can be an optimal concentration range. For instance, some studies have observed an anomalous peak in liposome size at around 7±2 mol% of PEG-DSPE. Exceeding the optimal concentration may not further decrease size and could potentially destabilize the liposome structure. It is crucial to optimize the m-PEG24-DSPE concentration for a specific formulation to achieve the desired size and a low PDI.

Q4: Can variability in the m-PEG24-DSPE raw material contribute to batch-to-batch inconsistency in my formulations?

A4: Absolutely. Research has shown that m-PEG-DSPE from different suppliers can have varying impurity profiles and differences in the polydispersity of the PEG chain lengths. Even with similar purity levels, the average molecular weight of the PEG chain can differ, which can affect the physicochemical properties of the resulting nanoparticles. Therefore, it is highly recommended to characterize the raw materials from each new vendor or lot to ensure consistency in your formulations.

Troubleshooting Guides

Issue 1: High Polydispersity Index (PDI > 0.3) in DLS Measurements

A high PDI is a common issue indicating a non-uniform sample. The following steps can help troubleshoot and reduce the PDI of your m-PEG24-DSPE formulation.

Troubleshooting Step	Detailed Action	Rationale
1. Optimize Homogenization	Extrusion: Increase the number of passes through the extruder membrane (e.g., >15 passes). Ensure the membrane is intact and the extruder is assembled correctly. Sonication: Optimize sonication time and power. Avoid excessive sonication which can lead to lipid degradation. Use a probe sonicator for better energy control over a bath sonicator.	Insufficient energy during sizing is a primary cause of a broad size distribution. Repeated extrusion or optimized sonication ensures more uniform particle size reduction.
2. Verify Formulation Parameters	Review the lipid composition and the molar percentage of m-PEG24-DSPE. If possible, titrate the m-PEG24-DSPE concentration to find the optimal ratio for your specific lipid blend.	The concentration of PEGylated lipid influences vesicle size and stability. An incorrect ratio can lead to the formation of heterogeneous structures.
3. Control Hydration Conditions	Ensure the hydration of the lipid film is performed above the phase transition temperature (Tc) of all lipid components. For DSPE, the Tc is relatively high.	Hydrating below the Tc can result in incomplete and inefficient lipid sheet formation, leading to larger and more heterogeneous vesicles.
4. Check for Aggregation	Measure the PDI immediately after formulation and then again after a period of storage. If the PDI increases over time, aggregation is likely occurring. Adjust buffer pH and ionic strength to optimize colloidal stability.	Electrostatic and steric repulsion, influenced by buffer conditions, prevent particle aggregation.
5. Characterize Raw Materials	If batch-to-batch variability is high, consider analytical characterization of the m-PEG24-DSPE raw material using techniques like HPLC and mass spectrometry to check for impurities and PEG chain length distribution.	Inconsistent raw material quality is a significant source of variability in final formulations.

Experimental Protocols & Data

Protocol: Size and Polydispersity Measurement by Dynamic Light Scattering (DLS)

This protocol outlines the standard procedure for measuring the size (Z-average diameter) and Polydispersity Index (PDI) of m-PEG24-DSPE formulations.

• Sample Preparation:

  • Prepare the nanoparticle suspension in a high-purity, appropriate solvent (e.g., 10 mM NaCl or PBS).

  • Pre-filter the solvent through a 0.2 µm filter to eliminate dust and other particulates.

  • Gently vortex the nanoparticle stock solution.

  • Dilute the stock solution to an appropriate concentration. The ideal concentration will result in a count rate between 100 and 500 kcps (this may vary depending on the instrument).

• Instrument Setup:

  • Ensure the DLS instrument is clean and has been recently calibrated with a standard.

  • Set the correct parameters for the solvent (viscosity and refractive index) and temperature.

• Measurement:

  • Carefully pipette the diluted sample into a clean, dust-free cuvette.

  • Place the cuvette in the instrument and allow it to equilibrate to the set temperature.

  • Perform at least three consecutive measurements for each sample to ensure reproducibility.

• Data Analysis:

  • The instrument software will typically provide an intensity-based size distribution, a Z-average diameter, and a PDI.

  • Z-Average: Report this as the mean hydrodynamic diameter.

  • Polydispersity Index (PDI): Report the PDI to indicate the width of the size distribution. A PDI < 0.3 is generally considered acceptable for liposomal drug delivery systems.

Quantitative Data Summary

Parameter	Typical Target Value	Factors Influencing the Parameter	Significance in Formulations
Z-Average Diameter	50 - 200 nm	Sizing method (extrusion, sonication), lipid composition, m-PEG24-DSPE concentration, hydration temperature.	Affects circulation time, biodistribution, cellular uptake, and clearance by the immune system.
Polydispersity Index (PDI)	< 0.3 (acceptable) < 0.2 (ideal)	Sizing method (e.g., number of extrusion passes), potential for aggregation, raw material quality.	Indicates the uniformity of the nanoparticle population, which is critical for reproducibility and predictable performance.
Zeta Potential	> |+/-20 mV|	Lipid composition (inclusion of charged lipids), buffer pH.	Indicates the colloidal stability of the formulation due to electrostatic repulsion, which helps prevent aggregation.

Visualizations

Caption: A troubleshooting workflow for addressing high PDI in m-PEG24-DSPE formulations.

Caption: A streamlined workflow for DLS measurement of particle size and PDI.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of m-PEG24-DSPE

This technical support center provides researchers, scientists, and drug development professionals with guidance on troubleshooting and resolving common issues encountered during the purification of m-PEG24-DSPE.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available m-PEG24-DSPE?

A1: Common impurities in m-PEG24-DSPE can be categorized as either synthesis-related or degradation products. Synthesis-related impurities may include unreacted starting materials like free DSPE and DSPE-PEG-DSPE dimers.[1] Degradation products primarily arise from the hydrolysis of the ester bonds in the DSPE anchor, resulting in the formation of lysolipids and free fatty acids.[2][3][4] The presence of these impurities can be influenced by the manufacturing process and storage conditions.

Q2: How can I detect the presence of these impurities in my m-PEG24-DSPE sample?

A2: A combination of analytical techniques is recommended for comprehensive impurity profiling. High-Performance Liquid Chromatography (HPLC) coupled with detectors such as a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS) is highly effective for separating and identifying various species.[1] Size Exclusion Chromatography (SEC) can be used to detect high molecular weight impurities like dimers and aggregates. Nuclear Magnetic Resonance (NMR) spectroscopy can provide information on the overall structure and the presence of smaller impurities.

Q3: What are the primary methods for purifying m-PEG24-DSPE?

A3: The most common and effective methods for purifying m-PEG24-DSPE are High-Performance Liquid Chromatography (HPLC), Size Exclusion Chromatography (SEC), and Dialysis. The choice of method depends on the nature of the impurities to be removed and the desired final purity.

Q4: What is the impact of impurities on downstream applications?

A4: Impurities in m-PEG24-DSPE can have significant consequences for downstream applications, particularly in the formulation of lipid nanoparticles (LNPs) for drug delivery. For example, the presence of DSPE-PEG-DSPE dimers can negatively affect the quality and performance of LNP formulations. Hydrolysis products can alter the physicochemical properties of the lipid, potentially leading to instability of the final formulation.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of m-PEG24-DSPE.

Issue 1: Presence of High Molecular Weight Species (e.g., Dimers) in the Purified Product

• Problem: After purification by SEC, you still observe a significant peak corresponding to a higher molecular weight species, likely a DSPE-PEG-DSPE dimer.

• Possible Cause: The resolution of the SEC column may not be sufficient to completely separate the monomeric m-PEG24-DSPE from the dimer.

• Solution:

  • Optimize SEC Conditions:

    • Column Selection: Use a column with a smaller pore size or a longer column to enhance resolution.

    • Flow Rate: Decrease the flow rate to allow for better separation.

  • Employ an Orthogonal Technique: Utilize preparative HPLC with a suitable stationary phase (e.g., C8 or C18) to separate the monomer from the dimer based on differences in hydrophobicity.

Issue 2: Evidence of Hydrolysis in the m-PEG24-DSPE Sample

• Problem: Analytical results (e.g., HPLC-MS) indicate the presence of lysolipid and/or free fatty acids.

• Possible Causes:

  • Inappropriate pH: Exposure to acidic or basic conditions during purification or storage can catalyze ester hydrolysis.

  • Elevated Temperature: High temperatures can accelerate the rate of hydrolysis.

• Solutions:

  • Maintain Neutral pH: Ensure that all buffers and solvents used during purification are at or near neutral pH (6.5-7.4).

  • Control Temperature: Perform purification steps at room temperature or below, if possible. Avoid heating the sample unless absolutely necessary.

  • Storage: Store the purified m-PEG24-DSPE in a lyophilized form at -20°C or lower to minimize degradation. If in solution, use a buffered aqueous solution at a neutral pH and store at low temperatures.

Issue 3: Low Recovery of m-PEG24-DSPE After Purification

• Problem: The yield of purified m-PEG24-DSPE is significantly lower than expected.

• Possible Causes:

  • Aggregation: The molecule may be aggregating and precipitating out of solution, or getting filtered out during sample preparation.

  • Adsorption to Surfaces: The lipid portion of the molecule can adsorb to chromatography columns or other surfaces.

• Solutions:

  • Optimize Solvent Conditions: Ensure that the m-PEG24-DSPE is fully solubilized in the mobile phase or dialysis buffer. The use of a small amount of organic co-solvent (e.g., ethanol) may be necessary.

  • Prevent Aggregation: Work with concentrations below the critical micelle concentration (CMC) if possible. The addition of non-ionic surfactants in trace amounts might help, but their subsequent removal must be considered.

  • Column Passivation: For chromatography, pre-conditioning the column with a blank injection or a solution of a similar but less valuable lipid can help to saturate non-specific binding sites.

Data Presentation

Table 1: Illustrative Comparison of Purification Method Efficiencies for m-PEG24-DSPE

Impurity Type	Dialysis (3.5 kDa MWCO)	Size Exclusion Chromatography (SEC)	High-Performance Liquid Chromatography (HPLC)
Unreacted m-PEG24	High (>95%)	Moderate to High (80-95%)	Moderate (70-90%)
Free DSPE	Low (<10%)	Moderate (60-80%)	High (>95%)
DSPE-PEG-DSPE Dimer	Very Low (<5%)	Moderate to High (70-95%)	High (>98%)
Hydrolysis Products	Low (<20%)	Low to Moderate (30-60%)	High (>95%)

Note: The values in this table are illustrative and can vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Purification of m-PEG24-DSPE by Size Exclusion Chromatography (SEC)

This protocol is designed to remove high molecular weight impurities such as dimers and aggregates.

Materials:

• SEC column with an appropriate molecular weight exclusion limit (e.g., suitable for separating molecules in the 1-10 kDa range).

• HPLC system with a UV or ELSD detector.

• Mobile Phase: Phosphate-buffered saline (PBS), pH 7.4, or another suitable buffer.

• m-PEG24-DSPE sample.

• Syringe filters (0.22 µm).

Procedure:

• System Equilibration: Equilibrate the SEC column with the mobile phase at a constant flow rate (e.g., 0.5-1.0 mL/min) until a stable baseline is achieved.

• Sample Preparation: Dissolve the m-PEG24-DSPE sample in the mobile phase to a known concentration (e.g., 5-10 mg/mL). Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• Injection: Inject the filtered sample onto the column. The injection volume should be a small fraction of the total column volume (typically 1-2%).

• Elution and Fraction Collection: Elute the sample with the mobile phase at the same flow rate used for equilibration. Collect fractions corresponding to the different peaks observed on the chromatogram. The dimer will elute before the monomeric m-PEG24-DSPE.

• Analysis: Analyze the collected fractions using an appropriate analytical technique (e.g., analytical SEC or HPLC-MS) to confirm the purity.

• Pooling and Solvent Removal: Pool the fractions containing the pure monomeric m-PEG24-DSPE and remove the solvent by lyophilization.

Protocol 2: Purification of m-PEG24-DSPE by High-Performance Liquid Chromatography (HPLC)

This protocol is effective for removing a wide range of impurities, including free DSPE, dimers, and hydrolysis products.

Materials:

• Reverse-phase HPLC column (e.g., C8 or C18).

• HPLC system with a gradient pump and a suitable detector (e.g., CAD, ELSD, or MS).

• Mobile Phase A: Water with 0.1% formic acid (use with caution due to hydrolysis risk, neutralization of fractions is recommended). Alternatively, a buffered aqueous solution (e.g., ammonium acetate) can be used.

• Mobile Phase B: Acetonitrile or methanol.

• m-PEG24-DSPE sample.

• Syringe filters (0.22 µm).

Procedure:

• System Equilibration: Equilibrate the HPLC column with the initial mobile phase composition (e.g., 95% A, 5% B) until a stable baseline is achieved.

• Sample Preparation: Dissolve the m-PEG24-DSPE sample in the initial mobile phase or a compatible solvent and filter through a 0.22 µm syringe filter.

• Injection: Inject the prepared sample onto the column.

• Gradient Elution: Run a linear gradient to separate the components. An example gradient could be:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: Hold at 95% B

  • 30-35 min: 95% to 5% B

  • 35-40 min: Re-equilibrate at 5% B

• Fraction Collection: Collect fractions corresponding to the main peak of m-PEG24-DSPE.

• Analysis and Processing: Analyze the purity of the collected fractions. Pool the pure fractions and remove the organic solvent using a rotary evaporator, followed by lyophilization. If an acidic mobile phase was used, neutralize the fractions immediately upon collection.

Protocol 3: Purification of m-PEG24-DSPE by Dialysis

This protocol is primarily used for removing low molecular weight impurities, such as unreacted m-PEG24.

Materials:

• Dialysis membrane with an appropriate molecular weight cutoff (MWCO), typically 3.5 kDa.

• Dialysis buffer (e.g., deionized water or PBS, pH 7.4).

• Stir plate and stir bar.

• m-PEG24-DSPE sample.

Procedure:

• Membrane Preparation: Prepare the dialysis membrane according to the manufacturer's instructions. This usually involves rinsing with deionized water.

• Sample Loading: Load the m-PEG24-DSPE solution into the dialysis tubing or cassette.

• Dialysis: Place the sealed dialysis tubing/cassette in a beaker containing a large volume of the dialysis buffer (at least 100 times the sample volume). Stir the buffer gently at room temperature or 4°C.

• Buffer Exchange: Change the dialysis buffer several times over a period of 24-48 hours to ensure complete removal of the small molecule impurities. For example, change the buffer after 4 hours, 8 hours, and then every 12 hours.

• Sample Recovery: Carefully remove the sample from the dialysis tubing/cassette.

• Lyophilization: Lyophilize the purified sample to obtain a dry powder.

Visualizations

Caption: Workflow for selecting a purification method based on the target impurity.

Caption: Troubleshooting guide for addressing hydrolysis of m-PEG24-DSPE.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Effects of phospholipid hydrolysis on the aggregate structure in DPPC/DSPE-PEG2000 liposome preparations after gel to liquid crystalline phase transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Long-Term Stable Liposome Modified by PEG-Lipid in Natural Seawater - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing m-PEG24-DSPE in Lipid Nanoparticles

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions regarding the optimization of m-PEG24-DSPE (methoxy-polyethylene glycol with a 24-unit PEG chain length, conjugated to 1,2-distearoyl-sn-glycero-3-phosphoethanolamine) ratios in lipid nanoparticle (LNP) formulations.

Troubleshooting Guide

This section addresses common problems encountered during LNP formulation and experimentation, offering potential causes and solutions.

Problem ID	Question & Answer
TS-01	Issue: My LNP encapsulation efficiency is low after formulation. What are the likely causes related to the m-PEG24-DSPE ratio?
Answer: Low encapsulation efficiency can be linked to the PEG-lipid concentration. An excessively high molar ratio of m-PEG24-DSPE can interfere with the complexation of the nucleic acid cargo with the ionizable lipid. The dense hydrophilic PEG corona may shield the positive charge of the ionizable lipid, weakening the electrostatic interactions necessary for efficient encapsulation[1]. While some studies show that encapsulation efficiency can remain high (>80%) across a range of PEG-lipid concentrations (up to 10 mol%), others have found that exceeding a 3.0 mol% content can significantly reduce mRNA encapsulation[1][2]. Troubleshooting Steps: 1. Decrease PEG-Lipid Ratio: Systematically decrease the molar percentage of m-PEG24-DSPE in your formulation. Consider testing ratios in the range of 0.5% to 3.0%[2][3]. 2. Verify Lipid Stock Concentrations: Ensure the concentrations of all lipid stock solutions (ionizable lipid, helper lipid, cholesterol, and PEG-lipid) are accurate. 3. Optimize Mixing Parameters: If using a microfluidics system, ensure the total flow rate (TFR) and flow rate ratio (FRR) are optimized for your specific lipid composition.
TS-02	Issue: The particle size of my LNPs is too large or inconsistent (high Polydispersity Index - PDI). How can I control this by adjusting the m-PEG24-DSPE ratio?
Answer: The m-PEG24-DSPE ratio has a notable impact on LNP size and PDI. Generally, increasing the PEG-lipid concentration leads to smaller, more uniform nanoparticles. Conversely, very low molar ratios (e.g., ~0.5 mol%) can result in larger particles. The PEG chains provide colloidal stability and prevent aggregation during formulation. An insufficient amount can lead to particle fusion and a higher PDI. Troubleshooting Steps: 1. Increase PEG-Lipid Ratio: If particles are too large or PDI is high, try incrementally increasing the m-PEG24-DSPE molar percentage. For instance, moving from 1.5% to 3% can lead to smaller particles. 2. Consider Post-Formulation Extrusion: For methods that yield heterogeneous LNPs, such as hand-mixing, an optional extrusion step through polycarbonate membranes of a defined pore size can reduce and unify particle size. 3. Evaluate Storage Conditions: Improper storage can lead to aggregation. Ensure LNPs are stored at 4°C and that stability is monitored over time.
TS-03	Issue: My LNPs show good physicochemical properties but have low in vitro transfection efficiency. What is the role of m-PEG24-DSPE in this?
Answer: This is a classic example of the "PEG dilemma". While the PEG shield is excellent for stability and preventing non-specific interactions, it can also sterically hinder the LNP's interaction with the cell membrane, reducing cellular uptake and subsequent endosomal escape. An excessive amount of PEG on the LNP surface is a common cause of low in vitro transfection. Studies have shown a bell-shaped relationship, where an optimal, moderate PEG content (e.g., 1.5 mol%) yields the best in vitro transfection, while higher concentrations (e.g., 3-5%) can significantly reduce it. Troubleshooting Steps: 1. Titrate Down the PEG-Lipid Ratio: The most effective step is to formulate LNPs with a lower molar ratio of m-PEG24-DSPE. Test a range from 0.5% to 2.5% to find the optimal balance for your cell line. 2. Consider PEG-Lipid Anchor Length: DSPE (C18) provides a very stable anchor, meaning the PEG shield is persistent. For some applications, PEG-lipids with shorter anchors (like DMG-PEG with a C14 tail) can detach from the LNP surface more easily, which may enhance cellular uptake.
TS-04	Issue: My LNPs perform well in vitro, but show poor efficacy or rapid clearance in vivo. How should I adjust the m-PEG24-DSPE ratio for systemic delivery?
Answer: The optimal PEG-lipid ratio for in vivo applications is often higher than for in vitro studies. For systemic circulation, a denser PEG shield is required to prevent opsonization by serum proteins and uptake by the mononuclear phagocyte system (MPS), thereby prolonging circulation time. Research has demonstrated that while 1.5% DMG-PEG2000 was optimal for in vitro transfection, a higher concentration of 5% resulted in the highest transgene expression in vivo. This is due to the trade-off between enhanced systemic stability provided by higher PEGylation and the reduced cellular uptake it causes. Troubleshooting Steps: 1. Increase PEG-Lipid Ratio for In Vivo Studies: If you are transitioning from an in vitro-optimized formulation, increase the m-PEG24-DSPE molar ratio. A common starting point for in vivo formulations is between 3% and 5%. 2. Characterize LNP Stability in Serum: Before in vivo experiments, incubate your LNPs in serum and monitor their size and PDI over time to assess their stability. Formulations with higher PEG content should show greater stability. 3. Confirm Anchor Stability: The DSPE anchor is known to be very stable, which is beneficial for prolonging circulation. Ensure this aligns with your delivery goals, as it may also lead to higher accumulation in the liver.

Frequently Asked Questions (FAQs)

Question ID	Question & Answer
FAQ-01	What is the primary role of m-PEG24-DSPE in an LNP formulation?
Answer: m-PEG24-DSPE is a PEGylated lipid included in LNP formulations to provide colloidal stability and "stealth" properties. Its primary roles are: 1. Control Particle Size and Prevent Aggregation: The hydrophilic PEG chains form a protective layer on the LNP surface, preventing particles from fusing together during and after formulation. 2. Prolong Systemic Circulation: In in vivo applications, this PEG shield reduces the adsorption of serum proteins (opsonization), which in turn inhibits uptake by the immune system (specifically the MPS), leading to a longer circulation half-life.
FAQ-02	How does the molar ratio of m-PEG24-DSPE affect the final LNP characteristics?
Answer: The molar ratio is a critical parameter that influences several key LNP properties: • Size & PDI: Higher ratios generally lead to smaller, more uniform particles. • Zeta Potential: Increasing the PEG-lipid content can shield the surface charge of the ionizable lipids, leading to a more neutral zeta potential at a given pH. • Stability: Adequate PEGylation is crucial for both chemical and biological stability, preventing aggregation and early degradation. • Transfection Efficiency: This often follows a bell-shaped curve, where too little PEG leads to instability and too much PEG hinders cellular uptake (the "PEG dilemma").
FAQ-03	What is a typical molar percentage range for m-PEG24-DSPE in LNP formulations?
Answer: The optimal molar percentage depends heavily on the application (in vitro vs. in vivo), the other lipid components, and the cargo. However, a common range explored in literature is between 0.5 mol% and 5 mol% of the total lipid composition. For example, a standard formulation might be 50% ionizable lipid, 10% helper lipid (e.g., DSPC), 38.5% cholesterol, and 1.5% PEG-lipid. For in vivo use, this might be adjusted to 3-5% PEG-lipid.
FAQ-04	Why is there a difference in the optimal m-PEG24-DSPE ratio for in vitro versus in vivo delivery?
Answer: The discrepancy arises from the different biological environments. • In Vitro : The primary barrier is the cell membrane. A lower PEG density (e.g., 1.5%) is often optimal because it provides enough stability while minimizing steric hindrance, thus facilitating better cellular uptake and cargo release. • In Vivo : The LNP must first survive in the bloodstream, a complex environment with serum proteins and immune cells. A higher PEG density (e.g., 5%) is needed to create a robust shield that prevents opsonization and rapid clearance, allowing the LNP to reach its target tissue. This highlights the trade-off between systemic stability and cellular entry.

Quantitative Data Summary

The tables below summarize the impact of varying PEG-lipid molar ratios on the physicochemical properties and transfection efficiency of LNPs as reported in literature.

Table 1: Effect of DMG-PEG2000 Molar Ratio on LNP Properties (Data synthesized from a study using a nanoprecipitation method)

DMG-PEG2000 (mol%)	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	In Vitro Transfection (Relative Luciferase Expression)
0.1	~185	< 0.2	~ -2	> 80%	~2.0x
0.5	~190	< 0.2	~ -4	> 80%	~2.5x
1.5	~195	< 0.2	~ -6	> 80%	~3.1x (Optimal In Vitro)
5.0	~210	< 0.2	~ -8	> 80%	~2.3x
10.0	~230	< 0.2	~ -10	> 80%	~1.0x
Source: Data points are illustrative representations based on trends reported in literature.

Table 2: Comparison of Optimal PEG-Lipid Ratios for In Vitro vs. In Vivo Performance

Application	Optimal DMG-PEG2000 (mol%)	Outcome	Rationale
In Vitro (HeLa, DC2.4 cells)	1.5%	Highest mRNA transfection	Balances stability with minimized steric hindrance for enhanced cellular uptake.
In Vivo (Intravenous Admin.)	5.0%	Highest transgene expression in liver & spleen	Provides superior stability and bioavailability in systemic circulation.
Source: Based on findings from a study comparing in vitro and in vivo LNP performance.

Experimental Protocols

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes the preparation of LNPs using a microfluidic device, which allows for rapid, reproducible mixing to form uniformly sized nanoparticles.

Materials:

• Lipid stock solutions in ethanol: Ionizable lipid, DSPC (or other helper lipid), Cholesterol, m-PEG24-DSPE.

• Nucleic acid (mRNA, siRNA) diluted in an acidic aqueous buffer (e.g., 25-50 mM acetate buffer, pH 4.0-5.5).

• Microfluidic mixing device (e.g., NanoAssemblr Ignite).

• Syringes for the microfluidic device.

• Ethanol and aqueous buffer.

• Dialysis cassette or similar system for buffer exchange.

Methodology:

• Prepare Lipid Mixture: Combine the lipid stock solutions in ethanol to achieve the desired molar ratio (e.g., 50:10:38.5:1.5 of ionizable:DSPC:cholesterol:PEG-lipid). Ensure all lipids are fully dissolved; gentle heating (60-65°C) may be required for some components like DSPC.

• Prepare Aqueous Phase: Dilute the nucleic acid cargo to the desired concentration in the acidic aqueous buffer.

• Set Up Microfluidic System: Load the lipid-ethanol mixture into one syringe and the aqueous nucleic acid solution into another.

• Mixing: Set the desired flow rate ratio (FRR) and total flow rate (TFR) on the device. A typical FRR of the aqueous to organic phase is 3:1. Initiate mixing. The rapid mixing of the two streams causes nanoprecipitation and self-assembly of the LNPs.

• Collection: Collect the resulting milky-white LNP suspension from the outlet.

• Purification and Buffer Exchange: Dialyze the LNP suspension against a neutral pH buffer (e.g., PBS, pH 7.4) to remove ethanol and raise the pH. This step neutralizes the surface charge of the ionizable lipid, making the LNPs stable for storage and use.

• Sterilization: Filter-sterilize the final LNP formulation through a 0.22 µm filter before storage at 4°C.

Protocol 2: Characterization of LNPs

1. Size and Polydispersity Index (PDI) Measurement:

• Technique: Dynamic Light Scattering (DLS).

• Procedure: Dilute the LNP sample in PBS (pH 7.4). Analyze using a DLS instrument to measure the hydrodynamic diameter (particle size) and PDI, which indicates the broadness of the size distribution. A PDI value < 0.2 is generally considered indicative of a monodisperse population.

2. Zeta Potential Measurement:

• Technique: Laser Doppler Electrophoresis.

• Procedure: Dilute the LNP sample in an appropriate buffer (e.g., PBS). The instrument measures the particle's velocity in an electric field to determine its surface charge (zeta potential). This value is pH-dependent due to the nature of the ionizable lipid.

3. Encapsulation Efficiency Determination:

• Technique: RiboGreen Assay (for RNA) or PicoGreen Assay (for DNA).

• Procedure: a. Measure the total amount of nucleic acid in the LNP sample by adding a lysis buffer (e.g., Triton X-100) to disrupt the particles, followed by the fluorescent dye (e.g., RiboGreen). b. In a separate sample, measure the amount of free (unencapsulated) nucleic acid by adding the fluorescent dye without the lysis buffer. c. Calculate the encapsulation efficiency (EE%) using the formula: EE% = [(Total RNA) - (Free RNA)] / (Total RNA) * 100.

Visualizations and Diagrams

Caption: Experimental workflow for optimizing the m-PEG24-DSPE ratio in LNPs.

Caption: Troubleshooting workflow for low LNP transfection efficiency.

Caption: The "PEG Dilemma": Trade-offs in adjusting the PEG-lipid ratio.

References

• 1. Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of PEGylated lipid in lipid nanoparticle formulation for in vitro and in vivo delivery of mRNA vaccines - A*STAR OAR [oar.a-star.edu.sg]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to DSPE-PEG Derivatives for Advanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced drug delivery systems, lipid-based nanoparticles, particularly liposomes, have emerged as a cornerstone for enhancing the therapeutic index of a wide range of pharmaceuticals. A critical component in the formulation of long-circulating and stable liposomes is the incorporation of polyethylene glycol (PEG)-conjugated lipids. Among these, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) conjugated to PEG (DSPE-PEG) is a widely utilized and FDA-approved excipient.[1][2] This guide provides an objective comparison of m-PEG24-DSPE with other common DSPE-PEG derivatives, supported by experimental data to aid researchers in selecting the optimal derivative for their specific application.

Understanding DSPE-PEG Derivatives: The Basics

DSPE-PEG is an amphiphilic polymer, comprising a hydrophobic DSPE anchor that integrates into the lipid bilayer of a liposome and a hydrophilic PEG chain that extends into the aqueous exterior.[1][2] This PEGylated "stealth" coating sterically hinders the adsorption of opsonins, thereby reducing recognition and clearance by the mononuclear phagocyte system (MPS), leading to prolonged systemic circulation.[2] The properties of the resulting liposomes can be finely tuned by modifying the length of the PEG chain and by introducing functional groups at the distal end of the PEG.

Comparison of Key Physicochemical and In Vivo Properties

While direct comparative data for m-PEG24-DSPE is limited in publicly available literature, its properties can be inferred from studies on DSPE-PEG derivatives with similar PEG chain lengths. DSPE-PEG2000 is the most extensively studied and will be used as a primary benchmark for comparison. The number "24" in m-PEG24-DSPE refers to the number of PEG repeat units, which corresponds to a molecular weight of approximately 1056 Da for the PEG chain. This places it between the commonly studied DSPE-PEG1000 and DSPE-PEG2000.

Property	m-PEG24-DSPE (Inferred)	DSPE-PEG2000	DSPE-PEG5000	Functionalized DSPE-PEG (e.g., -Mal, -NHS)
PEG Molecular Weight (Da)	~1100	~2000	~5000	Variable (commonly 2000 or 3400)
Circulation Half-life	Moderate to Long	Long	Potentially Longer	Similar to non-functionalized counterpart
Steric Hindrance	Good	Excellent	Very High	Excellent
Encapsulation Efficiency	Generally high, may be slightly higher than longer PEG chains for certain drugs.	High, but can be influenced by drug properties and PEG concentration.	May be slightly lower for some drugs due to the larger PEG chain.	Generally unaffected by the terminal functional group.
Liposome Stability	High	High	High	High
Cellular Uptake (non-targeted)	Lower than non-PEGylated	Low	Very Low	Can be enhanced with targeting ligands.
Targeting Capability	Not inherently targeted	Not inherently targeted	Not inherently targeted	Enabled by conjugation of ligands (antibodies, peptides, etc.)

Experimental Data Summary:

Derivative	Key Finding	Reference
DSPE-PEG2000 vs. DSPE-PEG5000	DSPE-PEG5000 forms a thicker adsorbed layer on nanocrystal surfaces compared to DSPE-PEG2000 (1-3 nm). DSPE-PEG2000 provided slightly higher surface coverage and superior colloidal stability for felodipine and griseofulvin nanocrystals.
DSPE-PEG of varying MW	In a study with siRNA lipid nanoparticles, increasing the proportion of DSPE-PEG in the formulation led to longer circulation times.
DSPE-PEG2000	Incorporation of just 0.5 mol% of DSPE-PEG2000 significantly increased the plasma circulation longevity of liposomes.
Functionalized DSPE-PEG	Folate-conjugated DSPE-PEG was used to create multifunctional nanoassemblies for co-delivery of docetaxel and iSur-pDNA with high encapsulation efficiency (>90%).

Experimental Protocols

Liposome Preparation via Thin-Film Hydration

This method is widely used for the preparation of liposomes incorporating DSPE-PEG derivatives.

Workflow:

Caption: Thin-film hydration method for liposome preparation.

Detailed Steps:

• Dissolution: The desired lipids, including the DSPE-PEG derivative, are dissolved in a suitable organic solvent mixture, such as chloroform and methanol.

• Film Formation: The organic solvent is removed under reduced pressure using a rotary evaporator to form a thin, uniform lipid film on the inner surface of a round-bottom flask.

• Hydration: The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by gentle rotation. The aqueous phase may contain a hydrophilic drug for passive encapsulation.

• Size Reduction: The resulting multilamellar vesicles are subjected to sonication or extrusion through polycarbonate membranes of defined pore sizes to produce small unilamellar vesicles (SUVs) with a uniform size distribution.

• Purification: Unencapsulated drug and other impurities are removed by techniques such as dialysis or size exclusion chromatography.

Characterization of Liposomes

Key Parameters and Methods:

Parameter	Method	Description
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Measures the hydrodynamic diameter and size distribution of the liposomes in suspension.
Zeta Potential	Laser Doppler Velocimetry	Indicates the surface charge of the liposomes, which is crucial for stability.
Encapsulation Efficiency (%EE)	HPLC, UV-Vis Spectroscopy	Quantifies the amount of drug encapsulated within the liposomes relative to the total amount of drug used.
Morphology	Transmission Electron Microscopy (TEM), Cryo-TEM	Visualizes the shape and lamellarity of the liposomes.

In Vitro Cellular Uptake Assay using Flow Cytometry

This protocol allows for the quantification of liposome uptake by cells.

Workflow:

Caption: Workflow for cellular uptake analysis by flow cytometry.

Detailed Steps:

• Cell Culture: Plate cells at a suitable density in multi-well plates and culture until they reach the desired confluency.

• Incubation: Incubate the cells with liposomes containing a fluorescent marker (e.g., rhodamine-PE, NBD-PE) for a specific duration.

• Washing: After incubation, wash the cells multiple times with cold PBS to remove any liposomes that are not internalized.

• Harvesting: Detach the cells from the plate using a suitable method, such as trypsinization.

• Analysis: Analyze the cell suspension using a flow cytometer to measure the fluorescence intensity, which correlates with the amount of internalized liposomes.

Signaling Pathways of Common Liposomal Drugs

DSPE-PEG-based liposomes are versatile carriers for a variety of therapeutic agents. Understanding the mechanism of action of the encapsulated drug is crucial for designing effective therapies.

Doxorubicin and the mTOR Signaling Pathway

Doxorubicin, a widely used chemotherapeutic agent, has been shown to impact the mTOR (mammalian target of rapamycin) signaling pathway, which is a central regulator of cell growth, proliferation, and survival.

Caption: Simplified diagram of doxorubicin's effect on the mTOR pathway.

Doxorubicin can induce the activation of the tumor suppressor protein p53. Activated p53 can, in turn, inhibit the mTOR pathway, leading to a decrease in cell growth and proliferation. This, along with other mechanisms, contributes to the anticancer effects of doxorubicin.

Paclitaxel and Microtubule Stabilization

Paclitaxel is another potent anticancer drug that functions by targeting microtubules, essential components of the cytoskeleton involved in cell division.

Caption: Mechanism of action of paclitaxel on microtubules.

Paclitaxel binds to the β-tubulin subunit of microtubules, promoting their polymerization and preventing their depolymerization. This "kinetic stabilization" of microtubules disrupts the dynamic instability required for proper mitotic spindle formation, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

Conclusion

The choice of a DSPE-PEG derivative significantly impacts the performance of a liposomal drug delivery system. While DSPE-PEG2000 remains the gold standard with a wealth of supporting data, other derivatives like m-PEG24-DSPE and those with different PEG lengths or functional groups offer opportunities to fine-tune the formulation for specific therapeutic goals. A shorter PEG chain, as in m-PEG24-DSPE, may offer a balance between adequate circulation time and potentially improved cellular interaction or drug loading for certain molecules. Conversely, longer PEG chains like DSPE-PEG5000 may provide enhanced steric protection. Functionalized DSPE-PEG derivatives are indispensable for active targeting strategies. The experimental protocols and comparative data presented in this guide are intended to provide a foundational understanding to aid in the rational design and selection of DSPE-PEG derivatives for novel and effective drug delivery systems.

References

• 1. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Performance of m-PEG24-DSPE in Drug Delivery: A Comparative Guide

In the landscape of advanced drug delivery systems, the modification of nanocarriers with polyethylene glycol (PEG) has become a cornerstone for enhancing therapeutic efficacy. Among the various PEGylated lipids, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (m-PEG2000-DSPE), a close and widely studied analog of m-PEG24-DSPE, has emerged as a critical component in the formulation of liposomes, micelles, and other nanoparticles. Its primary role is to create a hydrophilic protective layer on the surface of the nanocarrier, a feature that significantly improves the pharmacokinetic profile of the encapsulated therapeutic agents. This guide provides a comparative analysis of the performance of m-PEG-DSPE-containing nanocarriers against non-PEGylated alternatives, supported by experimental data and detailed methodologies.

Key Performance Metrics: A Comparative Analysis

The inclusion of m-PEG-DSPE in drug delivery formulations imparts several key advantages, most notably in drug encapsulation efficiency, stability, in vivo circulation time, and cellular uptake.

Drug Encapsulation Efficiency

The efficiency with which a drug is encapsulated within a nanocarrier is a critical determinant of its therapeutic potential and commercial viability. The presence of m-PEG-DSPE has been shown to positively influence encapsulation efficiency.

Comparative Data: Encapsulation Efficiency

Formulation Type	Drug	Key Lipids	m-PEG-DSPE Content (mol%)	Encapsulation Efficiency (%)	Reference
PEGylated Liposomes	Shikonin	DOPC/DSPG	5	89.4	[1]
Conventional Liposomes	Shikonin	DOPC/DSPG	0	76.5	[1]
PEGylated Liposomes	Podophyllotoxin	Soy Phosphatidylcholine, Cholesterol	5	87.11 ± 1.77	[2]
DSPE-mPEG2000 Micelles	Irinotecan (CPT-11)	DSPE-mPEG2000	100	90.0 ± 1.0	[1]
DSPE-mPEG2000 Micelles	Ridaforolimus	DSPE-mPEG2000	100	77.5 ± 1.6	[3]

As evidenced by the data, PEGylated liposomes demonstrate a notable increase in encapsulation efficiency compared to their conventional, non-PEGylated counterparts. For instance, the encapsulation of shikonin in liposomes saw an increase of approximately 13% with the inclusion of DSPE-mPEG2000. This enhancement is attributed to the steric hindrance provided by the PEG chains, which may create a more stable and less leaky lipid bilayer during the formulation process.

Stability and In Vivo Circulation Time

A major hurdle for intravenously administered nanocarriers is their rapid clearance from the bloodstream by the mononuclear phagocyte system (MPS), primarily in the liver and spleen. The "stealth" properties conferred by m-PEG-DSPE are instrumental in overcoming this challenge. The hydrophilic PEG chains create a steric barrier that reduces opsonization (the process of marking particles for phagocytosis) and subsequent uptake by macrophages.

Comparative Data: In Vivo Circulation

Formulation	Key Features	Animal Model	Half-life (t½)	Key Finding	Reference
DSPE-mPEG2000 Liposomes	6 mol% DSPE-mPEG2000, 200 nm diameter	Mice	> 24 hours (remained in circulation)	Significantly prolonged circulation time.
DSPE-mPEG2000 Micelles	Ridaforolimus-loaded	Rats	Increased by 170% vs. free drug	Micelle formulation significantly increased the half-life.
PEGylated Liposomes	Compared to non-PEGylated	Mice	-	PEGylated liposomes exhibit longer circulation times.
DSPE-PEG vs DMG-PEG LNPs	C18 vs C14 lipid anchor	Mice	Longer for DSPE-PEG	Longer lipid anchor (C18 in DSPE) leads to longer circulation.

Studies have demonstrated a dramatic increase in the circulation half-life of liposomes containing m-PEG-DSPE. For example, liposomes formulated with 6 mol% DSPE-mPEG2000 were observed to remain in the circulation of mice for over 24 hours. In another study, a micellar formulation of ridaforolimus using DSPE-mPEG2000 increased the drug's half-life by 170% in rats compared to the free drug. The length of the lipid anchor in the PEGylated lipid also plays a role, with the longer C18 chain of DSPE providing a more stable anchor and thus longer circulation compared to shorter chain lipids like DMG-PEG.

Cellular Uptake

The efficiency of cellular uptake is a crucial factor for drugs that act intracellularly. While the "stealth" properties of PEG can sometimes hinder interaction with target cells, formulations can be optimized to ensure efficient drug delivery. In many cases, the prolonged circulation and stability of PEGylated nanoparticles lead to enhanced accumulation in tumor tissues via the Enhanced Permeability and Retention (EPR) effect, ultimately resulting in increased cellular uptake over time.

One study demonstrated that a micelle formulation of ridaforolimus significantly improved its uptake in DU145 and MDA-1986 cancer cells at all tested concentrations compared to the free drug. Another study found that PEGylated liposomes, when paired with a targeting ligand, showed higher cellular uptake in cancer cells compared to non-targeted liposomes.

Experimental Protocols

The validation of m-PEG-DSPE performance relies on a set of standardized experimental procedures. Below are generalized protocols for key experiments.

Preparation of Liposomes by Thin-Film Hydration

This is a common method for preparing liposomes, including those containing m-PEG-DSPE.

• Lipid Dissolution : Dissolve the desired lipids (e.g., a primary phospholipid like DSPC, cholesterol, and m-PEG2000-DSPE) in a suitable organic solvent, such as a chloroform:methanol mixture, in a round-bottom flask.

• Film Formation : Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner wall of the flask.

• Drying : Place the flask under high vacuum for several hours to overnight to ensure the complete removal of any residual solvent.

• Hydration : Hydrate the lipid film with an aqueous solution (e.g., phosphate-buffered saline or a solution containing a hydrophilic drug) by gentle agitation at a temperature above the phase transition temperature of the lipids. This process leads to the formation of multilamellar vesicles (MLVs).

• Size Reduction : To obtain smaller, unilamellar vesicles (SUVs) with a more uniform size distribution, the MLV suspension is typically subjected to sonication or extrusion through polycarbonate membranes with a defined pore size.

Determination of Encapsulation Efficiency

This protocol outlines a common method to quantify the amount of drug successfully encapsulated within liposomes.

• Separation of Free Drug : Separate the unencapsulated drug from the liposome formulation. This is often achieved by methods such as ultracentrifugation, size exclusion chromatography (e.g., using a Sephadex column), or dialysis. For centrifugation, the liposome suspension is centrifuged at high speed, pelleting the liposomes while the unencapsulated drug remains in the supernatant.

• Quantification of Unencapsulated Drug : Measure the concentration of the drug in the supernatant (or the dialysate) using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or fluorescence spectroscopy, depending on the properties of the drug.

• Quantification of Total Drug : Disrupt the liposomes in a separate aliquot of the formulation using a detergent (e.g., Triton X-100) or a suitable organic solvent to release the encapsulated drug. Then, measure the total drug concentration using the same analytical method.

• Calculation : The encapsulation efficiency (EE%) is calculated using the following formula: EE% = [(Total Drug - Unencapsulated Drug) / Total Drug] x 100

In Vivo Circulation Half-Life Determination

This protocol describes a general procedure for assessing the circulation time of liposomes in an animal model.

• Animal Model : Utilize a suitable animal model, typically mice or rats.

• Formulation Administration : Intravenously inject the liposomal formulation (often containing a fluorescent or radiolabeled marker) into the animals through the tail vein.

• Blood Sampling : At predetermined time points (e.g., 5 min, 1, 2, 4, 8, 24 hours post-injection), collect small blood samples from the animals.

• Quantification of Marker : Process the blood samples (e.g., plasma separation) and quantify the concentration of the marker using an appropriate detection method (e.g., fluorescence measurement for a fluorescent marker or scintillation counting for a radiolabel).

• Pharmacokinetic Analysis : Plot the plasma concentration of the marker versus time and fit the data to a pharmacokinetic model (e.g., a one-compartment or two-compartment model) to calculate the circulation half-life (t½).

Visualizing the Role of m-PEG-DSPE

Graphviz diagrams can effectively illustrate the structural and functional aspects of m-PEG-DSPE in drug delivery.

Caption: Structure of a PEGylated liposome with m-PEG-DSPE.

Caption: Experimental workflow for evaluating liposome performance.

Caption: Mechanism of prolonged circulation for PEGylated liposomes.

References

• 1. mdpi.com [mdpi.com]
• 2. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Head-to-Head Comparison: m-PEG24-DSPE versus Other Leading Polymers for Nanoparticle Drug Delivery

For researchers, scientists, and drug development professionals, the choice of nanoparticle coating is a critical determinant of a drug delivery system's success. This guide provides an objective comparison of methoxy-poly(ethylene glycol)24-distearoylphosphatidylethanolamine (m-PEG24-DSPE) with other commonly used polymers for nanoparticle surface modification. The following sections present a synthesis of experimental data to inform the selection of the optimal coating for your therapeutic application.

The "stealth" properties conferred by polyethylene glycol (PEG)ylation are well-established in the field of nanomedicine. By creating a hydrophilic shield, PEG coatings reduce opsonization and subsequent clearance by the mononuclear phagocyte system, thereby prolonging the circulation half-life of nanoparticles.[1] m-PEG24-DSPE, a phospholipid-PEG conjugate, is a widely utilized component in these systems due to its biocompatibility and ability to stably anchor to the lipid bilayer of liposomes and other lipid-based nanoparticles.[2] However, a variety of other polymers, both synthetic and natural, are also employed, each with a unique set of properties that can be advantageous for specific applications. This guide will delve into a comparative analysis of these alternatives.

Key Performance Indicators: A Tabular Comparison

The following tables summarize key quantitative data from various studies to provide a comparative overview of different polymer coatings for nanoparticles. It is important to note that direct comparisons can be challenging as performance metrics are highly dependent on the specific nanoparticle core, the encapsulated drug, and the experimental conditions.

Table 1: Physicochemical Properties of Coated Nanoparticles

Polymer Coating	Nanoparticle Core	Drug/Payload	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
DSPE-PEG2000	Gold Nanoparticles	-	~13	-	-	[3][4]
DSPE-PEG5000	Gold Nanoparticles	-	~13	-	-	[3]
PLGA-PEG	PLGA	Docetaxel	~150-290	< 0.2	-
Chitosan-coated PLGA	PLGA	-	~245	~0.103	+23.8
PEG-coated PLGA	PLGA	-	-	-	-
DSPE-PEG2000	Liposome	Doxorubicin	~116.6	0.112	-13.7
DSPE-PEG (Varying Lengths)	Liposome	-	-	-	-20 to -25
DMG-PEG	Lipid Nanoparticle	siRNA	~70-195	< 0.2	-

Table 2: In Vitro Performance of Coated Nanoparticles

Polymer Coating	Nanoparticle System	Drug	Encapsulation Efficiency (%)	Drug Loading (%)	In Vitro Release Profile	Reference
DSPE-mPEG2000	Micelles	CPT-11	76.57 - 95.22	-	Sustained release
PLGA-Chitosan-PEG	PLGA	Disulfiram	High	-	Biphasic: initial burst followed by sustained release
DSPE-PEG-Folate (Varying Lengths)	Liposomes	Doxorubicin	-	-	-

Table 3: In Vivo Pharmacokinetics of Coated Nanoparticles

Polymer Coating	Nanoparticle System	Animal Model	Blood Half-life (t1/2)	Tumor Accumulation	Liver Accumulation	Spleen Accumulation	Reference
DSPE-PEG5000	Gold Nanoparticles	Rat	57 h	-	High	High
DSPE-PEG2000	Gold Nanoparticles	Mouse	28.5 h	-	-	-
DSPE-PEG (High DSPE proportion)	Lipid Nanoparticle	Mouse	Increased	Increased in injured brain	Decreased	Increased
DMG-PEG (Low DSPE proportion)	Lipid Nanoparticle	Mouse	Decreased	-	Increased	-
Single PEG2k	Polyion Complex Micelles	-	Prolonged	Increased	Reduced	Reduced
Mixed PEG2k and PEG550	Polyion Complex Micelles	-	Reduced	-	Increased	Increased

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of protocols used in the cited studies for the preparation and characterization of polymer-coated nanoparticles.

Preparation of DSPE-PEG Coated Nanoparticles (Hydration Method)

This method is commonly used for the preparation of liposomes and micelles.

• Lipid Film Formation: DSPE-PEG2000 and other lipid components are dissolved in an organic solvent (e.g., chloroform). The solvent is then removed under reduced pressure using a rotary evaporator to form a thin lipid film on the wall of a round-bottom flask.

• Hydration: The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by gentle rotation above the lipid transition temperature. This process leads to the self-assembly of lipids into nanoparticles.

• Sizing: To obtain a uniform size distribution, the nanoparticle suspension is subjected to sonication or extrusion through polycarbonate membranes with defined pore sizes.

A study by Takayama et al. utilized a hydration method to prepare nanoparticles using DSPE-PEG2000 and Soluplus. The components were dissolved in chloroform, followed by solvent evaporation to form a lipid film, which was then hydrated with an aqueous solvent.

Characterization of Nanoparticles

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Method: Dynamic Light Scattering (DLS) is the standard technique used to determine the hydrodynamic diameter and PDI of nanoparticles in suspension.

• Procedure: A small aliquot of the nanoparticle suspension is diluted in an appropriate buffer and placed in a cuvette. The instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the particles and correlates this to their size. The PDI value indicates the breadth of the size distribution.

2. Zeta Potential Measurement:

• Method: Electrophoretic Light Scattering (ELS) is used to measure the surface charge of nanoparticles.

• Procedure: The nanoparticle suspension is placed in a specialized zeta cell containing electrodes. An electric field is applied, causing the charged particles to move towards the oppositely charged electrode. The velocity of this movement is measured and used to calculate the zeta potential. Samples are typically prepared in a low ionic strength medium like 10 mM NaCl.

3. Encapsulation Efficiency and Drug Loading:

• Method: To determine the amount of drug successfully encapsulated within the nanoparticles, a separation technique is employed to separate the nanoparticles from the unencapsulated (free) drug. This is often followed by quantification of the drug in each fraction using techniques like High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

• Procedure for Encapsulation Efficiency (EE):

  • Separate the nanoparticles from the aqueous phase containing free drug using methods like centrifugation, dialysis, or size exclusion chromatography.

  • Disrupt the nanoparticles using a suitable solvent or detergent to release the encapsulated drug.

  • Quantify the amount of drug in the nanoparticle fraction and in the initial formulation.

  • EE (%) is calculated as: (Mass of drug in nanoparticles / Total mass of drug used) x 100.

• Procedure for Drug Loading (DL):

  • After separating and purifying the nanoparticles, a known amount of the lyophilized or concentrated nanoparticle formulation is taken.

  • The amount of encapsulated drug is quantified.

  • DL (%) is calculated as: (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100.

Visualizing the Concepts

The following diagrams, generated using the DOT language, illustrate key concepts in nanoparticle coating and drug delivery.

Caption: Workflow for the preparation and characterization of polymer-coated nanoparticles.

Caption: The "stealth" effect of PEGylation on nanoparticles.

Concluding Remarks

The selection of a polymer for nanoparticle coating is a multifaceted decision that requires careful consideration of the desired physicochemical properties, drug release kinetics, and in vivo performance. m-PEG24-DSPE remains a robust and widely used option, particularly for lipid-based nanoparticles, offering a good balance of stability and "stealth" properties. The length of the PEG chain in DSPE-PEG conjugates has a significant impact on in vivo performance, with longer chains generally leading to longer circulation times.

However, alternative polymers such as PLGA-PEG and chitosan offer their own unique advantages. PLGA-based systems are biodegradable and have a well-established regulatory profile, while chitosan, a natural polymer, can provide mucoadhesive properties and a positive surface charge, which can be beneficial for specific delivery routes and cellular interactions.

Ultimately, the optimal polymer coating will be application-specific. The data presented in this guide, compiled from various experimental studies, is intended to serve as a valuable resource for researchers in making an informed decision for their drug delivery system design. Further empirical investigation is always recommended to validate the performance of a chosen polymer coating for a specific nanoparticle formulation and therapeutic agent.

References

• 1. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics, Biodistribution, and Biosafety of PEGylated Gold Nanoparticles In Vivo [mdpi.com]
• 4. Pharmacokinetics of PEGylated Gold Nanoparticles: In Vitro—In Vivo Correlation - PMC [pmc.ncbi.nlm.nih.gov]

The Influence of PEG Chain Length on DSPE-Based Drug Delivery Systems: A Comparative Analysis

For researchers, scientists, and drug development professionals, the selection of an appropriate polyethylene glycol (PEG) chain length for 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) is a critical parameter in the design of liposomal and micellar drug delivery systems. This decision significantly impacts the nanoparticle's physicochemical properties, in vivo performance, and ultimately, its therapeutic efficacy. This guide provides a comparative analysis of different DSPE-PEG chain lengths, supported by experimental data, to aid in the rational design of next-generation nanomedicines.

The "stealth" properties conferred by PEGylation—the process of attaching PEG chains to a nanoparticle surface—are well-established. This hydrophilic shield sterically hinders the adsorption of opsonins, plasma proteins that mark nanoparticles for rapid clearance by the mononuclear phagocyte system (MPS), thereby prolonging circulation time.[1][2][3] However, the length of the PEG chain is a double-edged sword, influencing not only circulation half-life but also drug encapsulation efficiency, cellular uptake, and biodistribution.

Physicochemical Properties: A Balancing Act

The choice of DSPE-PEG length directly affects the fundamental characteristics of the resulting nanoparticles. Shorter PEG chains may not provide sufficient steric hindrance for effective opsonin repulsion, while excessively long chains can negatively impact drug loading and cellular interactions.

A study investigating DSPE-PEG with molecular weights of 2000, 3000, and 5000 Da found that the critical micelle concentration (CMC) increased with longer PEG chains, ranging from 0.5 to 1.5 µM.[4] This suggests that micelles formed with shorter PEG chains are more stable upon dilution in the bloodstream. In terms of drug solubilization, DSPE-PEG 2000 micelles demonstrated greater solubilization of diazepam compared to DSPE-PEG 5000 micelles in their simple form.[4]

DSPE-PEG Molecular Weight (Da)	Critical Micelle Concentration (µM)	Drug Solubilization (Diazepam)	Reference
2000	~0.5-1.0	Higher
3000	Intermediate	Not specified
5000	~1.0-1.5	Lower

In Vivo Performance: Circulation, Biodistribution, and Cellular Uptake

The in vivo fate of DSPE-PEG nanoparticles is intricately linked to the PEG chain length. Longer PEG chains generally lead to a more pronounced steric barrier, resulting in longer circulation times and altered biodistribution profiles.

One study demonstrated a clear correlation between the acyl chain length of the PEG-lipid and circulation half-life. At a 1.5 mol% concentration, the circulation half-life of lipid nanoparticles increased from 0.64 hours with a C14 acyl chain to 4.03 hours with a C18 acyl chain (as in DSPE). Another study directly comparing DSPE-PEG2000 and DSPE-PEG5000 in liposomes found that the circulation half-life increased from 21 minutes for PEG2000-modified liposomes to 75 minutes for PEG5000-modified ones, compared to 13 minutes for unmodified liposomes.

This prolonged circulation is often accompanied by reduced accumulation in the liver and spleen, the primary organs of the MPS. However, an excessively dense or long PEG shield can also hinder the interaction of the nanoparticle with target cells, a phenomenon known as the "PEG dilemma". While PEGylation generally reduces cellular uptake compared to non-PEGylated counterparts, the effect of different PEG lengths on uptake by target cells can be complex and cell-line dependent. For instance, one study found negligible differences in intracellular uptake in glioblastoma cells between liposomes formulated with DSPE-PEG750 and DSPE-PEG2000.

DSPE-PEG Molecular Weight (Da)	Circulation Half-Life	Liver & Spleen Uptake	Cellular Uptake	Reference
Unmodified	13 min	High	High (by phagocytes)
2000	21 min	Reduced	Reduced
5000	75 min	Further Reduced	Potentially more reduced

Experimental Protocols

Preparation of DSPE-PEG Micelles

A common method for preparing DSPE-PEG micelles is the film hydration method.

Fig. 1: Workflow for DSPE-PEG micelle preparation and passive drug loading.

Protocol:

• Dissolution: Dissolve the desired amount of DSPE-PEG and the hydrophobic drug in a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture) in a round-bottom flask.

• Film Formation: Remove the organic solvent using a rotary evaporator under vacuum to form a thin lipid film on the flask wall.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by gentle rotation at a temperature above the phase transition temperature of the DSPE.

• Sonication: Sonicate the resulting suspension using a bath or probe sonicator to reduce the size and lamellarity of the particles, leading to the formation of micelles.

• Drug Loading (for passive loading): For passive loading, the drug can be co-dissolved with the DSPE-PEG in the initial step. For active loading, the drug is incubated with pre-formed micelles.

• Purification: Remove any unloaded drug and impurities by methods such as dialysis, size exclusion chromatography, or ultracentrifugation.

In Vitro Cellular Uptake Assay

To assess the impact of PEG chain length on cellular internalization, a fluorescence-based uptake assay is commonly employed.

Fig. 2: Experimental workflow for an in vitro cellular uptake assay.

Protocol:

• Cell Seeding: Plate the target cells (e.g., cancer cell line) in a multi-well plate and allow them to adhere overnight.

• Incubation: Prepare fluorescently labeled DSPE-PEG nanoparticles (e.g., incorporating a fluorescent lipid) with different PEG chain lengths. Incubate the cells with these nanoparticle suspensions for a defined period.

• Washing: After incubation, wash the cells multiple times with cold PBS to remove any nanoparticles that have not been internalized.

• Analysis:

  • Quantitative Analysis: Lyse the cells and measure the fluorescence intensity of the cell lysate using a fluorometer.

  • Qualitative Analysis: Visualize the cellular uptake of the nanoparticles using confocal microscopy or flow cytometry.

In Vivo Biodistribution Study

Animal models are essential for understanding how PEG chain length affects the biodistribution of nanoparticles.

Fig. 3: General workflow for an in vivo biodistribution study of nanoparticles.

Protocol:

• Nanoparticle Labeling: Label the DSPE-PEG nanoparticles with a suitable tracer, such as a fluorescent dye for optical imaging or a radionuclide for scintigraphic imaging or gamma counting.

• Administration: Administer the labeled nanoparticles to the animal model, typically via intravenous injection.

• Sample Collection: At various time points post-injection, collect blood samples and harvest major organs (e.g., liver, spleen, kidneys, lungs, heart, and tumor if applicable).

• Quantification: Determine the amount of nanoparticles in each organ by measuring the signal from the label (e.g., fluorescence intensity or radioactivity). The results are often expressed as a percentage of the injected dose per gram of tissue (%ID/g).

Conclusion

The selection of the DSPE-PEG chain length is a critical optimization parameter in the formulation of nanocarriers. While longer PEG chains, such as in DSPE-PEG5000, can significantly enhance circulation time, this may come at the cost of reduced drug loading and potentially hindered cellular uptake. Conversely, shorter chains like those in DSPE-PEG2000 may offer a better balance between stability, drug encapsulation, and biological activity. The optimal PEG length is highly dependent on the specific drug, the therapeutic application, and the target tissue. Therefore, a thorough comparative analysis, as outlined in this guide, is essential for the rational design of effective and safe DSPE-PEG-based drug delivery systems.

References

• 1. Influence of Polyethylene Glycol Lipid Desorption Rates on Pharmacokinetics and Pharmacodynamics of siRNA Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of polyethyleneglycol (PEG) chain length on the bio–nano-interactions between PEGylated lipid nanoparticles and biological fluids: from nanostructure to uptake in cancer cells - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. Influence of PEG coating on the biodistribution and tumor accumulation of pH-sensitive liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]

in vitro and in vivo comparison of m-PEG24-DSPE formulations

An Objective Comparison of m-PEG-DSPE Formulations: In Vitro and In Vivo Performance

This guide provides a detailed comparison of drug formulations utilizing 1,2-distearoyl-sn-glycero-3-phosphoethanolamine modified with polyethylene glycol (m-PEG-DSPE). It is intended for researchers, scientists, and professionals in drug development seeking to evaluate the performance of these lipid-polymer conjugates in various nanocarrier systems. The focus is on the in vitro and in vivo characteristics that are critical for advancing therapeutic candidates. m-PEG-DSPE is a widely used, biocompatible, and biodegradable amphiphilic material integral to the formulation of nanocarriers like liposomes and micelles.[1][2] Its primary role is to improve stability, enhance drug encapsulation efficiency, and prolong circulation time in the bloodstream.[1][2]

The initial assessment of any nanoparticle formulation involves a thorough characterization of its physical and chemical properties. These parameters are fundamental determinants of the formulation's stability, drug-loading capacity, and subsequent biological interactions. Formulations based on m-PEG-DSPE can be tailored to achieve specific sizes and surface charges suitable for targeted drug delivery.

Table 1: Physicochemical Properties of Various m-PEG-DSPE Formulations

Formulation Type	Drug Loaded	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (EE%)	Drug Loading (LC%)	Reference
Long-Circulating Liposome	Podophyllotoxin	168.91 ± 7.07	0.19 ± 0.04	-24.37 ± 0.36	87.11 ± 1.77	N/A	[3]
pH-Sensitive Mixed Micelle	Paclitaxel (PCT)	110 - 135	N/A	N/A	88	5
Micelle	Cabozantinib	11	Narrow	N/A	78.37 ± 1.34	5.45 ± 0.09
Micelle	Doxorubicin (DOX)	N/A	N/A	-30.87 to -28.67	86.1 - 97.5	N/A
Micelle	Ridaforolimus	33 ± 15	N/A	N/A	N/A	N/A
PEGylated Nanoliposome	Hydroxyurea (HU)	338.2	N/A	N/A	64.2	N/A
PEGylated Nanoliposome	Melphalan (MEL)	~115	~0.15	~ -21	~95	~14
Micelle	Radiolabeled (99mTc)	9.6 ± 0.6	Mono-modal	-2.7 ± 1.1	N/A	N/A

N/A: Not Available in the cited source.

Experimental Protocols

Preparation of Micelles by Thin-Film Rehydration

A common method for preparing m-PEG-DSPE micelles involves the thin-film rehydration technique.

• Solubilization: The drug (e.g., Cabozantinib) and the DSPE-PEG conjugate are dissolved in an organic solvent like a chloroform-methanol mixture.

• Film Formation: The organic solvent is removed under reduced pressure using a rotary evaporator. This process leaves a thin, uniform lipid-drug film on the inner surface of the flask.

• Hydration: The film is hydrated with an aqueous buffer solution (e.g., PBS, pH 7.4) by gentle rotation. This step allows the amphiphilic DSPE-PEG molecules to self-assemble into micelles, encapsulating the hydrophobic drug within their core.

• Purification/Sterilization: The resulting micellar solution is typically passed through a syringe filter (e.g., 0.22 µm) to remove any un-encapsulated drug aggregates and to ensure sterility.

• Lyophilization (Optional): For long-term storage, the micelle solution can be lyophilized (freeze-dried) to produce a stable powder, which can be reconstituted with water before use.

Characterization of Particle Size and Zeta Potential

Dynamic Light Scattering (DLS) is the standard technique used to measure the hydrodynamic diameter and polydispersity index (PDI) of nanoparticles in a solution. The Zeta Potential, which indicates the surface charge and predicts the stability of the colloidal suspension, is measured using Laser Doppler Electrophoresis.

References

• 1. researchgate.net [researchgate.net]
• 2. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DSPE-mPEG2000-Modified Podophyllotoxin Long-Circulating Liposomes for Targeted Delivery: Their Preparation, Characterization, and Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Biocompatibility of m-PEG24-DSPE: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The biocompatibility of drug delivery vehicles is a critical determinant of their clinical success. Methoxy-poly(ethylene glycol)24-distearoylphosphatidylethanolamine (m-PEG24-DSPE) is a frequently utilized excipient in nanoparticle formulations, prized for its ability to confer "stealth" characteristics and enhance systemic circulation times. However, concerns regarding the immunogenicity of polyethylene glycol (PEG) have spurred the development of alternative biocompatible polymers. This guide provides an objective comparison of the biocompatibility of m-PEG24-DSPE with its alternatives, supported by experimental data and detailed methodologies.

Executive Summary

This guide delves into the key aspects of biocompatibility for m-PEG24-DSPE and its alternatives, focusing on three primary assays: cytotoxicity, hemolytic activity, and complement activation. While direct comparative quantitative data for m-PEG24-DSPE is limited in publicly available literature, this guide synthesizes existing data for structurally similar PEG-DSPE variants and promising alternatives like polysarcosine (pSar) and poly(2-oxazoline)s (POx). The overarching goal is to provide a framework for researchers to assess the biocompatibility of these materials in their own drug delivery systems.

Data Presentation: Comparative Biocompatibility Metrics

The following tables summarize representative quantitative data from studies on various PEG-DSPE conjugates and their alternatives. It is crucial to note that these values are context-dependent and can vary based on the specific nanoparticle formulation, cell line, and assay conditions.

Table 1: In Vitro Cytotoxicity Data (IC50 Values)

Material	Cell Line	IC50 (µg/mL)	Reference
DSPE-PEG(5000) amine SWCNTs	SKOV3	50	[1]
DSPE-PEG(5000) amine SWCNTs	HEPG2	300	[1]
DSPE-PEG(5000) amine SWCNTs	A549	370	[1]
Polysarcosine-lipid micelles	-	Generally low cytotoxicity reported	[1][]
Poly(2-oxazoline)-based materials	Various	Generally low cytotoxicity reported

Table 2: Hemolytic Activity Data

Material	Concentration	Hemolysis (%)	Reference
DOPC – DSPE‐mPEG AuNRs	100 µg/mL	8
PSS-AuNRs	100 µg/mL	24
CTAB-AuNRs	100 µg/mL	73
PEG (20,000 MW)	0.1%	Reduced hemolysis by >40% vs PBS

Note: This data highlights the ability of PEGylation to reduce hemolysis compared to other surface coatings. Specific data for m-PEG24-DSPE is not available.

Table 3: Complement Activation Data

Material	Assay	Result	Reference
PEGylated liposomes	SC5b-9 generation	Significant increase in the presence of anti-PEG IgM
PEGylated SWNTs	SC5b-9 generation	Significant increase
Polysarcosine-modified nanoparticles	Complement activation	Negligible activation reported
Poly(2-oxazoline)s	Complement activation	Generally low activation reported

Note: PEGylated materials can activate the complement system, particularly in the presence of pre-existing anti-PEG antibodies. Alternatives like polysarcosine are being explored for their lower potential for complement activation.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment and comparison of biocompatibility. Below are summaries of standard protocols for the key assays discussed.

In Vitro Cytotoxicity Assay: MTT Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Test material (e.g., m-PEG24-DSPE formulated nanoparticles) and controls

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 2% acetic acid, and 16% SDS)

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Remove the culture medium and add fresh medium containing various concentrations of the test material. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: After incubation, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value, the concentration of the test material that causes a 50% reduction in cell viability, can then be determined.

Hemolysis Assay Protocol

This assay evaluates the potential of a material to damage red blood cells (RBCs), leading to the release of hemoglobin.

Materials:

• Freshly collected whole blood with an anticoagulant (e.g., heparin)

• Phosphate-buffered saline (PBS)

• Test material and controls (positive control: Triton X-100; negative control: PBS)

• Centrifuge

• 96-well plates

• Spectrophotometer

Procedure:

• RBC Preparation: Centrifuge the whole blood to pellet the RBCs. Wash the RBCs several times with PBS to remove plasma and buffy coat. Resuspend the washed RBCs in PBS to a desired concentration (e.g., 2% v/v).

• Incubation: In a 96-well plate, mix the RBC suspension with various concentrations of the test material. Include positive and negative controls.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 1-2 hours) with gentle agitation.

• Centrifugation: Centrifuge the plate to pellet intact RBCs and cell debris.

• Hemoglobin Measurement: Carefully transfer the supernatant to a new 96-well plate and measure the absorbance of the released hemoglobin at a wavelength of 540 nm.

• Data Analysis: Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] * 100

Complement Activation Assay: C3 Cleavage

This assay measures the activation of the complement system, a key component of the innate immune system. Activation leads to the cleavage of complement protein C3 into C3a and C3b.

Materials:

• Normal human serum (as a source of complement proteins)

• Test material and controls (positive control: zymosan; negative control: saline)

• EDTA-containing buffer (to stop the reaction)

• SDS-PAGE reagents and equipment

• Western blot reagents and equipment

• Anti-C3 antibody

Procedure:

• Incubation: Incubate the test material with normal human serum at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding an EDTA-containing buffer.

• SDS-PAGE: Separate the serum proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Western Blotting: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunodetection: Block the membrane and then probe with a primary antibody specific for C3. This antibody should recognize both intact C3 and its cleavage products.

• Detection: Use a labeled secondary antibody and a suitable detection reagent to visualize the protein bands.

• Analysis: Analyze the resulting bands to determine the extent of C3 cleavage. The appearance of C3 cleavage products (e.g., C3b, iC3b, C3c) indicates complement activation.

Mandatory Visualizations

Signaling Pathway: Complement Activation by PEGylated Nanoparticles

The complement system can be activated by PEGylated nanoparticles primarily through the classical and lectin pathways, especially in the presence of anti-PEG antibodies.

References

• 1. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Validation of Drug Release Kinetics from m-PEG24-DSPE Carriers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the drug release kinetics from 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-24] (m-PEG24-DSPE) carriers against alternative delivery systems. Supporting experimental data, detailed methodologies, and visual workflows are presented to aid in the selection and validation of appropriate drug delivery vehicles.

Comparative Analysis of Drug Release Kinetics

The in vitro release of a therapeutic agent from its carrier is a critical parameter influencing its pharmacokinetic profile and therapeutic efficacy. This section compares the release kinetics of a model drug, doxorubicin, from carriers formulated with m-PEG2000-DSPE and a modified carrier, DSPE-PEG-C60, which incorporates a fullerene derivative.

Table 1: Cumulative Drug Release of Doxorubicin from Micellar Carriers

Time (hours)	Cumulative Release from DSPE-PEG-NH2 Micelles (%)	Cumulative Release from DSPE-PEG-C60 Micelles (%)
0	0	0
2	~15	~12
4	~22	~18
8	~30	~25
12	~38	~32
24	~45	~38
48	52	41

Data adapted from a study evaluating doxorubicin release from DSPE-PEG based micelles. The study used DSPE-PEG-NH2 as the base carrier, which has comparable properties to m-PEG-DSPE for forming the micellar shell[1]. The ratio of carrier to drug was 10:1 (w/w) and the release was measured in phosphate buffer at pH 7.4[1].

The data indicates a sustained release profile for both carrier types. The introduction of the C60 fullerene derivative to the DSPE-PEG structure resulted in a slightly slower release of doxorubicin over the 48-hour period[1]. This suggests that modifications to the core or shell of the micelle can modulate the drug release kinetics.

In a separate study, the release of doxorubicin from mixed micelles composed of Pluronic P123 and PEG2000-DSPE was compared to micelles made of PEG2000-DSPE alone at different pH values. At a physiological pH of 7.4, the cumulative release after approximately 48 hours was around 24% for the PEG2000-DSPE micelles and 25% for the mixed P123-PEG2000-DSPE micelles[2]. This indicates that the addition of Pluronic P123 did not significantly alter the release rate under these conditions[2]. However, at a more acidic pH of 5.0, simulating a tumor microenvironment, the release from both formulations was significantly faster, reaching approximately 78% for both. This highlights the potential for pH-sensitive drug release from these carrier systems.

Experimental Protocols

Accurate and reproducible validation of drug release kinetics relies on well-defined experimental protocols. The two most common in vitro methods for nanoparticle and micelle-based carriers are the dialysis method and the sample and separate technique.

Dialysis Method

This technique physically separates the drug-loaded nanoparticles from the release medium using a semi-permeable membrane, allowing for the analysis of the released drug over time.

a. Materials and Equipment:

• Dialysis tubing or cassette with a specific molecular weight cut-off (MWCO) (e.g., 10 kDa)

• Release medium (e.g., Phosphate Buffered Saline, pH 7.4)

• Stirring plate and stir bar

• Constant temperature incubator or water bath (37°C)

• Syringes and needles for sampling

• Analytical instrument for drug quantification (e.g., HPLC, UV-Vis Spectrophotometer)

b. Step-by-Step Procedure:

• Preparation of Dialysis Membrane: Hydrate the dialysis membrane according to the manufacturer's instructions. This typically involves soaking it in the release medium for a specified period.

• Sample Loading: Accurately measure a known volume of the nanoparticle suspension (e.g., 3 mL) and load it into the dialysis bag or cassette.

• Initiation of Release Study: Seal the dialysis bag/cassette and place it in a vessel containing a larger, known volume of pre-warmed release medium (e.g., 200 mL). The large volume of the external medium helps to maintain sink conditions.

• Incubation: Place the entire setup in an incubator or water bath set at 37°C with continuous stirring (e.g., 100 rpm).

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small, fixed volume of the release medium from the external vessel.

• Medium Replenishment: Immediately after each sampling, replace the withdrawn volume with an equal amount of fresh, pre-warmed release medium to maintain a constant volume and sink conditions.

• Sample Analysis: Quantify the concentration of the released drug in the collected samples using a validated analytical method.

• Data Calculation: Calculate the cumulative amount and percentage of drug released at each time point, correcting for the drug removed during previous sampling.

Sample and Separate Method

This method involves dispersing the drug-loaded nanoparticles directly into the release medium and separating the nanoparticles from the medium at various time points to measure the amount of released drug.

a. Materials and Equipment:

• Centrifuge tubes or vials

• Release medium (e.g., Phosphate Buffered Saline, pH 7.4)

• Shaking incubator or water bath (37°C)

• Centrifuge or ultrafiltration device for separation

• Syringes and filters (if using filtration)

• Analytical instrument for drug quantification (e.g., HPLC, UV-Vis Spectrophotometer)

b. Step-by-Step Procedure:

• Dispersion: Disperse a known amount of the drug-loaded nanoparticles into a specified volume of release medium in a centrifuge tube or vial.

• Incubation: Place the tubes in a shaking incubator or water bath at 37°C with continuous agitation to ensure uniform dispersion.

• Sampling and Separation: At each designated time point, take a sample of the dispersion. Separate the nanoparticles from the release medium using either high-speed centrifugation or ultrafiltration.

• Supernatant/Filtrate Collection: Carefully collect the supernatant (after centrifugation) or the filtrate (after ultrafiltration), which contains the released drug.

• Sample Analysis: Analyze the drug concentration in the collected supernatant or filtrate using a validated analytical method.

• Data Calculation: Determine the cumulative percentage of drug released over time.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the dialysis and sample and separate methods.

Caption: Workflow for the dialysis-based in vitro drug release assay.

Caption: Workflow for the sample and separate in vitro drug release assay.

References

• 1. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. e-century.us [e-century.us]

Quantitative Analysis of m-PEG24-DSPE in Biological Samples: A Comparative Guide

For researchers and drug development professionals working with PEGylated liposomal drug delivery systems, accurate quantification of components like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (m-PEG24-DSPE) in biological matrices is critical for pharmacokinetic, toxicokinetic, and biodistribution studies. This guide provides a comparative overview of the most prevalent analytical methods for this purpose: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD).

Comparison of Quantitative Methods

The choice of analytical method for m-PEG24-DSPE quantification depends on the required sensitivity, selectivity, and the nature of the biological matrix. While LC-MS/MS offers the highest sensitivity and specificity, HPLC-CAD provides a viable alternative, particularly for the simultaneous analysis of multiple lipid components.

Feature	LC-MS/MS	HPLC-CAD	Direct ELISA
Principle	Separation by chromatography, followed by mass-based detection and fragmentation for specific quantification.	Separation by chromatography, followed by universal detection based on charged aerosol particles.	Immunoassay based on the specific binding of an antibody to the PEG moiety.
Sensitivity	High (pg/mL to low ng/mL range)[1]	Moderate (low µg/mL range)[2]	Moderate to high, but can be variable.
Specificity	Very high, based on parent and fragment ion masses.	Moderate, separates based on chromatography, but detection is non-specific.	High, dependent on antibody specificity.
Matrix Effect	Can be significant, often requires extensive sample cleanup and use of internal standards.	Less susceptible to matrix effects compared to MS, but still requires sample preparation.	Can be affected by matrix components; requires careful optimization.
Throughput	High, with typical run times of a few minutes per sample.	Moderate to high, with run times comparable to LC-MS/MS.	High, suitable for screening large numbers of samples.
Instrumentation	Requires a sophisticated and expensive LC-MS/MS system.	Requires an HPLC system with a CAD detector, which is less expensive than a mass spectrometer.	Requires a standard ELISA plate reader.
Primary Application	Targeted, sensitive quantification for pharmacokinetic and biodistribution studies.	Quantification of major lipid components in formulations and biological samples.	Primarily for anti-PEG antibody detection; less common for direct quantification of PEGylated lipids.

Experimental Protocols and Workflows

Detailed methodologies are crucial for reproducing analytical results. Below are representative protocols for LC-MS/MS and HPLC-CAD, along with visual workflows.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the quantification of m-PEG24-DSPE in complex biological matrices like plasma and tissue homogenates.[3][4][5]

Sample Preparation: Effective sample preparation is critical to remove interfering substances and enrich the analyte. A common approach involves protein precipitation followed by liquid-liquid extraction.

• To 100 µL of plasma sample, add an internal standard (e.g., a deuterated analog of m-PEG24-DSPE).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a new tube.

• Perform a liquid-liquid extraction by adding 500 µL of methyl tert-butyl ether (MTBE).

• Vortex and centrifuge to separate the layers.

• Evaporate the organic layer to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., 100 µL of methanol/water 80:20 v/v) for injection.

LC-MS/MS Parameters:

Parameter	Typical Value
LC Column	C18 or C8 reversed-phase column (e.g., 2.1 x 50 mm, 1.9 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile/isopropanol (50:50 v/v)
Flow Rate	0.3 - 0.5 mL/min
Gradient	A suitable gradient to separate the analyte from matrix components.
Ionization Mode	Electrospray Ionization (ESI), positive mode.
MS/MS Detection	Multiple Reaction Monitoring (MRM). Due to the polydispersity of the PEG chain, a common strategy is to use in-source collision-induced dissociation (CID) to generate specific fragment ions of the PEG backbone (e.g., m/z 89.0, 133.1) for monitoring.

Workflow for LC-MS/MS Analysis:

LC-MS/MS analytical workflow for m-PEG24-DSPE.

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

HPLC-CAD is a robust method for the quantification of lipids, including m-PEG24-DSPE, that lack a UV chromophore. It offers near-universal response for non-volatile analytes, making it suitable for analyzing multiple lipid components simultaneously.

Sample Preparation: Sample preparation for HPLC-CAD is similar to that for LC-MS/MS, focusing on the removal of proteins and other interfering substances.

• To 100 µL of plasma, add an internal standard.

• Perform protein precipitation with a solvent like methanol or acetonitrile.

• Centrifuge and collect the supernatant.

• The supernatant may be directly injected or subjected to further cleanup like solid-phase extraction (SPE) if necessary.

HPLC-CAD Parameters:

Parameter	Typical Value
LC Column	C18 or C8 reversed-phase column (e.g., 4.6 x 150 mm, 3 µm)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in water
Mobile Phase B	0.1% TFA in methanol
Flow Rate	1.0 mL/min
Column Temperature	50 °C
CAD Settings	Evaporation temperature and other settings optimized according to the manufacturer's recommendations.

Workflow for HPLC-CAD Analysis:

HPLC-CAD analytical workflow for m-PEG24-DSPE.

Enzyme-Linked Immunosorbent Assay (ELISA)

While less common for the direct quantification of m-PEG24-DSPE, ELISA can be a useful tool, particularly for high-throughput screening. The most prevalent use of ELISA in the context of PEGylated materials is the detection of anti-PEG antibodies, which can have significant implications for the in vivo performance of the drug delivery system. However, competitive ELISA formats can be developed for the direct quantification of PEG.

Direct Competitive ELISA Protocol (Conceptual):

• Coating: Microtiter plates are coated with a monoclonal antibody specific to the PEG moiety.

• Blocking: Unbound sites on the plate are blocked with a protein solution (e.g., BSA or milk powder) to prevent non-specific binding.

• Competition: Samples or standards containing m-PEG24-DSPE are added to the wells along with a known amount of enzyme-conjugated m-PEG24-DSPE. The free and conjugated analyte compete for binding to the coated antibody.

• Washing: The plate is washed to remove unbound reagents.

• Substrate Addition: A chromogenic substrate is added, which is converted by the enzyme on the conjugated analyte, producing a color change.

• Detection: The absorbance is read using a plate reader. The signal intensity is inversely proportional to the concentration of m-PEG24-DSPE in the sample.

Logical Relationship in Competitive ELISA:

References

• 1. Pharmacokinetic Evaluation of a DSPE-PEG2000 Micellar Formulation of Ridaforolimus in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RP-HPLC-CAD method for the rapid analysis of lipids used in lipid nanoparticles derived from dual centrifugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of polyethylene glycol (PEG) and PEGylated proteins in animal tissues by LC-MS/MS coupled with in-source CID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of polyethylene glycol (PEG) and PEGylated proteins in animal tissues by LC-MS/MS coupled with in-source CID. | Semantic Scholar [semanticscholar.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]

The Efficacy of m-PEG-DSPE in Cancer Drug Delivery: A Comparative Analysis

A comprehensive review of methoxy-poly(ethylene glycol)-distearoylphosphatidylethanolamine (m-PEG-DSPE) based nanocarriers, a cornerstone in targeted cancer therapy, reveals varying efficacy across different cancer models. This guide provides a comparative analysis of m-PEG-DSPE liposomes and micelles in lung, breast, and ovarian cancer, supported by experimental data, detailed methodologies, and visual representations of key biological pathways.

Methoxy-poly(ethylene glycol)-distearoylphosphatidylethanolamine, commonly with a PEG molecular weight of 2000 Daltons (m-PEG2000-DSPE), is a widely utilized phospholipid-polymer conjugate in the formulation of nanocarriers for drug delivery.[1][2][3] Its amphiphilic nature, biocompatibility, and ability to prolong circulation time in the bloodstream have made it a valuable component in the development of "stealth" liposomes and micelles.[1][2] These nanocarriers are designed to enhance the therapeutic index of anticancer drugs by increasing their accumulation in tumor tissues through the enhanced permeability and retention (EPR) effect, while minimizing off-target toxicity. This guide compares the performance of m-PEG-DSPE-based formulations in various cancer models and evaluates them against alternative delivery strategies.

Comparative Efficacy of m-PEG-DSPE Formulations in Different Cancer Models

The effectiveness of m-PEG-DSPE-based drug delivery systems is highly dependent on the cancer type, the encapsulated drug, and the specific formulation characteristics. The following tables summarize the quantitative efficacy data from preclinical studies in non-small cell lung cancer, breast cancer, and ovarian cancer.

Table 1: Efficacy of m-PEG2000-DSPE Micelles in Non-Small Cell Lung Cancer (NSCLC)

Drug(s)	Cancer Cell Line	Formulation	IC50 (nM)	In Vivo Tumor Growth Inhibition	Reference
Paclitaxel & Parthenolide	A549 (sensitive)	Mixed Micelles (m-PEG2000-DSPE & Vitamin E-TPGS)	64.15 (combination)	Not Reported
Paclitaxel & Parthenolide	A549-T24 (resistant)	Mixed Micelles (m-PEG2000-DSPE & Vitamin E-TPGS)	128 (combination)	Not Reported
Doxorubicin	H460/TaxR (resistant)	Mixed Micelles (m-PEG2000-DSPE & TPGS)	Lower than Dox/DSPE-PEG micelles	More effective than Dox/DSPE-PEG micelles and free Dox

Table 2: Efficacy of m-PEG2000-DSPE Liposomes in Breast Cancer

Drug(s)	Cancer Cell Line	Formulation	IC50	In Vivo Tumor Growth Inhibition	Reference
Paclitaxel & Rapamycin	4T1	Co-loaded Liposomes (SPC/Chol/DSPE-PEG2000)	More cytotoxic than free drugs	Better control of tumor growth compared to solution
Paclitaxel Palmitate	4T1	Liposomes (PC98-T/DSPE-PEG2000)	Not Reported	Significantly inhibited tumor growth compared to Taxol®
Doxorubicin	MCF-7	Not specified	Dose-dependent increase in apoptosis	Not Reported

Table 3: Efficacy of m-PEG2000-DSPE Liposomes in Ovarian Cancer

Drug(s)	Cancer Cell Line	Formulation	Key In Vivo Findings	Reference
Paclitaxel & Carboplatin	SKOV-3	Estrone-targeted Liposomes (egg yolk lecithin/cholesterol/DSPE-mPEG2000)	Strongest therapeutic efficacy compared to non-targeted liposomes
Cisplatin & PARP Inhibitor	OVCAR8	Hyaluronic acid-targeted LbL Liposomes	Significantly reduced tumor metastasis and extended survival
Paclitaxel	Ovarian cancer cell	Folate-targeted Liposomes (DSPE-PEG2000-FA)	Stronger efficacy than paclitaxel injection

Comparison with Alternative Formulations

The standard m-PEG2000-DSPE formulation is not always the most optimal choice. Studies have explored variations in the PEG chain length and the absence of PEGylation to improve therapeutic outcomes.

Table 4: Comparison of Different PEG Chain Lengths and Non-PEGylated Formulations

Cancer Model	Comparison	Key Findings	Reference
Folate Receptor-Overexpressing Cancer (KB cells)	DSPE-PEG2000 vs. DSPE-PEG5000 vs. DSPE-PEG10000	Longer PEG-linkers (PEG10K) led to significantly increased tumor accumulation and a >40% reduction in tumor size compared to shorter linkers in vivo.
Glioblastoma (U87MG xenograft)	Paired PEG lengths (Targeting ligand-PEG/Stealth PEG)	Liposomes with a stealth PEG length about half that of the targeting ligand-displaying PEG (e.g., APTEDB-PEG2000/PEG1000) showed the greatest tumor growth retardation (~90%).
Colon Carcinoma (C-26 tumor-bearing mice)	PEGylated vs. Non-PEGylated DSPC/cholesterol liposomes	Non-PEGylated liposomes showed higher tumor doxorubicin concentrations. No significant difference in tumor shrinkage or survival was observed between the two liposomal groups.
pH-sensitive liposomes in tumor-bearing mice	PEGylated vs. Non-PEGylated	No statistical difference in high tumor-to-muscle ratios between PEGylated and non-PEGylated liposomes.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols cited in this guide.

Preparation of m-PEG-DSPE Liposomes

A common method for preparing drug-loaded m-PEG-DSPE liposomes is the thin-film hydration technique.

• Lipid Film Formation: The lipids, including the primary phospholipid (e.g., soy phosphatidylcholine or egg yolk lecithin), cholesterol, m-PEG-DSPE, and the lipophilic drug (e.g., paclitaxel), are dissolved in an organic solvent such as chloroform in a round-bottom flask. The solvent is then removed under reduced pressure using a rotary evaporator to form a thin, uniform lipid film on the flask's inner surface.

• Hydration: The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by gentle rotation. This process leads to the self-assembly of lipids into multilamellar vesicles (MLVs). For encapsulating hydrophilic drugs, they are dissolved in the hydration buffer.

• Size Reduction: To obtain small unilamellar vesicles (SUVs) with a uniform size distribution, the MLV suspension is subjected to sonication or extrusion through polycarbonate membranes with defined pore sizes (e.g., 100 nm).

• Purification: Free, unencapsulated drug is removed from the liposome suspension by methods such as dialysis or size exclusion chromatography.

In Vitro Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the cytotoxic effects of drug formulations on cancer cell lines.

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The cells are then incubated with various concentrations of the free drug, drug-loaded nanoparticles, and empty nanoparticles for a defined period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the treatment medium is replaced with a fresh medium containing MTT solution. The plates are incubated for a few hours to allow viable cells with active mitochondrial dehydrogenases to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 450 nm). The cell viability is expressed as a percentage relative to the untreated control cells, and the IC50 (the concentration of the drug that inhibits 50% of cell growth) is calculated.

In Vivo Tumor Growth Inhibition Studies

Animal models are essential for evaluating the in vivo efficacy of anticancer drug formulations. Orthotopic and xenograft models are commonly used.

• Tumor Implantation: For a breast cancer xenograft model, human breast cancer cells (e.g., 4T1) are injected subcutaneously into the flank of immunocompromised mice (e.g., BALB/c nude mice). For an orthotopic lung cancer model, human lung cancer cells are directly injected into the lung parenchyma.

• Treatment: Once the tumors reach a palpable size, the mice are randomly assigned to different treatment groups: saline (control), free drug, empty nanoparticles, and drug-loaded nanoparticles. The formulations are administered intravenously via the tail vein at specified doses and schedules.

• Monitoring: Tumor volume is measured periodically using calipers, and the body weight of the mice is monitored as an indicator of toxicity.

• Endpoint: At the end of the study, the mice are euthanized, and the tumors are excised and weighed. The tumor growth inhibition rate is calculated to determine the efficacy of the different treatments.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental processes, the following diagrams are provided in the DOT language for Graphviz.

Doxorubicin-Induced Apoptosis via the Intrinsic Caspase Pathway

Doxorubicin, a common chemotherapeutic agent delivered by m-PEG-DSPE nanocarriers, primarily induces apoptosis through the mitochondrial (intrinsic) pathway.

References

• 1. Maximizing the Supported Bilayer Phenomenon: Liposomes Comprised Exclusively of PEGylated Phospholipids for Enhanced Systemic and Lymphatic Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of PEG Pairing on the Efficiency of Cancer-Targeting Liposomes [thno.org]
• 3. Enhanced in vivo Stability and Antitumor Efficacy of PEGylated Liposomes of Paclitaxel Palmitate Prodrug - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of m-PEG24-DSPE and DSPE-PEG-COOH for Advanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of nanomedicine, the choice of excipients is critical to the success of a drug delivery system. Among the most pivotal components for creating long-circulating nanoparticles are PEGylated phospholipids. This guide provides a detailed, data-driven comparison of two commonly utilized DSPE-PEG lipids: m-PEG24-DSPE, an inert stealth agent, and DSPE-PEG-COOH, a functionalizable counterpart for targeted therapies. This comparison will aid researchers in selecting the optimal lipid for their specific drug delivery application.

Physicochemical Properties: A Tale of Two Termini

Both m-PEG24-DSPE and DSPE-PEG-COOH share a common structural backbone: a distearoylphosphatidylethanolamine (DSPE) anchor linked to a polyethylene glycol (PEG) chain. The DSPE moiety provides a hydrophobic anchor for stable insertion into the lipid bilayer of nanoparticles, such as liposomes. The hydrophilic PEG chain extends from the nanoparticle surface, creating a "stealth" layer that reduces opsonization and clearance by the mononuclear phagocyte system, thereby prolonging circulation time.[1][2]

The fundamental difference lies in the terminal functional group of the PEG chain. In m-PEG24-DSPE, the PEG is terminated with a methoxy group (-OCH₃), rendering it chemically inert.[3] In contrast, DSPE-PEG-COOH possesses a terminal carboxylic acid group (-COOH), which provides a reactive handle for the covalent attachment of targeting ligands, such as antibodies, peptides, or aptamers.[4][5] This functionalization enables active targeting of the nanoparticles to specific cells or tissues.

A summary of their key physicochemical properties is presented in Table 1.

Table 1: Comparison of Physicochemical Properties

Property	m-PEG24-DSPE	DSPE-PEG-COOH	Reference(s)
Structure	DSPE anchor with a methoxy-terminated PEG chain	DSPE anchor with a carboxyl-terminated PEG chain
Functionality	Inert, provides "stealth" properties	Reactive, allows for covalent conjugation of targeting ligands
Solubility	Soluble in chloroform and DMSO	Soluble in chloroform and DMSO
Primary Application	Non-targeted, long-circulating drug delivery	Targeted drug delivery

Performance in Nanoparticle Formulations: A Data-Driven Analysis

The choice between m-PEG24-DSPE and DSPE-PEG-COOH can significantly impact the performance of a nanoparticle drug delivery system. While direct head-to-head studies with identical PEG lengths are scarce, a comparative analysis can be constructed from existing literature on similar DSPE-PEG derivatives (e.g., with a PEG molecular weight of 2000 Da, which is comparable to PEG24).

Drug Encapsulation Efficiency

The encapsulation efficiency (EE) is a critical parameter that indicates the percentage of the initial drug that is successfully entrapped within the nanoparticle. While the lipid anchor (DSPE) and the overall liposome composition play a more significant role in EE, the terminal group of the PEG chain is not expected to have a major direct impact. However, the inclusion of PEGylated lipids, in general, can influence the packing of the lipid bilayer and, consequently, the EE.

Table 2: Examples of Drug Encapsulation Efficiency in DSPE-PEG Formulations

Formulation	Drug	Encapsulation Efficiency (%)	Reference(s)
DSPE-mPEG2000 Liposomes	Podophyllotoxin	87.11 ± 1.77
Folate-PEG-DSPE Nanoparticles	Docetaxel and iSur-pDNA	> 90

Note: These values are from different studies with different drugs and formulation parameters and are presented for illustrative purposes.

Nanoparticle Stability

The stability of the nanoparticle formulation is crucial for its shelf-life and in vivo performance. Stability is often assessed by monitoring changes in particle size and zeta potential over time using Dynamic Light Scattering (DLS). The PEG layer, regardless of the terminal group, generally enhances colloidal stability by preventing aggregation. The negative charge of the carboxyl group in DSPE-PEG-COOH can contribute to a more negative zeta potential, which can further enhance stability due to electrostatic repulsion. However, this charge can also influence interactions with biological components.

Table 3: Illustrative Stability Data for DSPE-PEG Formulations

Formulation	Parameter	Initial Value	Value after Storage	Storage Conditions	Reference(s)
DSPE-mPEG2000 Liposomes	Particle Size (nm)	168.91 ± 7.07	Not specified, but described as stable	Not specified
Folate-PEG-DSPE Solid Lipid Nanoparticles	Encapsulation Efficiency (%)	Not specified	No change	3 months at 4°C

In Vitro Drug Release

The drug release profile from the nanoparticle is a key determinant of its therapeutic efficacy. The release kinetics are primarily influenced by the lipid composition of the nanoparticle and the nature of the encapsulated drug. The PEG layer can act as a barrier, and in some cases, the terminal group could subtly influence drug release. For instance, the charged nature of the carboxyl group might affect the release of charged drug molecules.

A study on podophyllotoxin-loaded DSPE-mPEG2000 liposomes demonstrated a significant slow-release effect compared to non-PEGylated liposomes. While specific comparative data is limited, the primary difference in release would likely arise from any interactions between the drug and the terminal functional group.

Biocompatibility and Cellular Interactions

Both m-PEG-DSPE and DSPE-PEG-COOH are generally considered biocompatible. The PEG chain itself is known to be non-toxic and non-immunogenic. However, the terminal group can influence how the nanoparticle interacts with cells.

• m-PEG24-DSPE : The inert methoxy group helps to minimize non-specific interactions with cells, which is the basis of its "stealth" property. This generally leads to lower cellular uptake by non-targeted cells.

• DSPE-PEG-COOH : The negatively charged carboxyl group can lead to electrostatic interactions with cell membranes. While this can sometimes result in slightly increased non-specific uptake compared to methoxy-terminated PEG, its primary role is to serve as a conjugation point for targeting ligands. When conjugated to a targeting ligand, nanoparticles containing DSPE-PEG-COOH are designed to have high specific uptake by target cells that overexpress the corresponding receptor.

Experimental Protocols

Liposome Preparation using Thin-Film Hydration

• Lipid Film Formation : Dissolve the desired lipids, including DSPE-PEG, and the hydrophobic drug in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask.

• Solvent Evaporation : Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

• Vacuum Drying : Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration : Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by rotating the flask at a temperature above the phase transition temperature of the lipids. If encapsulating a hydrophilic drug, it should be dissolved in this aqueous buffer.

• Size Reduction : To obtain unilamellar vesicles of a defined size, the resulting multilamellar vesicle suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size.

Determination of Encapsulation Efficiency

• Separation of Free Drug : Separate the unencapsulated drug from the liposome suspension. Common methods include ultracentrifugation, size exclusion chromatography (e.g., using a Sephadex G-50 column), or dialysis.

• Quantification of Total Drug : Lyse a known volume of the liposome suspension using a suitable solvent (e.g., methanol or a detergent like Triton X-100) to release the encapsulated drug. Quantify the total drug concentration using a suitable analytical method such as HPLC or UV-Vis spectrophotometry.

• Quantification of Free Drug : Quantify the amount of drug in the supernatant or filtrate obtained from the separation step.

• Calculation : Calculate the encapsulation efficiency using the following formula: EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

In Vitro Drug Release Assay using Dialysis

• Preparation : Place a known volume of the drug-loaded liposome suspension into a dialysis bag with a specific molecular weight cut-off (MWCO) that allows the free drug to pass through but retains the liposomes.

• Dialysis : Immerse the sealed dialysis bag in a larger volume of release medium (e.g., PBS at 37°C) with constant stirring.

• Sampling : At predetermined time intervals, withdraw aliquots from the release medium and replace with an equal volume of fresh medium to maintain sink conditions.

• Quantification : Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., HPLC or UV-Vis spectrophotometry).

• Data Analysis : Plot the cumulative percentage of drug released versus time to obtain the in vitro release profile.

In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding : Seed the desired cell line in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment : Treat the cells with various concentrations of the nanoparticle formulations (and appropriate controls, including free drug and empty nanoparticles) for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition : After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization : Dissolve the formazan crystals by adding a solubilization solution (e.g., DMSO or acidified isopropanol).

• Absorbance Measurement : Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Calculation : Calculate the cell viability as a percentage relative to untreated control cells.

Visualizing the Difference and Workflow

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Functional difference between m-PEG24-DSPE and DSPE-PEG-COOH nanoparticles.

Caption: Workflow for liposome preparation and subsequent characterization.

Conclusion

The selection between m-PEG24-DSPE and DSPE-PEG-COOH is fundamentally driven by the therapeutic strategy. For developing long-circulating, non-targeted drug delivery systems, the inert nature of m-PEG24-DSPE is ideal for maximizing the "stealth" effect and prolonging circulation time. Conversely, for active targeting to specific cells or tissues, DSPE-PEG-COOH is the superior choice, as its terminal carboxyl group provides the necessary functionality for ligand conjugation. While both lipids contribute to the overall stability and biocompatibility of nanoparticle formulations, researchers must consider the potential for the terminal group to influence interactions with the encapsulated drug and the biological environment. This guide provides a foundational understanding and practical protocols to aid in the rational design of effective nanomedicines.

References

• 1. researchgate.net [researchgate.net]
• 2. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantifying the level of nanoparticle uptake in mammalian cells using flow cytometry - Nanoscale (RSC Publishing) DOI:10.1039/D0NR01627F [pubs.rsc.org]
• 4. DSPE-PEG-COOH - NSP-Functional Polymers & Copolymers [nanosoftpolymers.com]
• 5. avantiresearch.com [avantiresearch.com]

Safety & Regulatory Compliance

Proper Disposal of m-PEG24-DSPE: A Guide for Laboratory Professionals

I. Pre-Disposal and Handling

Before beginning the disposal process, it is essential to handle m-PEG24-DSPE with appropriate personal protective equipment (PPE), including gloves and safety glasses.[1] Although generally not considered hazardous, minimizing exposure to any chemical is a fundamental laboratory safety principle.

II. Step-by-Step Disposal Protocol

The recommended disposal procedure for m-PEG24-DSPE is to treat it as a chemical waste product. This ensures the highest level of safety and environmental protection, regardless of its non-hazardous classification.

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container as "m-PEG24-DSPE waste."

  • Do not mix m-PEG24-DSPE with other chemical waste unless explicitly permitted by your institution's environmental health and safety (EHS) department.

• Containerization:

  • Use a chemically compatible, leak-proof container with a secure lid.

  • For solid m-PEG24-DSPE, a sealed bag or container is appropriate. For solutions, a screw-cap bottle is recommended.

• Storage:

  • Store the waste container in a designated and properly labeled satellite accumulation area (SAA) within the laboratory.

  • Ensure the storage area is away from general laboratory traffic and incompatible materials.

• Disposal Request:

  • Once the waste container is full or is no longer needed, arrange for its collection by your institution's licensed chemical waste disposal service.

  • Follow your institution's specific procedures for requesting a chemical waste pickup.

• Documentation:

  • Maintain a record of the waste, including the chemical name, quantity, and date of disposal request.

Note on Empty Containers: Empty containers that previously held m-PEG24-DSPE should be triple-rinsed with an appropriate solvent. The rinsate should be collected and disposed of as chemical waste. The rinsed container can then typically be disposed of as regular laboratory glass or plastic waste, in accordance with institutional policies.

III. Quantitative Data and Handling Summary

For quick reference, the following table summarizes key handling and disposal parameters for DSPE-PEG compounds, which are analogous to m-PEG24-DSPE.

Parameter	Guideline	Source
Hazard Classification	Not a hazardous substance or mixture	[1]
Personal Protective Equipment	Standard laboratory gloves and eye protection
Disposal Method	Offer to a licensed disposal company
Waste Container	Suitable, closed containers
Environmental Precautions	Do not allow to enter sewers or surface/ground water

IV. Experimental Workflow for Disposal

The logical workflow for the proper disposal of m-PEG24-DSPE is illustrated in the diagram below. This decision-making process ensures that all safety and regulatory aspects are considered.

Caption: Decision workflow for the disposal of m-PEG24-DSPE.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and environmentally sound disposal of m-PEG24-DSPE, fostering a culture of safety and responsibility within the scientific community. Always prioritize your institution's specific guidelines and consult with your EHS department for any clarifications.

References

• 1. avantiresearch.com [avantiresearch.com]

Personal protective equipment for handling m-PEG24-DSPE

Essential Safety and Handling Guide for m-PEG24-DSPE

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling m-PEG24-DSPE, including operational procedures and disposal plans. The following procedural guidance is designed to ensure the safe and effective use of this compound in the laboratory.

Product Information and Storage

m-PEG24-DSPE is a PEGylated lipid, a compound class that has been approved by the FDA for use in medical applications.[1][2] These molecules are valued for their ability to form micelles and liposomes for drug delivery, leveraging the hydrophobic nature of the DSPE anchor and the hydrophilic properties of the polyethylene glycol (PEG) chain.

Property	Information	Source
Storage Temperature	-20°C	BroadPharm
Shipping Temperature	Ambient	BroadPharm

Personal Protective Equipment (PPE)

While specific hazard data for m-PEG24-DSPE is not available, the Safety Data Sheets (SDS) for similar PEGylated lipids, such as DSPE-PEG(2000)-amine and DSPE-PEG-ACA, indicate that these substances are not classified as hazardous.[3][4] However, adherence to standard laboratory safety protocols is crucial.

Equipment	Specification	Purpose
Eye Protection	Safety glasses or goggles	Protects eyes from splashes or airborne particles.
Hand Protection	Nitrile gloves	Prevents direct skin contact with the chemical.
Body Protection	Laboratory coat	Protects skin and clothing from spills.
Respiratory Protection	Not generally required	Use in a well-ventilated area. A dust mask may be used for handling the powder form to avoid inhalation.

Handling and Operational Plan

3.1. Engineering Controls

• Work in a well-ventilated laboratory.

• A chemical fume hood is recommended when handling the powder form to minimize inhalation risk.

3.2. Step-by-Step Handling Procedure

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Assemble all necessary equipment and reagents.

  • Don the appropriate Personal Protective Equipment (PPE).

• Weighing and Measuring (for solid form):

  • If working with the solid powder, perform weighing operations within a chemical fume hood or a ventilated balance enclosure to avoid generating and inhaling dust.

  • Use a dedicated spatula and weighing paper.

• Dissolving the Compound:

  • m-PEG24-DSPE is typically dissolved in an organic solvent to create a clear solution before being incorporated into aqueous solutions for nanoparticle formation.[5]

  • Add the solvent to the weighed m-PEG24-DSPE in a suitable container (e.g., a glass vial or flask).

  • Gently swirl or vortex the mixture until the solid is completely dissolved.

• Use in Formulations:

  • Follow the specific experimental protocol for incorporating the dissolved m-PEG24-DSPE into the desired formulation (e.g., liposomes, micelles).

• Post-Handling:

  • Clean all equipment used for handling the compound.

  • Properly dispose of all waste materials (see Section 4).

  • Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan

As m-PEG24-DSPE is not classified as a hazardous substance, disposal should follow institutional guidelines for non-hazardous chemical waste.

Waste Type	Disposal Procedure
Unused solid m-PEG24-DSPE	Dispose of as non-hazardous solid chemical waste. Do not discard in regular trash unless permitted by institutional policy.
Solutions containing m-PEG24-DSPE	Dispose of as non-hazardous liquid chemical waste. Do not pour down the drain unless approved by your institution's environmental health and safety department.
Contaminated Labware (e.g., pipette tips, vials)	Dispose of in the appropriate solid waste container for non-hazardous laboratory waste.
Empty Product Containers	Rinse the container with a suitable solvent, allow it to dry, and then dispose of it as non-hazardous waste.

Important Note: Always consult your institution's specific waste disposal guidelines. If m-PEG24-DSPE is mixed with hazardous materials, the entire mixture must be treated as hazardous waste.

Emergency Procedures

Situation	Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.
Skin Contact	Wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.
Inhalation	Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical attention.
Spill	For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable container for disposal. Clean the spill area with soap and water. For large spills, evacuate the area and contact your institution's emergency response team.

Visualized Workflow for Handling m-PEG24-DSPE

Caption: A flowchart outlining the key steps for safely handling m-PEG24-DSPE.

References

• 1. researchgate.net [researchgate.net]
• 2. Replacing cholesterol and PEGylated lipids with zwitterionic ionizable lipids in LNPs for spleen-specific mRNA translation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 4. Lipid nanoparticles for local delivery of mRNA to the respiratory tract: Effect of PEG-lipid content and administration route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sfasu.edu [sfasu.edu]